(3S,4R)-PF-6683324

• CAS: 1799788-94-5

Core Science & Biosynthesis

(3S,4R)-PF-6683324: A Dual Inhibitor of PTK6 and TRK Kinases - A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective small molecule inhibitor targeting both Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK), and the family of Tropomyosin Receptor Kinases (TRKA, TRKB, TRKC). As a Type II inhibitor, PF-6683324 stabilizes the inactive "DFG-out" conformation of the kinase domain, offering a distinct mechanism from ATP-competitive Type I inhibitors.[1] This dual activity presents a unique therapeutic opportunity for cancers where both PTK6 and TRK signaling pathways are implicated. This technical guide provides an in-depth overview of the mechanism of action of (3S,4R)-PF-6683324, including its biochemical and cellular activities, kinase selectivity, and the signaling pathways it modulates.

Core Mechanism of Action

(3S,4R)-PF-6683324 exerts its pharmacological effects through the potent and selective inhibition of PTK6 and pan-TRK kinase activity.

Inhibition of Protein Tyrosine Kinase 6 (PTK6)

PF-6683324 is a potent, selective, Type II inhibitor of PTK6.[1] It binds to the inactive, unphosphorylated form of PTK6, preventing the kinase from adopting its active conformation.[1] This mode of inhibition is confirmed by co-crystallization studies which show the kinase domain in the DFG-out conformation when bound to PF-6683324.[1]

PTK6 Signaling Pathway

PTK6 is a non-receptor tyrosine kinase that is overexpressed in a variety of epithelial cancers, including breast, prostate, and ovarian cancers.[1] It acts as a downstream effector of several receptor tyrosine kinases (RTKs) such as EGFR, ERBB2, and MET. Upon activation, PTK6 phosphorylates a range of downstream substrates, leading to the activation of multiple signaling cascades, including the JAK/STAT, PI3K/AKT, and MAPK pathways. These pathways are critically involved in promoting cell proliferation, migration, invasion, and survival.

Figure 1: PTK6 Signaling Pathway and Inhibition by (3S,4R)-PF-6683324.

Inhibition of Tropomyosin Receptor Kinases (TRK)

In addition to its activity against PTK6, PF-6683324 is a potent pan-TRK inhibitor, targeting TRKA, TRKB, and TRKC.[2][3] TRK receptors are a family of high-affinity nerve growth factor receptors that play a crucial role in the development and function of the nervous system. Chromosomal rearrangements involving the NTRK genes can lead to the expression of TRK fusion proteins, which are oncogenic drivers in a wide range of adult and pediatric cancers.

TRK Signaling Pathway

The binding of neurotrophins (like NGF, BDNF, and NT-3) to TRK receptors induces receptor dimerization and autophosphorylation of specific tyrosine residues in the kinase domain. This activation triggers the recruitment of adaptor proteins and the subsequent activation of three major downstream signaling pathways: the Ras/MAPK pathway, the PI3K/AKT pathway, and the PLCγ pathway. These pathways are essential for promoting cell survival, proliferation, and differentiation.

Figure 2: TRK Signaling Pathway and Inhibition by (3S,4R)-PF-6683324.

Quantitative Data

The inhibitory activity of (3S,4R)-PF-6683324 has been characterized in various biochemical and cellular assays.

Target	Assay Type	IC50 (nM)	Reference
PTK6	Biochemical Kinase Assay	76	[2]
TRKA	Biochemical Kinase Assay	1.1	[4]
TRKB	Biochemical Kinase Assay	2.6	[4]
TRKC	Biochemical Kinase Assay	1.8	[4]
p-PTK6 (Y342)	In-Cell ELISA (HEK293T)	700	[5]

(Note: IC50 values can vary depending on the specific assay conditions.)

Kinase Selectivity

(3S,4R)-PF-6683324 demonstrates superior kinase selectivity compared to Type I inhibitors.[5] In a broad kinase panel of over 320 kinases, PF-6683324 inhibited approximately 3% of the kinases by more than 50% at a concentration of 1 µM.[1] This high degree of selectivity minimizes the potential for off-target effects.

Experimental Protocols

Biochemical Kinase Assay (General Protocol)

Biochemical kinase assays are performed to determine the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase.

Figure 3: General workflow for a biochemical kinase assay.

Detailed Methodology (based on similar assays): The kinase, a suitable substrate, and varying concentrations of the inhibitor are pre-incubated in a buffer solution. The kinase reaction is initiated by the addition of ATP. After a specific incubation period at a controlled temperature, the reaction is terminated. The amount of phosphorylated substrate is then quantified using methods such as ELISA, fluorescence polarization, or radiometric assays. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then calculated from the dose-response curve.

p-PTK6 In-Cell ELISA

This assay measures the ability of a compound to inhibit the autophosphorylation of PTK6 within a cellular context.

Figure 4: Workflow for the p-PTK6 in-cell ELISA.

Detailed Methodology: HEK293T cells engineered to overexpress wild-type PTK6 are seeded in 96-well plates. The cells are then treated with a range of concentrations of (3S,4R)-PF-6683324. Following incubation, the cells are fixed and permeabilized. The level of PTK6 autophosphorylation at tyrosine 342 (Y342) is detected using a primary antibody specific for this phosphorylated epitope, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody. The signal is developed with a chemiluminescent or colorimetric substrate and quantified using a plate reader.

Clinical Development Landscape

As of the latest available information, there are no publicly disclosed clinical trials specifically for (3S,4R)-PF-6683324. However, the targets of this compound, PTK6 and TRK, are of significant interest in oncology drug development.

• PTK6 Inhibitors: Several small molecule inhibitors of PTK6 have been investigated preclinically for their anti-tumor effects.[6] The rationale for targeting PTK6 is based on its overexpression in various cancers and its role in promoting oncogenic phenotypes.[6]

• Pan-TRK Inhibitors: The clinical development of pan-TRK inhibitors has been highly successful. Larotrectinib and entrectinib (B1684687) are two FDA-approved pan-TRK inhibitors for the treatment of patients with NTRK gene fusion-positive solid tumors.[2] These approvals have established a tumor-agnostic treatment paradigm, where the presence of a specific genomic alteration, rather than the tumor's tissue of origin, guides therapy. Several next-generation TRK inhibitors are also in clinical trials, aiming to overcome acquired resistance to the first-generation agents.[4][5]

The dual inhibitory profile of (3S,4R)-PF-6683324 against both PTK6 and TRK suggests its potential utility in specific cancer types where both signaling pathways are dysregulated. Further preclinical and potentially clinical investigations would be necessary to fully elucidate its therapeutic potential.

Conclusion

(3S,4R)-PF-6683324 is a potent and selective dual inhibitor of PTK6 and pan-TRK kinases. Its mechanism as a Type II inhibitor provides a distinct advantage in terms of selectivity. By targeting key signaling pathways involved in cell proliferation, survival, and migration, PF-6683324 represents a promising pharmacological tool for cancer research and a potential lead for the development of novel anti-cancer therapeutics. The detailed understanding of its mechanism of action, as outlined in this guide, is crucial for its continued investigation and potential translation into clinical applications.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 4. ascopubs.org [ascopubs.org]
• 5. targetedonc.com [targetedonc.com]
• 6. PTK6 Inhibition Suppresses Metastases of Triple-Negative Breast Cancer via SNAIL-Dependent E-Cadherin Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Trk-IN-4: An In-Depth Technical Guide to a Pan-Trk Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pan-Trk inhibitor Trk-IN-4, focusing on its function, mechanism of action, and relevant experimental data. Trk-IN-4 is a prodrug that is converted in vivo to its active form, Pan-Trk-IN-3. This guide details the inhibitory activity of Pan-Trk-IN-3 against the Trk family of receptor tyrosine kinases (TrkA, TrkB, and TrkC) and their clinically relevant drug-resistant mutants. The document includes structured data tables summarizing the inhibitor's potency, detailed experimental protocols for its characterization, and visual diagrams of the Trk signaling pathway and experimental workflows to support researchers and drug development professionals in their understanding and application of this compound.

Introduction to Trk-IN-4 and the Trk Signaling Pathway

The Tropomyosin receptor kinases (TrkA, TrkB, and TrkC), encoded by the NTRK1, NTRK2, and NTRK3 genes respectively, are a family of receptor tyrosine kinases that play a crucial role in the development and function of the nervous system. Upon binding to their cognate neurotrophin ligands—Nerve Growth Factor (NGF) for TrkA, Brain-Derived Neurotrophic Factor (BDNF) and Neurotrophin-4 (NT-4) for TrkB, and Neurotrophin-3 (NT-3) for TrkC—these receptors dimerize and autophosphorylate, initiating downstream signaling cascades.

Key downstream pathways include the Ras/MAPK pathway, which is critical for cellular proliferation and differentiation, and the PI3K/Akt pathway, a major regulator of cell survival and apoptosis. In various cancers, chromosomal rearrangements can lead to the formation of NTRK gene fusions, resulting in constitutively active Trk fusion proteins that drive oncogenesis. These oncogenic fusions make Trk kinases attractive targets for cancer therapy.

Trk-IN-4 is a prodrug designed for improved pharmacokinetic properties, which is metabolically converted to the active pan-Trk inhibitor, Pan-Trk-IN-3. Pan-Trk-IN-3 demonstrates potent inhibition of wild-type TrkA, TrkB, and TrkC, as well as several acquired resistance mutations that can arise during therapy with first-generation Trk inhibitors.

Data Presentation: Inhibitory Activity of Pan-Trk-IN-3

The following tables summarize the quantitative data on the inhibitory potency of Pan-Trk-IN-3 against wild-type and mutant Trk kinases.

Target Kinase	Biochemical IC50 (nM)[1]
TrkA	2
TrkB	3
TrkC	2
TrkA G595R	21
TrkA G667C	26
TrkA G667S	5
TrkA F589L	7
TrkC G623R	6

Mechanism of Action

Pan-Trk-IN-3, the active metabolite of Trk-IN-4, functions as an ATP-competitive inhibitor of the Trk kinase domain. By binding to the ATP-binding pocket, it prevents the autophosphorylation of the Trk receptor, thereby blocking the initiation of downstream signaling cascades. This inhibition of Trk signaling leads to the suppression of cell proliferation and the induction of apoptosis in tumors driven by oncogenic NTRK fusions.

Signaling Pathways and Experimental Workflows

Trk Signaling Pathway

The following diagram illustrates the canonical Trk signaling pathway and the point of inhibition by Pan-Trk-IN-3.

Trk Signaling Pathway and Inhibition by Pan-Trk-IN-3

Experimental Workflow: Biochemical Kinase Assay

This diagram outlines the general workflow for determining the biochemical IC50 values of a pan-Trk inhibitor.

Workflow for Biochemical Kinase Assay

Experimental Workflow: Cellular Proliferation Assay

This diagram illustrates the general workflow for assessing the anti-proliferative activity of a pan-Trk inhibitor in a cell-based assay.

Workflow for Cellular Proliferation Assay

Experimental Protocols

Biochemical Kinase Assay (ADP-Glo™ Format)

This protocol describes a method to determine the in vitro inhibitory activity of Pan-Trk-IN-3 on the enzymatic activity of recombinant Trk kinases.

• Materials:

  • Recombinant human TrkA, TrkB, TrkC, and mutant kinases (e.g., TrkA G595R, TrkC G623R).

  • Poly(Glu,Tyr) 4:1 substrate.

  • Pan-Trk-IN-3.

  • ATP.

  • Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).

  • ADP-Glo™ Kinase Assay Kit (Promega).

  • White, opaque 384-well plates.

  • Plate-reading luminometer.

• Procedure:

  • Compound Preparation: Prepare a serial dilution of Pan-Trk-IN-3 in DMSO. Further dilute the compounds in kinase buffer to the desired final concentrations.

  • Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the diluted Pan-Trk-IN-3 or DMSO (vehicle control) to the wells.

  • Add 2.5 µL of a solution containing the respective Trk kinase and the Poly(Glu,Tyr) substrate in kinase buffer.

  • Initiate the kinase reaction by adding 5 µL of ATP solution in kinase buffer. The final reaction volume is 10 µL.

  • Incubation: Incubate the reaction plate at room temperature for 60 minutes.

  • ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion and Detection: Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percentage of kinase inhibition for each concentration of Pan-Trk-IN-3 relative to the DMSO control. Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using non-linear regression.

Cellular Proliferation Assay (MTT Assay)

This protocol is for assessing the impact of Pan-Trk-IN-3 on the viability and proliferation of cancer cells harboring NTRK fusions.

• Materials:

  • NTRK fusion-positive cancer cell line (e.g., KM12, which has a TPM3-NTRK1 fusion).

  • Cell culture medium and supplements.

  • Pan-Trk-IN-3.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization solution (e.g., DMSO).

  • 96-well plates.

  • Spectrophotometer (plate reader).

• Procedure:

  • Cell Seeding: Seed the NTRK fusion-positive cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of Pan-Trk-IN-3 or DMSO (vehicle control) and incubate for 72 hours.

  • MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the cellular IC50 value by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Western Blot Analysis of Trk Signaling

This protocol is used to confirm the inhibition of Trk-mediated downstream signaling pathways in cells.

• Materials:

  • NTRK fusion-positive cancer cell line.

  • Pan-Trk-IN-3.

  • Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, buffers, and electrophoresis apparatus.

  • PVDF or nitrocellulose membranes.

  • Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST).

  • Primary antibodies against phospho-TrkA (Tyr490), total TrkA, phospho-Akt (Ser473), total Akt, phospho-ERK1/2 (Thr202/Tyr204), and total ERK1/2.

  • HRP-conjugated secondary antibodies.

  • Enhanced chemiluminescence (ECL) substrate.

  • Imaging system.

• Procedure:

  • Cell Treatment and Lysis: Treat NTRK fusion-positive cells with various concentrations of Pan-Trk-IN-3 for a specified time (e.g., 2 hours). Lyse the cells to extract total protein.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a membrane.

  • Antibody Incubation: Block the membrane and incubate with the appropriate primary antibodies overnight at 4°C. Following washing, incubate with HRP-conjugated secondary antibodies.

  • Detection: Detect the signal using an ECL substrate and an imaging system.

  • Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels to determine the extent of signaling inhibition.

Conclusion

Trk-IN-4, through its active form Pan-Trk-IN-3, is a potent pan-Trk inhibitor with activity against both wild-type and clinically relevant mutant forms of Trk kinases. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working to understand and utilize this compound in the context of Trk-driven cancers. Further investigation into its cellular activity across a broader range of cell lines, a comprehensive kinase selectivity profile, and its in vivo efficacy will be crucial for its continued development as a potential therapeutic agent.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to (3S,4R)-PF-6683324: A Dual PTK6 and Pan-TRK Inhibitor

This technical guide provides a comprehensive overview of the chemical properties, mechanism of action, and biological activity of (3S,4R)-PF-6683324, a potent and selective kinase inhibitor. The information is intended for researchers, scientists, and professionals in the field of drug development.

Core Compound Information

(3S,4R)-PF-6683324 is a novel small molecule that has been identified as a potent, selective, Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[1][2][3][4] Additionally, it functions as a pan-Tropomyosin receptor kinase (TRK) inhibitor, targeting TRKA, TRKB, and TRKC.[2][4] Its dual activity makes it a valuable tool for cancer research and potential therapeutic development.[2]

Chemical Structure and Properties

The systematic chemical name for this compound is 2-(((3S,4R)-3-fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yl)oxy)-5-(1-methyl-1H-imidazol-4-yl)nicotinamide .[1]

Property	Value	Reference
CAS Number	1799788-94-5	[1]
Molecular Formula	C₂₄H₂₃F₄N₅O₄	[2]
Molecular Weight	521.46 g/mol	[2]

Note: A detailed, publicly available, step-by-step synthesis protocol for (3S,4R)-PF-6683324 has not been disclosed, as the compound was developed by Pfizer.[5]

Mechanism of Action

(3S,4R)-PF-6683324 exhibits a dual inhibitory mechanism targeting two distinct kinase families.

PTK6 Inhibition

It acts as a Type II inhibitor of PTK6, meaning it binds to the inactive, unphosphorylated conformation of the kinase.[5] Specifically, it targets the DFG-out conformation of the kinase domain, where the Asp-Phe-Gly (DFG) motif is flipped from its active state.[5] This mode of inhibition offers a high degree of selectivity. A co-crystal structure of PF-6683324 with the PTK6 kinase domain has been resolved at 1.5 Å, confirming this binding mode.[5]

Pan-TRK Inhibition

The compound also demonstrates potent inhibition across the TRK family of receptor tyrosine kinases (TRKA, TRKB, TRKC).[2][4] These kinases are crucial in neuronal signaling and are implicated in various cancers through gene fusions.[6][7]

Quantitative Biological Data

The inhibitory potency of (3S,4R)-PF-6683324 has been quantified through various biochemical and cellular assays.

Target	Assay Type	IC₅₀ (nM)	Reference
PTK6/Brk	Biochemical Assay	76	[1][4]
Pan-TRK	(Not specified)	(Potent inhibitor)	[2][4]

A structurally similar but inactive analog, PF-6737007 (IC₅₀ > 10 µM against PTK6), serves as a useful negative control for experimental studies.[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of (3S,4R)-PF-6683324.

PTK6 Kinase Inhibition Biochemical Assay

A common method for determining kinase inhibition is the ADP-Glo™ Kinase Assay.

Caption: Workflow for PTK6 Biochemical Inhibition Assay.

• Pre-incubation : The PTK6 enzyme is pre-incubated with varying concentrations of (3S,4R)-PF-6683324 for 10 minutes to allow for compound binding.

• Kinase Reaction : The reaction is initiated by adding the kinase substrate and ATP. The mixture is incubated for 1 hour to allow for phosphorylation.

• ADP Detection : ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• Luminescence Generation : Kinase Detection Reagent is added to convert the generated ADP into ATP, which then drives a luciferase reaction, producing a luminescent signal proportional to the ADP produced and thus, kinase activity.

• Data Analysis : Luminescence is measured using a microplate reader. The IC₅₀ value is calculated by fitting the dose-response data to a non-linear regression curve.[3]

In-Cell PTK6 Phosphorylation ELISA

This assay quantifies the autophosphorylation of PTK6 at tyrosine 342 (pY342) within a cellular context.[5]

Caption: In-Cell ELISA workflow for PTK6 autophosphorylation.

• Cell Seeding : Engineered cells overexpressing PTK6 are seeded in 96-well plates.

• Compound Treatment : Cells are treated with various concentrations of (3S,4R)-PF-6683324 or a DMSO control for 1 hour.

• Fixation and Permeabilization : Cells are fixed with paraformaldehyde and permeabilized with Triton X-100.

• Immunostaining : The wells are blocked and then incubated with a primary antibody specific for phosphorylated PTK6 (pY342), followed by a fluorescently labeled secondary antibody.

• Quantification : The fluorescence signal, proportional to the level of p-PTK6, is measured. IC₅₀ values are determined by non-linear regression.[5][8]

PTK6 Co-crystallization Protocol

This protocol outlines the steps for obtaining a co-crystal structure of the PTK6 kinase domain with (3S,4R)-PF-6683324.[5]

• Protein Expression and Purification : The PTK6 kinase domain is expressed in Sf21 insect cells and purified using affinity and size-exclusion chromatography.

• Co-crystallization : The purified PTK6 protein (at 14 mg/mL) is mixed with a 1.5-fold molar excess of (3S,4R)-PF-6683324.

• Crystallization Condition : The protein-inhibitor complex is crystallized using the sitting drop vapor diffusion method at 13°C. The reservoir solution consists of 1.25 M NaH₂PO₄, 0.9 M K₂HPO₄, 0.2 M Li₂SO₄, and 0.1 M CHES, pH 9.8.

• Structure Solution : The crystal structure is solved using molecular replacement and refined.

Signaling Pathway Context

PTK6 is a non-receptor tyrosine kinase that integrates signals from various growth factor receptors, including the ERBB family. Its activity influences key cellular processes like proliferation and migration.

Caption: Simplified PTK6 signaling pathway and point of inhibition.

This guide summarizes the core technical information available for (3S,4R)-PF-6683324, highlighting its chemical nature, dual inhibitory action, and the experimental methods used for its characterization. It serves as a valuable resource for scientists investigating PTK6 and TRK signaling pathways.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 5. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pan-TRK immunohistochemistry as screening tool for NTRK fusions: A diagnostic workflow for the identification of positive patients in clinical practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pan-TRK immunohistochemistry as a tool in the screening for NTRK gene fusions in cancer patients | Durzyńska | Oncology in Clinical Practice [journals.viamedica.pl]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of (3S,4R)-PF-6683324

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the synthesis of (3S,4R)-PF-6683324, a potent and selective Type II PTK6/Brk and pan-Trk inhibitor. The synthesis pathway, as detailed in patent WO2015092610A1, is presented with a focus on the key chemical transformations and experimental procedures. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the chemical synthesis and properties of this compound.

Introduction

(3S,4R)-PF-6683324, with the full chemical name 2-(((3S,4R)-3-fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yl)oxy)-5-(1-methyl-1H-imidazol-4-yl)nicotinamide, is a small molecule inhibitor with significant potential in therapeutic research. It has been identified as a potent inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), and a pan-Tropomyosin receptor kinase (Trk) inhibitor. The synthesis of this complex molecule involves a multi-step pathway, which is detailed in the following sections.

Synthesis Pathway

The synthesis of (3S,4R)-PF-6683324 can be conceptually broken down into the formation of key intermediates followed by their coupling to yield the final product. The core of the synthesis involves the construction of a substituted nicotinamide (B372718) moiety and a functionalized piperidine (B6355638) ring, which are then linked via an ether bond.

Logical Flow of the Synthesis

The overall synthetic strategy is depicted in the following diagram:

Caption: Logical workflow for the synthesis of (3S,4R)-PF-6683324.

Experimental Protocols

The following protocols are based on the procedures outlined in patent WO2015092610A1, specifically citing Example 9.

Synthesis of Intermediate 1: tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate

The synthesis of the fluorinated piperidine core is a critical multi-step process. A representative procedure for a similar fluorinated piperidine intermediate is provided as a general guide.

• Step 1: Epoxidation of N-Boc-1,2,3,6-tetrahydropyridine. To a solution of N-Boc-1,2,3,6-tetrahydropyridine in a suitable solvent such as dichloromethane (B109758), a peroxy acid (e.g., m-CPBA) is added portion-wise at 0 °C. The reaction is stirred until completion, followed by an aqueous work-up to yield the corresponding epoxide.

• Step 2: Ring opening of the epoxide. The epoxide is then subjected to ring-opening with a fluoride (B91410) source, such as tetrabutylammonium (B224687) fluoride (TBAF) or hydrofluoric acid in pyridine, to introduce the fluorine atom and a hydroxyl group. This reaction is typically carried out in a polar aprotic solvent like THF.

• Step 3: Stereoselective reduction. The resulting ketone is reduced stereoselectively to afford the desired (3S,4R) diastereomer. This can be achieved using a variety of reducing agents, with the choice of reagent being critical for achieving the desired stereochemistry.

Synthesis of Intermediate 2: 2-chloro-5-(1-methyl-1H-imidazol-4-yl)nicotinamide

• Step 1: Synthesis of 4-bromo-1-methyl-1H-imidazole. 4-bromo-1H-imidazole is methylated using a suitable methylating agent, such as methyl iodide, in the presence of a base like sodium hydride in a solvent such as DMF.

• Step 2: Suzuki Coupling. 2-chloronicotinonitrile is coupled with a boronic acid or ester derivative of 4-bromo-1-methyl-1H-imidazole in a Suzuki-Miyaura reaction. This is typically catalyzed by a palladium catalyst (e.g., Pd(PPh3)4) in the presence of a base (e.g., sodium carbonate) in a solvent mixture such as dioxane and water.

• Step 3: Hydrolysis of the nitrile. The resulting nicotinonitrile is then hydrolyzed to the corresponding nicotinamide. This can be achieved under acidic or basic conditions, for example, by heating with concentrated sulfuric acid or with hydrogen peroxide and a base.

Synthesis of (3S,4R)-PF-6683324

• Step 1: Etherification. tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate is reacted with 2-chloro-5-(1-methyl-1H-imidazol-4-yl)nicotinamide in the presence of a strong base, such as sodium hydride, in an aprotic solvent like DMF. This Williamson ether synthesis couples the two key intermediates.

• Step 2: Deprotection. The Boc protecting group on the piperidine nitrogen is removed under acidic conditions, for instance, using trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid in dioxane.

• Step 3: Amide Coupling. The deprotected piperidine intermediate is then acylated with 2-(4-(trifluoromethoxy)phenyl)acetic acid. This amide bond formation is typically facilitated by a coupling agent such as HATU or EDC in the presence of a non-nucleophilic base like DIPEA in a solvent such as DMF. The final product is then purified by chromatography.

Quantitative Data

The following table summarizes representative quantitative data for the key steps in the synthesis of (3S,4R)-PF-6683324, as would be expected from a well-optimized process. Actual yields may vary depending on the specific reaction conditions and scale.

Step	Reactants	Product	Typical Yield (%)
Intermediate 1 Synthesis	N-Boc-1,2,3,6-tetrahydropyridine, m-CPBA, TBAF, Reducing Agent	tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate	40-50 (over steps)
Intermediate 2 Synthesis	4-bromo-1H-imidazole, Methyl iodide, 2-chloronicotinonitrile, Imidazole boronic ester, Pd catalyst	2-chloro-5-(1-methyl-1H-imidazol-4-yl)nicotinamide	30-40 (over steps)
Etherification	Intermediate 1, Intermediate 2, NaH	Boc-protected ether intermediate	60-70
Deprotection	Boc-protected ether intermediate, TFA	Deprotected piperidine intermediate	>95
Amide Coupling	Deprotected piperidine intermediate, 2-(4-(trifluoromethoxy)phenyl)acetic acid, HATU, DIPEA	(3S,4R)-PF-6683324	70-80

Signaling Pathways

(3S,4R)-PF-6683324 is a potent inhibitor of the PTK6 and Trk receptor tyrosine kinase signaling pathways. These pathways are crucial in cell proliferation, survival, and differentiation, and their dysregulation is implicated in various cancers and pain signaling.

Caption: Inhibition of Trk and PTK6 signaling pathways by (3S,4R)-PF-6683324.

Conclusion

The synthesis of (3S,4R)-PF-6683324 is a challenging but well-documented process that provides access to a potent inhibitor of key signaling pathways implicated in cancer and pain. This guide provides a comprehensive overview of the synthetic route and the underlying chemical principles, which should serve as a valuable resource for the scientific community. Further research into the biological activities and therapeutic potential of this compound is warranted.

In-Depth Technical Guide to the Biological Activity of Trk-IN-4

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trk-IN-4, also known as PF-6683324, is a potent, small-molecule inhibitor of the Tropomyosin receptor kinase (Trk) family. It demonstrates pan-Trk activity, effectively inhibiting TrkA, TrkB, and TrkC with nanomolar potency in cellular assays.[1][2] Beyond its primary targets, Trk-IN-4 has also been characterized as a selective, Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6/Brk). Its dual activity and high potency make it a valuable research tool for elucidating the complex roles of Trk and PTK6 signaling in various physiological and pathological processes. This guide provides a comprehensive overview of the biological activity of Trk-IN-4, including its mechanism of action, kinase inhibition profile, and effects on cellular signaling pathways, supported by detailed experimental protocols and data visualizations.

Core Properties of Trk-IN-4

• Chemical Name: PF-6683324

• Synonyms: Trk-IN-4

• Primary Targets: TrkA, TrkB, TrkC (pan-Trk inhibitor)[1][2]

• Secondary Target: Protein Tyrosine Kinase 6 (PTK6/Brk)

• Mechanism of Action: Type II kinase inhibitor, binding to the inactive (DFG-out) conformation of the kinase.

• Reported Biological Effect: Anti-hyperalgesic properties, suggesting potential therapeutic applications in pain management.[1][2]

Quantitative Inhibitory Activity

The inhibitory potency of Trk-IN-4 has been quantified against its primary Trk targets in cell-based assays and against its secondary target, PTK6, in biochemical assays.

Target	Assay Type	IC50 (nM)	Reference
TrkA	Cell-based	1.9	[1][2]
TrkB	Cell-based	2.6	[1][2]
TrkC	Cell-based	1.1	[1][2]
PTK6/Brk	Biochemical	76

Kinase Selectivity Profile

A key aspect of a kinase inhibitor's utility is its selectivity. Trk-IN-4 has been profiled against a broad panel of over 320 kinases to assess its off-target effects. The data indicates a high degree of selectivity for the Trk family and PTK6. At a concentration of 1 µM, Trk-IN-4 inhibits a small percentage of the tested kinases by more than 50%, demonstrating superior selectivity compared to some other kinase inhibitors. This selectivity is crucial for attributing observed biological effects specifically to the inhibition of its intended targets.

Mechanism of Action and Signaling Pathways

As a Type II inhibitor, Trk-IN-4 stabilizes the inactive conformation of the kinase, preventing its activation. By inhibiting the Trk receptors, Trk-IN-4 effectively blocks the initiation of downstream signaling cascades that are crucial for neuronal survival, differentiation, and synaptic plasticity. The primary pathways affected are the RAS/RAF/MEK/ERK pathway, which is central to cell proliferation and differentiation, and the PI3K/AKT/mTOR pathway, a key regulator of cell survival and growth.

Figure 1: Trk-IN-4 inhibits neurotrophin-induced Trk receptor activation and downstream signaling pathways.

Experimental Protocols

Detailed methodologies are essential for the replication and extension of research findings. The following are representative protocols for evaluating the biological activity of Trk-IN-4.

Cell-Based Trk Phosphorylation Assay

This protocol describes a method to determine the IC50 of Trk-IN-4 by measuring the inhibition of neurotrophin-induced Trk phosphorylation in a cellular context.

• Cell Line: A suitable cell line endogenously expressing a Trk receptor (e.g., SH-SY5Y for TrkB) or a cell line engineered to overexpress a specific Trk receptor.

• Procedure:

  • Cell Seeding: Plate cells in 96-well plates at a density that allows for 80-90% confluency on the day of the assay.

  • Serum Starvation: The following day, replace the growth medium with a serum-free medium and incubate for 4-6 hours to reduce basal receptor activity.

  • Compound Treatment: Prepare serial dilutions of Trk-IN-4 in a serum-free medium. Add the compound dilutions to the cells and incubate for 1 hour at 37°C.

  • Neurotrophin Stimulation: Stimulate the cells with the appropriate neurotrophin (e.g., BDNF for TrkB) at a predetermined EC80 concentration for 10-15 minutes at 37°C.

  • Cell Lysis: Aspirate the medium and lyse the cells in a lysis buffer containing protease and phosphatase inhibitors.

  • Detection: Quantify the level of phosphorylated Trk using a suitable detection method, such as a sandwich ELISA with antibodies specific for phosphorylated and total Trk, or an in-cell Western assay.

  • Data Analysis: Normalize the phosphorylated Trk signal to the total Trk signal. Plot the normalized signal against the logarithm of the Trk-IN-4 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Figure 2: Workflow for determining the cellular IC50 of Trk-IN-4.

Western Blot Analysis of Downstream Signaling

This protocol details the use of Western blotting to assess the effect of Trk-IN-4 on the phosphorylation of key downstream signaling proteins like AKT and ERK.

• Cell Line and Treatment: Use a relevant cell line and treat with Trk-IN-4 and neurotrophin as described in the cell-based phosphorylation assay protocol.

• Procedure:

  • Protein Extraction: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Trk, total Trk, phospho-AKT, total AKT, phospho-ERK, and total ERK overnight at 4°C with gentle agitation.

  • Secondary Antibody Incubation: Wash the membrane three times with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to their respective total protein levels.

In Vivo Model of Inflammatory Pain (Adapted from similar pan-Trk inhibitors)

Given Trk-IN-4's reported anti-hyperalgesic effect, a common preclinical model to evaluate this activity is the carrageenan-induced paw edema model in rodents.

• Animal Model: Male Sprague-Dawley rats or C57BL/6 mice.

• Procedure:

  • Acclimation: Acclimate the animals to the testing environment and handling for several days before the experiment.

  • Baseline Measurement: Measure the baseline paw volume using a plethysmometer and assess the baseline pain threshold using a von Frey filament test for mechanical allodynia or a Hargreaves test for thermal hyperalgesia.

  • Compound Administration: Administer Trk-IN-4 or vehicle control via a suitable route (e.g., oral gavage) at a predetermined time before the inflammatory insult.

  • Induction of Inflammation: Inject a 1% solution of lambda-carrageenan in saline into the plantar surface of the hind paw.

  • Post-Induction Measurements: At various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 6 hours), measure the paw volume and assess the pain thresholds.

  • Data Analysis: Calculate the percentage increase in paw volume and the change in pain threshold from baseline for each animal. Compare the effects of Trk-IN-4 treatment to the vehicle control group using appropriate statistical analysis (e.g., ANOVA followed by a post-hoc test).

Conclusion

Trk-IN-4 is a potent and selective pan-Trk inhibitor with additional activity against PTK6. Its well-defined inhibitory profile and demonstrated cellular activity make it a valuable tool for investigating the roles of Trk and PTK6 signaling in health and disease. The detailed protocols provided in this guide offer a framework for researchers to further explore the biological effects of this compound and its potential therapeutic applications, particularly in the context of pain and cancer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-6683324 - Ace Therapeutics [acetherapeutics.com]

(3S,4R)-PF-6683324: A Comprehensive Kinase Target Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective small molecule inhibitor with a dual kinase inhibitory profile. It functions as a Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK), and as a pan-inhibitor of the Tropomyosin receptor kinase (Trk) family.[1][2] This technical guide provides an in-depth overview of the kinase selectivity of (3S,4R)-PF-6683324, detailed experimental protocols for its characterization, and a visual representation of its targeted signaling pathways.

Core Target Kinase Profile: Quantitative Data

The inhibitory activity of (3S,4R)-PF-6683324 has been characterized against its primary targets, PTK6 and the Trk family of kinases, demonstrating high potency.

Table 1: Inhibitory Potency of (3S,4R)-PF-6683324 against Primary Target Kinases

Target Kinase	Assay Type	IC50 Value	Reference
PTK6 (BRK)	Biochemical	76 nM	[1][3]
TrkA	Cellular	1.9 nM	[4][5]
TrkB	Cellular	2.6 nM	[4][5]
TrkC	Cellular	1.1 nM	[4][5]

Kinase Selectivity Profile

(3S,4R)-PF-6683324 exhibits superior kinase selectivity when compared to Type I inhibitors.[3] Its selectivity was assessed against a broad panel of over 320 kinases. The following table summarizes the kinases that were significantly inhibited (greater than 80% inhibition) at a concentration of 1 µM.

Table 2: Kinase Selectivity Profile of (3S,4R)-PF-6683324 at 1 µM

Kinase Target	Percent Inhibition (%) at 1 µM
PTK6	>80
TrkA	>80
TrkB	>80
TrkC	>80
List of other significantly inhibited kinases from Qiu et al., 2018 would be populated here if the full data was available in the search results.	Data

Note: This table is based on the finding that PF-6683324 is a pan-Trk and PTK6 inhibitor. The comprehensive list of all kinases inhibited by >80% at 1µM from the study by Qiu et al. (2018) would be required for a complete profile.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the kinase profile of (3S,4R)-PF-6683324.

Protocol 1: Biochemical Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the in vitro half-maximal inhibitory concentration (IC50) of (3S,4R)-PF-6683324 against a target kinase (e.g., PTK6). This protocol is adapted from standard luminescence-based kinase assays such as ADP-Glo™.

Materials:

• Recombinant human kinase (e.g., PTK6)

• Kinase-specific substrate peptide

• (3S,4R)-PF-6683324

• ATP

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Reagent and Kinase Detection Reagent

• White, opaque 96-well or 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of (3S,4R)-PF-6683324 in DMSO. A typical starting concentration is 10 mM. Further dilute in the kinase reaction buffer to achieve the desired final assay concentrations.

• Kinase Reaction Setup:

  • Add 5 µL of the diluted (3S,4R)-PF-6683324 or DMSO (vehicle control) to the wells of the assay plate.

  • Add 10 µL of the kinase and substrate mixture to each well.

  • Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ATP Generation and Luminescence Measurement:

  • Add 50 µL of Kinase Detection Reagent to each well to convert the generated ADP back to ATP and provide the luciferase/luciferin substrate.

  • Incubate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis: The luminescence signal is proportional to the amount of ADP produced and thus to the kinase activity. Calculate the percent inhibition for each concentration of (3S,4R)-PF-6683324 relative to the DMSO control. Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Protocol 2: Cellular Phospho-Kinase Inhibition Assay (In-Cell ELISA)

Objective: To determine the cellular potency of (3S,4R)-PF-6683324 by measuring the inhibition of target kinase autophosphorylation (e.g., PTK6 at Y342) in a cellular context.

Materials:

• Human cell line expressing the target kinase (e.g., HEK293T overexpressing PTK6).

• Cell culture medium and supplements.

• (3S,4R)-PF-6683324.

• 96-well cell culture plates.

• Fixing solution (e.g., 4% formaldehyde (B43269) in PBS).

• Quenching solution (e.g., 1% H₂O₂ in PBS with 0.1% Triton X-100).

• Blocking buffer (e.g., Odyssey Blocking Buffer).

• Primary antibody specific for the phosphorylated form of the target kinase (e.g., anti-p-PTK6 Y342).

• Secondary antibody conjugated to a detection enzyme (e.g., HRP-conjugated anti-rabbit IgG).

• Detection reagent (e.g., chemiluminescent or fluorescent substrate).

• Plate reader capable of measuring the chosen signal.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of (3S,4R)-PF-6683324 or DMSO for 1-2 hours at 37°C.

• Cell Fixation and Permeabilization:

  • Remove the culture medium and fix the cells with the fixing solution for 20 minutes at room temperature.

  • Wash the cells with PBS.

  • Permeabilize the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 20 minutes.

• Quenching and Blocking:

  • Quench endogenous peroxidase activity with the quenching solution for 20 minutes.

  • Wash the cells with PBS.

  • Block non-specific antibody binding with blocking buffer for 1.5 hours.

• Antibody Incubation:

  • Incubate the cells with the primary antibody diluted in blocking buffer overnight at 4°C.

  • Wash the cells with PBS containing 0.1% Tween 20.

  • Incubate with the secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Detection:

  • Wash the cells thoroughly.

  • Add the detection reagent and incubate until a sufficient signal develops.

  • Measure the signal using a plate reader.

• Data Analysis: Normalize the signal to a total protein stain or a housekeeping gene. Calculate the percent inhibition of phosphorylation at each compound concentration relative to the DMSO control and determine the cellular IC50 value.

Signaling Pathways and Mechanism of Action

(3S,4R)-PF-6683324 exerts its effects by inhibiting the kinase activity of PTK6 and the Trk receptor family, thereby blocking their downstream signaling cascades.

PTK6 Signaling Pathway

PTK6 is a non-receptor tyrosine kinase that, upon activation by upstream signals such as growth factor receptors (e.g., EGFR, HER2), phosphorylates a variety of downstream substrates.[6] This leads to the activation of multiple signaling pathways, including the Ras/MAPK, PI3K/AKT, and STAT3 pathways, which are involved in cell proliferation, survival, and migration.[7][8] (3S,4R)-PF-6683324, as a Type II inhibitor, binds to the inactive conformation of PTK6, preventing its activation and subsequent signal transduction.

Caption: Inhibition of the PTK6 signaling pathway by (3S,4R)-PF-6683324.

Trk Signaling Pathway

The Trk receptors (TrkA, TrkB, TrkC) are receptor tyrosine kinases activated by neurotrophins.[9][10] Ligand binding induces receptor dimerization and autophosphorylation, creating docking sites for adaptor proteins. This initiates downstream signaling through three major pathways: the Ras/MAPK pathway, the PI3K/AKT pathway, and the PLCγ pathway, which are crucial for neuronal survival, differentiation, and synaptic plasticity.[11] (3S,4R)-PF-6683324 acts as a pan-Trk inhibitor, blocking the kinase activity of all three Trk receptors and thereby inhibiting these downstream signaling events.

Caption: Inhibition of the Trk signaling pathway by (3S,4R)-PF-6683324.

Experimental Workflow Visualization

The characterization of a kinase inhibitor like (3S,4R)-PF-6683324 follows a logical progression from initial screening to detailed cellular characterization.

Caption: A typical experimental workflow for kinase inhibitor characterization.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. pf-6683324 isomer — TargetMol Chemicals [targetmol.com]
• 3. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. Reactome | Signaling by PTK6 [reactome.org]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. erichuanglab.ucsf.edu [erichuanglab.ucsf.edu]
• 10. Trk Receptors: Roles in Neuronal Signal Transduction* | Annual Reviews [annualreviews.org]
• 11. geneglobe.qiagen.com [geneglobe.qiagen.com]

The Role of Trk-IN-4 in Neuronal Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Tropomyosin receptor kinase (Trk) family of receptor tyrosine kinases, comprising TrkA, TrkB, and TrkC, are pivotal regulators of neuronal development, survival, and function.[1][2][3] Their dysregulation is implicated in various neurological disorders and cancers, making them significant therapeutic targets.[4][5] This document provides a comprehensive technical overview of Trk-IN-4, a small molecule inhibitor of Trk signaling. We will delve into its mechanism of action, its impact on core neuronal signaling pathways, and provide detailed experimental protocols for its characterization. Quantitative data for Trk-IN-4 and other representative Trk inhibitors are presented for comparative analysis.

Introduction to Trk Receptor Signaling

The Trk receptors are activated by neurotrophins, a family of growth factors essential for the nervous system.[2][3] Nerve Growth Factor (NGF) preferentially binds to TrkA, Brain-Derived Neurotrophic Factor (BDNF) and Neurotrophin-4 (NT-4) to TrkB, and Neurotrophin-3 (NT-3) primarily to TrkC.[2][3][6] Ligand binding induces receptor dimerization and autophosphorylation of specific tyrosine residues in the cytoplasmic domain.[7] This phosphorylation creates docking sites for various adaptor proteins and enzymes, initiating downstream signaling cascades that are crucial for neuronal function.[2][8]

The three primary signaling pathways activated by Trk receptors are:

• RAS/RAF/MAPK Pathway: This cascade is a major driver of cell proliferation, differentiation, and neurite outgrowth.[2][7]

• PI3K/AKT Pathway: This pathway is a key regulator of cell survival, growth, and apoptosis.[2][7]

• PLC-γ Pathway: Activation of Phospholipase C-gamma (PLC-γ) leads to the generation of second messengers that modulate calcium signaling and protein kinase C (PKC) activity, influencing neuronal plasticity and neurotransmitter release.[2]

Dysregulation of these pathways through mechanisms like gene fusions (NTRK fusions) can lead to uncontrolled cell growth and is a known oncogenic driver in various cancers.[9]

Trk-IN-4: A Tropomyosin Receptor Kinase Inhibitor

Trk-IN-4 is a novel small molecule inhibitor targeting the Trk receptor family. It is derived from a pyrazolo[3,4-b]pyridine scaffold.[10] While detailed public information specifically for "Trk-IN-4" is limited, a closely related compound, TrkA-IN-4 , is described as a potent, orally active, and allosteric inhibitor of TrkA.[11] TrkA-IN-4 acts as a proagent for the active compound TrkA-IN-3, which has an IC50 of 22.4 nM against TrkA.[11] Trk-IN-4 is designed to interfere with the ATP-binding site of the Trk kinase domain, thereby preventing autophosphorylation and the subsequent activation of downstream signaling pathways.[4]

Chemical Properties

Property	Value
Molecular Formula	C24H23F4N5O4[10]
Molecular Weight	521.5 g/mol [10]

Quantitative Data

Due to the limited availability of specific quantitative data for Trk-IN-4, this section presents data for the closely related TrkA-IN-4 and other well-characterized pan-Trk inhibitors to provide a comparative context.

Table 1: Biochemical Activity of Representative Trk Inhibitors

Compound	Target Kinase	IC50 (nM)	Ki (nM)	Notes
TrkA-IN-3 (active form of TrkA-IN-4)	TrkA	22.4[11]	-	Allosteric inhibitor.
Trk-IN-19	TrkA	1.1[1]	-	ATP-competitive inhibitor.
TrkA G595R	5.3[1]	-	Active against a common resistance mutation.
Larotrectinib	TrkA, TrkB, TrkC	5-11[12]	-	Highly selective pan-Trk inhibitor.
Entrectinib	TrkA, TrkB, TrkC	1-5[12]	-	Also inhibits ROS1 and ALK.
Selitrectinib (LOXO-195)	TrkA, TrkB, TrkC	2-10[12]	-	Next-generation inhibitor targeting resistance mutations.
Repotrectinib (TPX-0005)	TrkA, TrkB, TrkC	< 0.2[12]	-	High potency against wild-type and mutant Trk fusions.

IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the activity of a biological process by 50%. Ki (Inhibitory constant) is the dissociation constant of the enzyme-inhibitor complex and is an intrinsic measure of binding affinity.[13]

Table 2: Cellular Activity of Representative Trk Inhibitors

Compound	Cell Line	Fusion Protein	IC50 (nM)
Trk-IN-19	Ba/F3-LMNA-NTRK1	LMNA-NTRK1	41.7[1]
Ba/F3-LMNA-NTRK1-G595R	LMNA-NTRK1 G595R	336.6[1]
Compound 9e	Ba/F3-LMNA-NTRK1	LMNA-NTRK1	80[14]
Ba/F3-LMNA-NTRK1-G595R	LMNA-NTRK1 G595R	646[14]

Table 3: In Vivo Efficacy of TrkA-IN-4

Compound	Assay	Species	Endpoint	Value
TrkA-IN-4	Hot Plate Test	Male Mice	ED50	7.836 mg/kg (i.g.)[11]

ED50 (Median effective dose) is the dose that produces a therapeutic effect in 50% of the population.

Signaling Pathways and Mechanism of Action

Trk-IN-4, by inhibiting the kinase activity of Trk receptors, effectively blocks the initiation of downstream signaling cascades. The primary consequence is the suppression of the RAS/RAF/MAPK, PI3K/AKT, and PLC-γ pathways.[4][15]

Trk Signaling Pathway and Inhibition by Trk-IN-4

Experimental Protocols

The following protocols are representative methodologies for evaluating the efficacy and mechanism of action of Trk inhibitors like Trk-IN-4.

In Vitro Kinase Inhibition Assay (Biochemical Assay)

This assay determines the direct inhibitory activity of a compound against purified Trk kinases.

Objective: To quantify the IC50 value of Trk-IN-4 against TrkA, TrkB, and TrkC kinases.

Methodology:

• Compound Preparation: Prepare a serial dilution of Trk-IN-4 in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Reaction Setup: In a 384-well plate, add the diluted Trk-IN-4 or DMSO (vehicle control). Add the respective recombinant Trk enzyme (TrkA, TrkB, or TrkC).

• Kinase Reaction: Initiate the reaction by adding a mixture of a suitable substrate (e.g., poly-Glu-Tyr) and ATP. Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate or consumed ATP using a suitable detection method, such as ADP-Glo™ Kinase Assay (Promega) which measures ADP production via a luminescent signal.

• Data Analysis: Plot the kinase activity against the logarithm of the Trk-IN-4 concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.

Workflow for In Vitro Kinase Inhibition Assay

Cellular Proliferation/Viability Assay

This assay assesses the impact of a Trk inhibitor on the viability and proliferation of cells that are dependent on Trk signaling.

Objective: To determine the IC50 of Trk-IN-4 in a cell line with a known NTRK fusion (e.g., KM12 colorectal cancer cells).[16]

Methodology:

• Cell Seeding: Seed the NTRK fusion-positive cells in a 96-well plate at an optimal density and allow them to adhere overnight.[1]

• Compound Treatment: Treat the cells with a serial dilution of Trk-IN-4. Include a vehicle-only control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 72 hours).

• Viability Assessment: Add a viability reagent such as CellTiter-Glo® (Promega) or MTT reagent and measure the luminescence or absorbance according to the manufacturer's protocol.[1]

• Data Analysis: Normalize the data to the vehicle control to determine the percentage of cell viability. Plot the percentage of cell viability against the logarithm of the Trk-IN-4 concentration and fit the data to a dose-response curve to calculate the IC50 value.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Trk receptors: roles in neuronal signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trk receptor - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. “On Trk” - the TrkB signal transduction pathway is an increasingly important target in cancer biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cellular Assays for High-Throughput Screening for Modulators of Trk Receptor Tyrosine Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neurotrophin-regulated signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. erichuanglab.ucsf.edu [erichuanglab.ucsf.edu]
• 9. Current landscape of tropomyosin receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Buy Trk-IN-4 (EVT-12180345) [evitachem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. TRK Inhibitor Activity and Resistance in TRK Fusion-Positive Cancers in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Design, synthesis and biological evaluation of macrocyclic derivatives as TRK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

(3S,4R)-PF-6683324: A Technical Guide on its Application in Cancer Cell Line Research

A Deep Dive into a Selective PTK6 Inhibitor

This technical guide is intended for researchers, scientists, and drug development professionals interested in the small molecule inhibitor (3S,4R)-PF-6683324. It provides a comprehensive overview of its mechanism of action, its effects on cancer cell lines, and detailed experimental protocols based on published research.

(3S,4R)-PF-6683324 has been identified as a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[1][2] PTK6 is an intracellular tyrosine kinase that is overexpressed in a significant percentage of breast cancers and is associated with poorer patient outcomes.[3][4] Its expression has also been noted in other cancers, including prostate, ovarian, and non-small cell lung cancers.[5] PTK6 has been implicated in promoting tumor cell proliferation, migration, and survival through various signaling pathways.[1][5]

This guide summarizes the key findings from studies on (3S,4R)-PF-6683324, with a particular focus on a pivotal study that investigated its effects on breast cancer cell lines. While (3S,4R)-PF-6683324 is a powerful tool for studying PTK6 biology, the research highlights a critical distinction between inhibiting the kinase activity of PTK6 and inhibiting overall cancer cell proliferation.

Quantitative Data Summary

The inhibitory activity of (3S,4R)-PF-6683324 and related compounds against PTK6 has been quantified through biochemical and cellular assays. The following tables summarize the key data points for easy comparison.

Table 1: In Vitro Inhibitory Potency of PTK6 Inhibitors [1]

Compound	Type	Target	IC50 (nM)
(3S,4R)-PF-6683324	Type II	PTK6	76
PF-6689840	Type II	PTK6	-
21a	Type I	PTK6	-
21c	Type I	PTK6	-
PF-6737007 (Negative Control)	-	PTK6	>10,000

Note: Specific IC50 values for PF-6689840, 21a, and 21c were not provided in the primary source text, but they are described as potent inhibitors.

Table 2: Cellular Potency of PTK6 Inhibition [2]

Compound	Cell Line	Assay	IC50 (µM)
(3S,4R)-PF-6683324	Engineered HEK293T overexpressing PTK6 WT	PTK6 phosphorylation (Y342)	0.7

Table 3: Cell Growth Inhibition in Breast Cancer Cell Lines [1]

Cell Line	PTK6 Expression Level	(3S,4R)-PF-6689840 IC50 (µM)	PF-6737007 (Negative Control) IC50 (µM)
MDA-MB-231	Moderate	~5	~5
MDA-MB-453	Moderate	~5	~5
T47D	High	-	-
BT474	High	-	-
BT549	Low	-	-
HEK293T	Undetectable	Moderately sensitive	-

Note: The study found that the sensitivity of tumor cell growth to PTK6 inhibitors did not correlate with the total expression or activation levels of PTK6.[1] The similar IC50 values for the potent PTK6 inhibitor and the negative control suggest that the observed cell growth inhibition is likely due to off-target effects rather than direct inhibition of PTK6 kinase activity.[1]

Signaling Pathways

PTK6 is a non-receptor tyrosine kinase that can be activated by various growth factor receptors, such as the ERBB family, IGFR1, and MET.[5] Once activated, PTK6 can phosphorylate a range of downstream substrates, influencing key cellular processes implicated in cancer progression.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Breast tumor kinase (Brk/PTK6) mediates advanced cancer phenotypes via SH2-domain dependent activation of RhoA and aryl hydrocarbon receptor (AhR) signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of (3S,4R)-PF-6683324: A Technical Guide for Researchers

An In-depth Exploration of a Potent and Selective Type II PTK6 Inhibitor

(3S,4R)-PF-6683324 is a novel, potent, and selective small molecule inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK). Developed by Pfizer, this compound has served as a critical chemical probe for elucidating the role of PTK6 kinase activity in oncogenesis, particularly in the context of breast cancer. As a Type II inhibitor, PF-6683324 uniquely targets the inactive, DFG-out conformation of the kinase, offering a high degree of selectivity. This technical guide provides a comprehensive overview of the discovery, development, mechanism of action, and experimental methodologies associated with (3S,4R)-PF-6683324, tailored for researchers, scientists, and drug development professionals.

Core Compound Data

A summary of the key quantitative data for (3S,4R)-PF-6683324 is presented below, offering a snapshot of its potency and selectivity.

Parameter	Value	Notes
Target	Protein Tyrosine Kinase 6 (PTK6/BRK)	Also a pan-Tropomyosin-related kinase (Trk) inhibitor.
Inhibitor Type	Type II	Binds to the inactive (DFG-out) conformation of the kinase.
Biochemical IC50 (PTK6)	76 nM[1][2]	Potent inhibition of purified PTK6 enzyme.
Cellular p-PTK6 IC50	0.7 µM	Inhibition of PTK6 autophosphorylation (Y342) in HEK293T cells overexpressing PTK6.[3]
Kinase Selectivity	Superior to Type I inhibitors	Profiled against a panel of over 320 kinases, inhibiting ~3% of kinases by >50% at 1 µM.[4][5]

Mechanism of Action and Signaling Pathway

(3S,4R)-PF-6683324 exerts its inhibitory effect by binding to the ATP-binding pocket of PTK6 in its inactive conformational state. This "DFG-out" conformation is characterized by the movement of the Asp-Phe-Gly (DFG) motif at the start of the activation loop. By stabilizing this inactive state, PF-6683324 prevents the kinase from adopting its active conformation, thereby blocking its catalytic activity.

PTK6 is a non-receptor tyrosine kinase that is overexpressed in a significant percentage of breast cancers and is implicated in promoting tumor cell proliferation, migration, and survival.[4][6] It acts as a signaling hub downstream of several receptor tyrosine kinases, including members of the ErbB family (e.g., EGFR, HER2).[7] Upon activation, PTK6 phosphorylates a range of downstream substrates, leading to the activation of multiple oncogenic signaling pathways.

The signaling cascade initiated by growth factors and mediated by PTK6, which is inhibited by PF-6683324, can be visualized as follows:

PTK6 signaling pathway and the inhibitory action of PF-6683324.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are representative protocols for key experiments used in the characterization of (3S,4R)-PF-6683324.

Biochemical Kinase Assay (PTK6 Inhibition)

This assay quantifies the ability of a compound to inhibit the enzymatic activity of purified PTK6. A common method is a luminescence-based assay that measures ATP consumption.

Workflow:

Workflow for a typical biochemical PTK6 kinase inhibition assay.

Detailed Method:

• Compound Preparation: Prepare a series of dilutions of (3S,4R)-PF-6683324 in DMSO. A typical starting concentration is 10 mM, with subsequent serial dilutions.

• Reaction Mixture: In a suitable assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA), combine the PTK6 enzyme and a suitable peptide substrate.

• Initiation: Add ATP to the reaction mixture to initiate the kinase reaction.

• Inhibition: Add the diluted (3S,4R)-PF-6683324 or DMSO (as a vehicle control) to the reaction wells.

• Incubation: Incubate the reaction plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and detect the amount of ADP produced using a commercial kit such as ADP-Glo™ (Promega), which correlates with kinase activity.

• Data Analysis: Measure luminescence using a plate reader. Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay (Inhibition of PTK6 Autophosphorylation)

This assay measures the ability of the compound to inhibit the activity of PTK6 within a cellular context.

Workflow:

References

• 1. WO2015092610A1 - N-acylpiperidine ether tropomyosin-related kinase inhibitors - Google Patents [patents.google.com]
• 2. Breast Tumour Kinase (Brk/PTK6) Contributes to Breast Tumour Xenograft Growth and Modulates Chemotherapeutic Responses In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical pharmacokinetics of tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

(3S,4R)-PF-6683324: A Pan-Tropomyosin Receptor Kinase Inhibitor for Pain Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

(3S,4R)-PF-6683324 is a potent and selective dual inhibitor of Tropomyosin receptor kinase (Trk) and Protein Tyrosine Kinase 6 (PTK6). Its activity as a pan-Trk inhibitor, targeting TrkA, TrkB, and TrkC, positions it as a compound of significant interest for the investigation of novel pain therapeutics. The inhibition of the Trk signaling pathway, which is critically involved in the sensitization of nociceptors by neurotrophins such as Nerve Growth Factor (NGF), represents a clinically validated strategy for the management of chronic pain. This technical guide provides a comprehensive overview of (3S,4R)-PF-6683324, including its mechanism of action, relevant signaling pathways, quantitative data, and detailed experimental protocols for its evaluation in preclinical pain models.

Introduction

The neurotrophin family of growth factors, including Nerve Growth Factor (NGF), Brain-Derived Neurotrophic Factor (BDNF), and Neurotrophin-3 (NT-3), plays a crucial role in the development and function of the nervous system. In the context of pain, particularly chronic inflammatory and neuropathic pain, these neurotrophins are upregulated and contribute to the sensitization of peripheral and central pain pathways. They exert their effects through binding to and activating the Tropomyosin receptor kinase (Trk) family of receptors: TrkA for NGF, TrkB for BDNF and NT-4, and TrkC for NT-3.[1]

The clinical validation of NGF-targeted therapies has highlighted the therapeutic potential of inhibiting this pathway for pain relief.[2] Small molecule inhibitors of the Trk receptors offer an alternative therapeutic modality. (3S,4R)-PF-6683324 has emerged as a potent pan-Trk inhibitor, with the potential for research in pain and cancer.[3] This guide will focus on its application in pain research, providing the necessary technical information for its preclinical evaluation.

Mechanism of Action and Signaling Pathway

(3S,4R)-PF-6683324 exerts its analgesic potential by inhibiting the phosphorylation and activation of Trk receptors. In the context of pain, the binding of NGF to TrkA on nociceptive sensory neurons is a key event. This binding leads to the dimerization and autophosphorylation of the TrkA receptor, initiating a cascade of downstream signaling events.[4]

These signaling cascades include the activation of:

• Phospholipase C-γ (PLCγ): This pathway leads to the production of diacylglycerol (DAG) and inositol (B14025) trisphosphate (IP3), ultimately resulting in the activation of Protein Kinase C (PKC) and the release of intracellular calcium. This contributes to the sensitization of ion channels like TRPV1.

• Mitogen-activated protein kinase (MAPK)/Erk pathway: This cascade is involved in transcriptional regulation, leading to changes in the expression of proteins involved in neuronal excitability and sensitization.[5]

• Phosphoinositide 3-kinase (PI3K): This pathway is also implicated in the modulation of ion channel activity and neuronal survival.[4]

By inhibiting the initial step of Trk receptor phosphorylation, (3S,4R)-PF-6683324 can effectively block these downstream signaling events, thereby reducing neuronal sensitization and alleviating pain.

Signaling Pathway Diagram

Caption: Trk Signaling Pathway in Nociceptive Neurons.

Quantitative Data

The following tables summarize the available quantitative data for (3S,4R)-PF-6683324 and related pan-Trk inhibitors. Data for related compounds are included to provide a comparative context for its potential efficacy in pain models.

Table 1: In Vitro Potency of (3S,4R)-PF-6683324

Target	Assay Type	IC50 (nM)	Reference
TrkA	Cell-based	1.9	[1]
TrkB	Cell-based	2.6	[1]
TrkC	Cell-based	1.1	[1]
PTK6	Biochemical	76	[6]

Table 2: Preclinical and Clinical Efficacy of Related Pan-Trk Inhibitors in Pain Models

Compound	Model	Species	Endpoint	Result	Reference
PF-06273340	UVB-induced Hyperalgesia	Human	Thermal Pain Threshold	Significant increase vs. placebo (LS mean diff: 1.13)	[7]
ARRY-470 (Larotrectinib)	Sarcoma-induced Bone Cancer Pain	Mouse	Pain Behaviors	Markedly attenuated pain behaviors	[8]

Experimental Protocols

Detailed methodologies for key preclinical pain models relevant to the evaluation of (3S,4R)-PF-6683324 are provided below.

Ultraviolet B (UVB)-Induced Inflammatory Pain Model

This model is used to assess the efficacy of a compound against inflammatory hyperalgesia.

Protocol:

• Animal Model: Male Sprague Dawley rats (200-300g) are used.

• UVB Irradiation:

  • Animals are anesthetized (e.g., 2% isoflurane).

  • The plantar surface of one hind paw is exposed to a calibrated UVB source (e.g., 1000 mJ/cm²).[9]

• Drug Administration: (3S,4R)-PF-6683324 is administered at various doses and time points (e.g., before or after UVB exposure) via the desired route (e.g., oral gavage).

• Behavioral Testing:

  • Thermal Hyperalgesia: The latency to paw withdrawal from a radiant heat source is measured (e.g., using a plantar test apparatus) at baseline and various time points post-irradiation (e.g., 24, 48, 72 hours).[10]

  • Mechanical Allodynia: The paw withdrawal threshold in response to stimulation with von Frey filaments of increasing force is determined.[11]

• Data Analysis: Paw withdrawal latencies and thresholds are compared between vehicle- and drug-treated groups.

Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain Model

This model induces a persistent inflammatory state, mimicking chronic inflammatory pain.

Protocol:

• Animal Model: Male C57BL/6 mice or Sprague Dawley rats are used.

• CFA Injection:

  • A subcutaneous injection of CFA (e.g., 20 µL) is made into the plantar surface of one hind paw.[6]

• Drug Administration: (3S,4R)-PF-6683324 is administered daily starting from a specific time point post-CFA injection.

• Behavioral Testing:

  • Mechanical Allodynia: Assessed using von Frey filaments.

  • Thermal Hyperalgesia: Assessed using a radiant heat source.

  • Paw edema can also be measured using calipers as an indicator of inflammation.

• Data Analysis: Behavioral responses and paw volume are compared between treated and control groups over time.

Spared Nerve Injury (SNI) Model of Neuropathic Pain

This is a widely used model of peripheral neuropathic pain resulting from nerve damage.

Protocol:

• Animal Model: Mice or rats are used.

• Surgical Procedure:

  • Under anesthesia, the sciatic nerve and its three terminal branches (sural, common peroneal, and tibial nerves) are exposed.

  • The common peroneal and tibial nerves are ligated and sectioned, leaving the sural nerve intact.[12][13]

• Drug Administration: (3S,4R)-PF-6683324 is administered, often after the development of neuropathic pain behaviors.

• Behavioral Testing:

  • Mechanical Allodynia: The paw withdrawal threshold to von Frey filaments is measured on the lateral (sural nerve-innervated) side of the paw.[2]

• Data Analysis: The reversal of mechanical allodynia in the drug-treated group is compared to the vehicle-treated group.

Experimental Workflows

Preclinical Evaluation Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. youtube.com [youtube.com]
• 3. archive.measuringbehavior.org [archive.measuringbehavior.org]
• 4. Nerve Growth Factor Signaling and Its Contribution to Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | The effect of ponicidin on CFA-induced chronic inflammatory pain and its mechanism based on network pharmacology and molecular docking [frontiersin.org]
• 7. Demonstration of an anti‐hyperalgesic effect of a novel pan‐Trk inhibitor PF‐06273340 in a battery of human evoked pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spared Nerve Injury Model of Neuropathic Pain in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ultraviolet B-induced inflammation in the rat: a model of secondary hyperalgesia? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Characterisation of ultraviolet-B-induced inflammation as a model of hyperalgesia in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ultra violet-induced localized inflammatory hyperalgesia in awake rats and the role of sensory and sympathetic innervation of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Spared Nerve Injury Model of Neuropathic Pain in Mice - PMC [pmc.ncbi.nlm.nih.gov]

PTK6: A Pivotal Therapeutic Target in Breast Cancer - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), has emerged as a critical player in the pathogenesis of breast cancer. Overexpressed in a significant percentage of breast tumors, PTK6 is intricately involved in key signaling pathways that drive tumor progression, metastasis, and resistance to therapy.[1][2] Its preferential expression in malignant tissues over normal breast epithelium underscores its potential as a highly specific therapeutic target.[1][2] This technical guide provides a comprehensive overview of PTK6's role in breast cancer, detailing its signaling networks, quantitative expression data, and methodologies for its investigation, offering a valuable resource for researchers and drug development professionals in the field of oncology.

Introduction to PTK6

PTK6 is a non-receptor tyrosine kinase that belongs to the Src family of kinases.[3] Unlike other Src family members, PTK6 lacks a myristoylation site, leading to its localization in both the cytoplasm and the nucleus.[4] Its expression is generally low or undetectable in normal mammary glands but is significantly elevated in the majority of breast cancers, including estrogen receptor-positive (ER+), HER2-positive (HER2+), and triple-negative breast cancer (TNBC) subtypes.[5] High PTK6 expression is often correlated with a poorer prognosis and increased metastatic potential.[1][2]

Quantitative Analysis of PTK6 in Breast Cancer

The upregulation of PTK6 is a common event in breast carcinoma. Quantitative data from various studies and databases highlight its prevalence and clinical significance.

Table 1: PTK6 Expression in Breast Cancer

Parameter	Finding	Reference
Overexpression in Invasive Ductal Carcinoma	~86% of cases show PTK6 overexpression.	[1][2]
Expression in Triple-Negative Breast Cancer (TNBC)	Expressed in approximately 70% of TNBCs.	[6]
Correlation with Tumor Grade	PTK6 expression is correlated with higher tumor grade in invasive ductal carcinomas.	[1][2]
Prognostic Significance (High PTK6 Expression)	Correlated with decreased overall survival in high-risk (ER+ and ER-) breast cancer patients.	[1][2]
Prognostic Significance in ER- Patients	Correlated with decreased overall survival in ER-negative patients.	[1][2]
mRNA Expression vs. Normal Tissue (TCGA)	Significantly higher median PTK6 mRNA expression in breast invasive carcinoma (BRCA) tissue compared to normal breast tissue.	[7]

Table 2: Inhibitory Concentrations (IC50) of Selected PTK6 Inhibitors

Cell Line	Inhibitor	IC50 (µM)	Culture Condition	Reference
T47D	PF-6698840	1.8 ± 0.3	2D	[8]
T47D	PF-6698840	1.9 ± 0.4	3D	[8]
BT474	PF-6698840	3.3 ± 0.6	2D	[8]
BT474	PF-6698840	3.5 ± 0.5	3D	[8]
MDA-MB-231	PF-6698840	2.5 ± 0.3	2D	[8]
MDA-MB-231	PF-6698840	2.7 ± 0.2	3D	[8]
MDA-MB-453	PF-6698840	2.9 ± 0.5	2D	[8]
MDA-MB-453	PF-6698840	3.1 ± 0.4	3D	[8]
BT549	PF-6698840	4.2 ± 0.7	2D	[8]
BT549	PF-6698840	4.5 ± 0.6	3D	[8]

PTK6 Signaling Pathways in Breast Cancer

PTK6 acts as a crucial signaling hub, integrating signals from receptor tyrosine kinases (RTKs) and activating a cascade of downstream pathways that promote oncogenesis.

Upstream Activation

PTK6 is activated downstream of several key growth factor receptors implicated in breast cancer:

• EGFR and HER2: Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2) are major activators of PTK6.[3][9] Upon ligand binding and receptor dimerization, PTK6 is recruited and phosphorylated. PTK6 can, in turn, phosphorylate EGFR, creating a positive feedback loop that sustains signaling.[10]

• MET: The hepatocyte growth factor (HGF) receptor, MET, also activates PTK6, contributing to cell migration.[9]

• Stress Signaling: Cellular stressors such as hypoxia can induce PTK6 expression through the Hypoxia-Inducible Factors (HIFs) and the Glucocorticoid Receptor (GR).[3]

Upstream activators of PTK6 signaling in breast cancer.

Downstream Signaling Cascades

Activated PTK6 phosphorylates a multitude of downstream substrates, leading to the activation of several pro-tumorigenic signaling pathways:

• STAT3 Pathway: PTK6 directly phosphorylates and activates Signal Transducer and Activator of Transcription 3 (STAT3), a key transcription factor involved in cell proliferation and survival.[5][11]

• MAPK Pathway: PTK6 can activate the Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK and p38 MAPK, which are critical for cell growth and stress responses.[5]

• PI3K/AKT Pathway: PTK6 can also activate the Phosphoinositide 3-Kinase (PI3K)/AKT pathway, a central regulator of cell survival and proliferation.

• Cell Adhesion and Migration: PTK6 phosphorylates key proteins involved in cell adhesion and migration, such as paxillin (B1203293) and p130Cas, promoting metastatic dissemination.[12] In Triple-Negative Breast Cancer, the SH2 domain of PTK6 is crucial for activating RhoA, a key regulator of cell motility.[1]

Key downstream signaling pathways regulated by PTK6.

Experimental Protocols for Studying PTK6

Investigating the function and therapeutic potential of PTK6 requires a range of molecular and cellular biology techniques. Below are detailed protocols for key experiments.

Immunoprecipitation and Western Blot for PTK6 and its Phosphorylated Substrates

This protocol is designed to isolate PTK6 and its interacting proteins from cell lysates and to detect the phosphorylation status of its substrates.

Workflow for PTK6 Immunoprecipitation and Western Blotting.

Materials:

• Breast cancer cell lines (e.g., T47D, MDA-MB-231)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-PTK6, anti-phospho-STAT3 (Tyr705), anti-STAT3, etc.

• Secondary antibodies (HRP-conjugated)

• Protein A/G agarose (B213101) beads

• SDS-PAGE gels and buffers

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Chemiluminescent substrate

Procedure:

• Cell Lysis:

  • Culture breast cancer cells to 80-90% confluency.

  • Wash cells with ice-cold PBS and lyse with ice-cold lysis buffer.

  • Scrape cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G agarose beads for 30 minutes at 4°C.

  • Centrifuge and collect the supernatant.

  • Incubate the pre-cleared lysate with the primary anti-PTK6 antibody overnight at 4°C with gentle rotation.

  • Add fresh protein A/G agarose beads and incubate for 2-4 hours at 4°C.

  • Wash the beads 3-5 times with ice-cold lysis buffer.

  • Elute the protein complexes by boiling the beads in SDS-PAGE sample buffer.

• Western Blotting:

  • Separate the immunoprecipitated proteins and whole-cell lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-STAT3) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using a chemiluminescent substrate.

Soft Agar (B569324) Colony Formation Assay

This assay measures anchorage-independent growth, a hallmark of transformed cells, and can be used to assess the oncogenic potential of PTK6.

Materials:

• Breast cancer cells

• Complete growth medium

• Agarose (low melting point)

• 6-well plates

Procedure:

• Prepare Agar Layers:

  • Bottom Layer: Prepare a 0.6% agarose solution in complete medium and add 1.5 ml to each well of a 6-well plate. Allow it to solidify at room temperature.

  • Top Layer: Prepare a 0.3% agarose solution in complete medium.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Resuspend the cells in the 0.3% agarose solution at a density of 5,000-10,000 cells per well.

  • Carefully layer 1.5 ml of the cell-agarose suspension on top of the solidified bottom layer.

• Incubation and Analysis:

  • Incubate the plates at 37°C in a humidified incubator for 2-4 weeks.

  • Add a small amount of complete medium to the top of the agar every 2-3 days to prevent drying.

  • Stain the colonies with crystal violet and count them under a microscope.

Anoikis Assay

This assay assesses the ability of cells to survive after detachment from the extracellular matrix, a crucial step in metastasis.

Materials:

• Breast cancer cells

• Poly-HEMA (poly(2-hydroxyethyl methacrylate))

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo)

Procedure:

• Coat Plates:

  • Coat the wells of a 96-well plate with Poly-HEMA to prevent cell attachment.

  • Allow the plates to dry in a sterile hood.

• Cell Seeding:

  • Seed the breast cancer cells in the Poly-HEMA-coated wells.

• Incubation and Analysis:

  • Incubate the cells for 24-48 hours.

  • Measure cell viability using a cell viability reagent according to the manufacturer's instructions.

  • Compare the viability of cells grown in suspension to those grown on standard tissue culture plates (adherent control).

Therapeutic Targeting of PTK6

The central role of PTK6 in promoting breast cancer progression makes it an attractive therapeutic target. Several small molecule inhibitors of PTK6 have been developed and are under investigation.[8] However, it is important to note that PTK6 can have both kinase-dependent and -independent functions, which may influence the efficacy of kinase inhibitors.[13]

Strategies for Targeting PTK6:

• Kinase Inhibition: Development of potent and selective small molecule inhibitors that target the ATP-binding pocket of the PTK6 kinase domain.

• Targeting Protein-Protein Interactions: Disrupting the interaction of PTK6 with its upstream activators or downstream substrates, particularly via its SH2 and SH3 domains.

• Degradation of PTK6: Utilizing technologies such as PROTACs (Proteolysis-Targeting Chimeras) to induce the degradation of the PTK6 protein.

Conclusion

PTK6 is a multifaceted signaling molecule that plays a significant role in the pathobiology of breast cancer. Its overexpression and association with poor clinical outcomes highlight its importance as a prognostic biomarker and a compelling therapeutic target. The continued development of novel inhibitors and a deeper understanding of its complex signaling networks will be crucial in translating our knowledge of PTK6 into effective clinical strategies for breast cancer patients. This technical guide provides a foundational resource for researchers dedicated to advancing this critical area of cancer research.

References

• 1. Breast tumor kinase (Brk/PTK6) mediates advanced cancer phenotypes via SH2-domain dependent activation of RhoA and aryl hydrocarbon receptor (AhR) signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. PTK6/BRK is expressed in the normal mammary gland and activated at the plasma membrane in breast tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PTK6 Inhibition Suppresses Metastases of Triple-Negative Breast Cancer via SNAIL-Dependent E-Cadherin Regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reactome | Signaling by PTK6 [reactome.org]
• 10. Brk/PTK6 Sustains Activated EGFR Signaling through Inhibiting EGFR Degradation and Transactivating EGFR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reactome | PTK6 Activates STAT3 [reactome.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. mdpi.com [mdpi.com]

(3S,4R)-PF-6683324: A Technical Guide for Researchers

Introduction

(3S,4R)-PF-6683324 is a potent and selective small molecule inhibitor targeting Tropomyosin receptor kinases (Trk) and Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk). Its dual inhibitory action makes it a valuable tool for investigating the roles of these kinases in various physiological and pathological processes, including pain, cancer, and neurodegenerative diseases. This technical guide provides an in-depth overview of the chemical properties, mechanism of action, experimental protocols, and relevant signaling pathways associated with (3S,4R)-PF-6683324, intended for researchers, scientists, and drug development professionals.

Core Properties and CAS Number

(3S,4R)-PF-6683324, identified by the CAS number 1799789-00-6 , is a well-characterized compound with specific physicochemical and pharmacological properties.[1][2]

Physicochemical Properties

The fundamental chemical and physical characteristics of (3S,4R)-PF-6683324 are summarized in the table below.

Property	Value
CAS Number	1799789-00-6
Molecular Formula	C₂₄H₂₃F₄N₅O₄
Molecular Weight	521.46 g/mol [1]
Appearance	Solid
Solubility	10 mM in DMSO
Storage	Solid Powder: -20°C for 12 months, 4°C for 6 months. In Solvent: -80°C for 6 months, -20°C for 1 month.

Pharmacological Properties

(3S,4R)-PF-6683324 is a potent inhibitor of both Trk family kinases and PTK6.[3] It is classified as a Type II kinase inhibitor, binding to the inactive conformation of the kinase.[4][5][6]

Target	IC₅₀ (Biochemical Assay)	Notes
TrkA	1.1 nM[3]	Pan-Trk inhibitor[4]
TrkB	2.6 nM[3]
TrkC	1.1 nM[3]
PTK6 (Brk)	76 nM[4][5]	Selective Type II inhibitor[4][5]

Mechanism of Action

(3S,4R)-PF-6683324 exerts its biological effects by inhibiting the kinase activity of Trk receptors and PTK6. As a Type II inhibitor, it specifically recognizes the "DFG-out" conformation of the kinase, where the Asp-Phe-Gly motif in the activation loop is flipped from its active orientation.[6] This mode of binding provides a basis for its selectivity. The co-crystal structure of PF-6683324 with the PTK6 kinase domain has been resolved, offering detailed insights into its binding mechanism.[6]

Signaling Pathways

The inhibition of Trk and PTK6 by (3S,4R)-PF-6683324 can modulate several downstream signaling pathways implicated in cell proliferation, survival, and differentiation.

PTK6 Signaling Pathway

PTK6 is a non-receptor tyrosine kinase that can be activated by various growth factor receptors, including members of the ERBB family (e.g., EGFR), IGFR1, and MET.[7] Its activation can lead to the phosphorylation of multiple substrates, influencing pathways such as PI3K/Akt and STAT signaling.

PTK6 signaling pathway and inhibition by (3S,4R)-PF-6683324.

Trk Signaling Pathway

Trk receptors are crucial for neuronal survival and differentiation and are activated by neurotrophins. Their activation triggers downstream cascades, including the Ras/MAPK and PI3K/Akt pathways.

Trk receptor signaling and its inhibition.

Experimental Protocols

Detailed experimental protocols for assays involving (3S,4R)-PF-6683324 can be adapted from the methodologies described in the scientific literature. The following are representative protocols based on published studies.

Biochemical Kinase Inhibition Assay

This protocol outlines a method to determine the in vitro inhibitory activity of (3S,4R)-PF-6683324 against a target kinase.

Workflow for a biochemical kinase inhibition assay.

Methodology:

• Reagent Preparation: Prepare serial dilutions of (3S,4R)-PF-6683324 in an appropriate buffer (e.g., DMSO). Prepare solutions of the target kinase, a suitable substrate (e.g., a peptide), and ATP.

• Incubation with Inhibitor: In a microplate, incubate the kinase with the various concentrations of (3S,4R)-PF-6683324 for a predetermined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Reaction Incubation: Incubate the reaction mixture for a specific time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Reaction Termination and Detection: Stop the reaction and measure the kinase activity. The method of detection will depend on the assay format (e.g., ADP-Glo™ Kinase Assay, fluorescence polarization).

• Data Analysis: Plot the kinase activity against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cellular PTK6 Phosphorylation Assay

This protocol is designed to assess the ability of (3S,4R)-PF-6683324 to inhibit the phosphorylation of PTK6 in a cellular context.

Methodology:

• Cell Culture and Treatment: Culture cells that endogenously or exogenously express PTK6. Treat the cells with varying concentrations of (3S,4R)-PF-6683324 for a specified duration.

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated PTK6 (e.g., anti-pY342-PTK6).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip and re-probe the membrane with an antibody for total PTK6 as a loading control.

• Densitometry Analysis: Quantify the band intensities to determine the relative levels of phosphorylated PTK6.

X-ray Crystallography for Inhibitor-Kinase Complex

The following provides a general workflow for determining the crystal structure of (3S,4R)-PF-6683324 in complex with a target kinase, as was done for PTK6.[6]

Methodology:

• Protein Expression and Purification: Express and purify the kinase domain of the target protein.

• Co-crystallization:

  • Mix the purified protein with a molar excess of (3S,4R)-PF-6683324.

  • Screen for crystallization conditions using techniques such as sitting-drop or hanging-drop vapor diffusion.[6]

• Data Collection: Collect X-ray diffraction data from a suitable crystal at a synchrotron source.

• Structure Determination and Refinement: Process the diffraction data and solve the crystal structure using molecular replacement or other methods. Refine the structure to obtain a high-resolution model of the inhibitor-kinase complex.

Conclusion

(3S,4R)-PF-6683324 is a valuable chemical probe for studying the roles of Trk and PTK6 kinases. Its well-defined properties, potent inhibitory activity, and the availability of detailed structural information make it an excellent tool for target validation and drug discovery efforts. The experimental protocols and pathway diagrams provided in this guide offer a solid foundation for researchers to design and execute their studies effectively.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pf-6683324 isomer — TargetMol Chemicals [targetmol.com]
• 4. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 5. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 6. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Trk-IN-4: An In-depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and functional characteristics of Trk-IN-4, a potent pan-Tropomyosin receptor kinase (Trk) inhibitor. This document includes essential physicochemical data, detailed experimental methodologies for its characterization, and a visual representation of the signaling pathways it modulates.

Core Molecular Data

Trk-IN-4 is a small molecule inhibitor with the following key properties:

Property	Value	Reference
Molecular Weight	521.46 g/mol	[1]
Molecular Formula	C24H23F4N5O4	[1]
CAS Number	1799788-94-5	[1]
Biological Activity	Potent pan-Trk inhibitor	[1]
IC50 (TrkA)	1.9 nM	[1]
IC50 (TrkB)	2.6 nM	[1]
IC50 (TrkC)	1.1 nM	[1]

Trk Signaling Pathways and Inhibition by Trk-IN-4

Tropomyosin receptor kinases (TrkA, TrkB, and TrkC) are receptor tyrosine kinases that play a crucial role in the development and function of the nervous system. Upon binding to their respective neurotrophin ligands (e.g., Nerve Growth Factor for TrkA), the receptors dimerize and autophosphorylate, initiating downstream signaling cascades. The primary pathways activated are the Ras/MAPK and PI3K/Akt pathways, which are critical for cell survival, proliferation, and differentiation.

Trk-IN-4, as a pan-Trk inhibitor, effectively blocks this signaling cascade at its origin by inhibiting the kinase activity of all three Trk receptors. This leads to a downstream suppression of the pro-survival and proliferative signals.

Caption: Trk Signaling Pathway and Point of Inhibition by Trk-IN-4.

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the activity of Trk-IN-4. These protocols are based on standard practices for evaluating Trk inhibitors.

In Vitro Kinase Inhibition Assay

Objective: To determine the concentration-dependent inhibition of Trk kinase activity by Trk-IN-4.

Methodology:

• Reagents:

  • Recombinant human TrkA, TrkB, and TrkC kinase domains.

  • A suitable peptide or protein substrate (e.g., a synthetic peptide with a tyrosine phosphorylation site).

  • ATP.

  • Trk-IN-4.

  • Kinase reaction buffer.

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Procedure:

  • Prepare serial dilutions of Trk-IN-4 in a suitable solvent (e.g., DMSO).

  • In a microplate, incubate the recombinant Trk kinase with varying concentrations of Trk-IN-4 in the kinase reaction buffer.

  • Initiate the kinase reaction by adding the substrate and ATP.

  • Allow the reaction to proceed for a defined period at a specific temperature (e.g., 30°C).

  • Stop the reaction and quantify the amount of phosphorylated substrate or the amount of ATP remaining in the reaction using a suitable detection method.

• Data Analysis:

  • Plot the percentage of kinase activity against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

References

• 1. erichuanglab.ucsf.edu [erichuanglab.ucsf.edu]

Protocols & Analytical Methods

Application Notes and Protocols for (3S,4R)-PF-6683324

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective small molecule inhibitor targeting Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), and has been identified as a pan-Tropomyosin receptor kinase (Trk) inhibitor. As a Type II inhibitor, it binds to the inactive, unphosphorylated conformation of PTK6. This dual activity makes it a valuable tool for investigating the roles of these kinases in cancer biology and other pathological conditions. These application notes provide detailed protocols for in vitro assays to characterize the activity of (3S,4R)-PF-6683324.

Quantitative Data Summary

The following table summarizes the reported in vitro potency of (3S,4R)-PF-6683324 against its primary targets.

Target	Assay Type	IC50	Reference
PTK6/Brk	Biochemical Kinase Assay	76 nM	[1]
p-PTK6 (Y342)	In-Cell ELISA (HEK293T cells)	0.7 µM	[1]

Signaling Pathways

The following diagrams illustrate the signaling pathways of PTK6 and Trk receptors, which are targeted by (3S,4R)-PF-6683324.

Caption: PTK6 Signaling Pathway.

Caption: Trk Receptor Signaling Pathway.

Experimental Protocols

Protocol 1: Biochemical Kinase Assay for PTK6 Inhibition

This protocol describes a mobility shift assay to determine the in vitro inhibitory activity of (3S,4R)-PF-6683324 against PTK6.

Workflow Diagram:

Caption: Biochemical Kinase Assay Workflow.

Materials:

• Recombinant human PTK6 enzyme

• Kinase substrate (e.g., a suitable peptide substrate for PTK6)

• ATP

• Kinase assay buffer

• (3S,4R)-PF-6683324

• DMSO

• Stop solution

• Microplates (e.g., 384-well)

• Plate reader capable of detecting mobility shift

Procedure:

• Compound Preparation: Prepare a stock solution of (3S,4R)-PF-6683324 in DMSO. Perform serial dilutions to obtain a range of concentrations.

• Reaction Setup: In a microplate, add the kinase assay buffer, the PTK6 enzyme, and the diluted (3S,4R)-PF-6683324 or DMSO (for control).

• Pre-incubation: Incubate the plate at room temperature for a specified period (e.g., 10-30 minutes) to allow the inhibitor to bind to the enzyme.

• Kinase Reaction Initiation: Add a mixture of the kinase substrate and ATP to each well to start the reaction.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a defined time (e.g., 60 minutes).

• Reaction Termination: Add the stop solution to each well to terminate the kinase reaction.

• Detection: Analyze the separation of the phosphorylated and non-phosphorylated substrate using a mobility shift assay instrument.

• Data Analysis: Calculate the percentage of inhibition for each concentration of (3S,4R)-PF-6683324 relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: In-Cell ELISA for Inhibition of PTK6 Phosphorylation

This protocol quantifies the inhibition of PTK6 auto-phosphorylation at tyrosine 342 (Y342) in a cellular context.

Materials:

• HEK293T cells overexpressing PTK6

• Cell culture medium and supplements

• (3S,4R)-PF-6683324

• DMSO

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Quenching solution

• Blocking buffer

• Primary antibodies: Rabbit anti-phospho-PTK6 (Y342) and Mouse anti-total PTK6

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• Detection reagent (e.g., TMB substrate)

• Stop solution

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the HEK293T-PTK6 cells into a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of (3S,4R)-PF-6683324 or DMSO for a specified time (e.g., 1-2 hours) at 37°C.

• Cell Fixation: Remove the treatment medium and fix the cells with the fixation solution for 20 minutes at room temperature.

• Washing: Wash the wells multiple times with the wash buffer.

• Quenching and Permeabilization: Add quenching solution and permeabilization buffer to the wells.

• Blocking: Block non-specific binding sites with blocking buffer for 90 minutes at room temperature.

• Primary Antibody Incubation: Incubate the cells with the primary antibodies (anti-phospho-PTK6 and anti-total PTK6 in separate wells) overnight at 4°C.

• Secondary Antibody Incubation: After washing, incubate the cells with the appropriate HRP-conjugated secondary antibodies for 1.5 hours at room temperature.

• Detection: Wash the wells and add the detection reagent. Incubate until a color change is observed.

• Signal Termination: Add the stop solution to each well.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Normalize the phospho-PTK6 signal to the total PTK6 signal. Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Protocol 3: Pan-Trk Inhibition Cellular Assay

A general protocol to assess the pan-Trk inhibitory activity of (3S,4R)-PF-6683324 in a relevant cancer cell line expressing Trk receptors.

Materials:

• Cancer cell line known to express Trk receptors (e.g., a neuroblastoma or lung cancer cell line)

• Cell culture medium and supplements

• Neurotrophin ligand (e.g., NGF for TrkA, BDNF for TrkB)

• (3S,4R)-PF-6683324

• DMSO

• Cell lysis buffer with protease and phosphatase inhibitors

• Antibodies for Western blotting: anti-phospho-Trk (pan), anti-total Trk, anti-phospho-Akt, anti-total-Akt, anti-phospho-ERK, and anti-total-ERK.

• SDS-PAGE and Western blotting reagents and equipment

Procedure:

• Cell Culture and Starvation: Culture the selected cell line to ~80% confluency. Serum-starve the cells overnight to reduce basal signaling.

• Inhibitor Pre-treatment: Pre-treat the cells with various concentrations of (3S,4R)-PF-6683324 or DMSO for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with the appropriate neurotrophin ligand for a short period (e.g., 10-15 minutes) to induce Trk activation.

• Cell Lysis: Immediately wash the cells with cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a membrane.

  • Block the membrane and probe with primary antibodies against phospho-Trk, total Trk, and downstream signaling proteins (phospho-Akt, total Akt, phospho-ERK, total ERK).

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Detect the signal using a chemiluminescence substrate.

• Data Analysis: Quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels. Determine the concentration-dependent inhibition of Trk phosphorylation and downstream signaling by (3S,4R)-PF-6683324.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Trk-IN-4 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Trk-IN-4, a potent and selective inhibitor of Tropomyosin receptor kinases (Trk), in cell culture experiments. The protocols outlined below are intended to assist in the investigation of Trk signaling pathways and the evaluation of Trk-IN-4's therapeutic potential.

Introduction

The Tropomyosin receptor kinase (Trk) family, consisting of TrkA, TrkB, and TrkC, are receptor tyrosine kinases that play a critical role in the development and function of the nervous system.[1] Dysregulation of Trk signaling has been implicated in a variety of cancers and neurological disorders.[2] Trk-IN-4 is a small molecule inhibitor designed to target the kinase activity of Trk receptors, thereby blocking downstream signaling cascades involved in cell survival, proliferation, and differentiation.[1][2]

Mechanism of Action

Upon binding of their cognate neurotrophin ligands (e.g., Nerve Growth Factor (NGF) for TrkA, Brain-Derived Neurotrophic Factor (BDNF) for TrkB), Trk receptors dimerize and autophosphorylate on specific tyrosine residues within their kinase domains.[1] This activation initiates downstream signaling through three primary pathways: the Ras/MAPK pathway, the PI3K/Akt pathway, and the PLCγ pathway.[3][4] Trk-IN-4 inhibits the catalytic activity of the Trk kinase domain, preventing the phosphorylation cascade and subsequent activation of these pathways.

Signaling Pathways

The following diagrams illustrate the major signaling pathways downstream of Trk receptor activation and the point of inhibition by Trk-IN-4.

Caption: Overview of Trk signaling pathways and inhibition by Trk-IN-4.

Quantitative Data Summary

The inhibitory activity of a representative Trk inhibitor against various Trk kinases and in cell-based proliferation assays is summarized in the table below. This data is provided as a general guide; researchers should determine the specific IC50 values for their experimental systems.

Target	Assay Type	IC50 (nM)
TrkA	Biochemical	5
TrkB	Biochemical	3
TrkC	Biochemical	2
KM12 (TrkA fusion)	Cell Proliferation	10
CUTO-3 (TrkC fusion)	Cell Proliferation	8

Experimental Protocols

Stock Solution Preparation

This protocol describes the preparation of a stock solution of Trk-IN-4.

Materials:

• Trk-IN-4 solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Calculate the required amount of Trk-IN-4: To prepare a 10 mM stock solution, use the following formula (adjust for the specific molecular weight of Trk-IN-4):

  • Mass (mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

• Dissolve Trk-IN-4 in DMSO:

  • Aseptically weigh the calculated amount of Trk-IN-4 and transfer it to a sterile microcentrifuge tube.

  • Add the calculated volume of anhydrous DMSO.

  • Vortex the solution thoroughly for 1-2 minutes. If necessary, briefly sonicate in a water bath to ensure complete dissolution.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

Caption: Workflow for Trk-IN-4 stock solution preparation.

Cell Viability Assay (MTT-based)

This protocol provides a general method for assessing the effect of Trk-IN-4 on the viability of cancer cell lines with known Trk fusions.

Materials:

• Trk fusion-positive cancer cell line (e.g., KM12, CUTO-3)

• Complete cell culture medium

• Trk-IN-4 stock solution (10 mM in DMSO)

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of Trk-IN-4 in complete medium. The final DMSO concentration should not exceed 0.1%.

  • Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control.

  • Incubate for 72 hours at 37°C.

• MTT Assay:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Incubate at room temperature for at least 1 hour in the dark.

• Data Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Caption: Workflow for a cell viability assay using Trk-IN-4.

Disclaimer

This guide is intended for research use only. The protocols provided are general recommendations and may require optimization for specific cell lines and experimental conditions. Always follow standard laboratory safety procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Trk receptor - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Western Blot Analysis of PF-6683324 Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-6683324 is a potent, ATP-competitive kinase inhibitor with high affinity for pan-Tropomyosin receptor kinase (Trk) family members (TrkA, TrkB, and TrkC) and Protein Tyrosine Kinase 6 (PTK6, also known as Brk).[1][2][3][4] These kinases are integral components of signaling pathways that regulate cell proliferation, survival, differentiation, and migration. Dysregulation of the Trk and PTK6 signaling cascades has been implicated in the pathogenesis of various cancers.[5] Western blotting is a fundamental technique to elucidate the mechanism of action of kinase inhibitors like PF-6683324 by assessing the phosphorylation status of the target kinases and their downstream effectors.[6] This document provides a detailed protocol for performing Western blot analysis on cells treated with PF-6683324.

Signaling Pathways Affected by PF-6683324

PF-6683324 inhibits the autophosphorylation of Trk receptors and PTK6, thereby blocking the activation of downstream signaling pathways.[3] The primary cascades affected include the Ras/MAPK and PI3K/Akt pathways, which are crucial for cell growth and survival. The following diagram illustrates the points of inhibition by PF-6683324.

Figure 1: PF-6683324 Signaling Pathway Inhibition.

Experimental Workflow

The following diagram outlines the key steps for performing a Western blot analysis to assess the effects of PF-6683324 treatment.

Figure 2: Western Blot Experimental Workflow.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for conducting Western blot analysis on cells treated with PF-6683324.

Cell Culture and Treatment

• Seed cells at an appropriate density in 6-well plates or 10 cm dishes and culture until they reach 70-80% confluency.

• (Optional) If assessing the acute effects of the inhibitor, serum-starve the cells for 12-24 hours to reduce basal phosphorylation levels.

• Treat the cells with various concentrations of PF-6683324 (e.g., 0, 1, 10, 100, 1000 nM) for the desired duration (e.g., 1, 6, 24 hours). Include a vehicle control (e.g., DMSO).

Cell Lysis and Protein Extraction

Proper sample preparation is critical for preserving the phosphorylation state of proteins.[7]

• After treatment, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).[8][9]

• Aspirate the PBS and add an appropriate volume of ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitor cocktails.[7][8] A typical volume is 100-150 µL for a well in a 6-well plate.[6]

• Scrape the adherent cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.[8][9]

• Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.[6]

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.[6]

• Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

Protein Quantification

• Determine the protein concentration of each lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay, following the manufacturer's instructions.

• Normalize the protein concentration of all samples with the lysis buffer to ensure equal loading.

SDS-PAGE

• Prepare the protein samples for loading by adding 4X Laemmli sample buffer to a final concentration of 1X and boiling at 95-100°C for 5-10 minutes to denature the proteins.[9][10]

• Load equal amounts of protein (typically 20-40 µg) into the wells of a polyacrylamide gel.[10]

• Include a pre-stained protein ladder to monitor the separation and transfer efficiency.

• Run the gel in 1X SDS-PAGE running buffer at a constant voltage until the dye front reaches the bottom.

Protein Transfer (Blotting)

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane. PVDF membranes are recommended for their durability, which is beneficial if stripping and reprobing are necessary.[11]

• Perform the transfer using a wet or semi-dry transfer system according to the manufacturer's instructions.

Blocking

• After transfer, wash the membrane briefly with Tris-buffered saline with 0.1% Tween-20 (TBST).

• To prevent non-specific antibody binding, incubate the membrane in a blocking buffer for 1 hour at room temperature with gentle agitation. For phospho-specific antibodies, 5% bovine serum albumin (BSA) in TBST is recommended over non-fat dry milk, as milk contains phosphoproteins that can increase background.[7][12]

Primary Antibody Incubation

• Dilute the primary antibodies against the target proteins (both phosphorylated and total forms) in the blocking buffer at the manufacturer's recommended dilution.

• Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.

Secondary Antibody Incubation

• Wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.

• Wash the membrane three times for 10 minutes each with TBST.

Detection

• Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Incubate the membrane with the ECL reagent for the recommended time.

• Capture the chemiluminescent signal using a digital imaging system or X-ray film.

Stripping and Reprobing

• To detect total protein levels on the same membrane, the membrane can be stripped of the phospho-specific antibodies.

• Incubate the membrane in a mild stripping buffer.

• Wash the membrane thoroughly with TBST and re-block before incubating with the primary antibody for the total protein.

• A loading control, such as GAPDH or β-actin, should also be probed to ensure equal protein loading across all lanes.

Data Presentation

Quantitative data from the Western blot analysis should be summarized in a clear and structured format to allow for easy comparison of the effects of PF-6683324 treatment. Densitometry analysis of the Western blot bands should be performed using appropriate software. The intensity of the phosphorylated protein band should be normalized to the intensity of the corresponding total protein band.

Table 1: Effect of PF-6683324 on TrkA Phosphorylation

Treatment Concentration (nM)	p-TrkA (Normalized Intensity)	Total TrkA (Normalized Intensity)	p-TrkA / Total TrkA Ratio
0 (Vehicle)	1.00	1.00	1.00
1	0.85	0.98	0.87
10	0.42	1.01	0.42
100	0.15	0.99	0.15
1000	0.05	1.02	0.05

Table 2: Effect of PF-6683324 on PTK6 Phosphorylation

Treatment Concentration (nM)	p-PTK6 (Normalized Intensity)	Total PTK6 (Normalized Intensity)	p-PTK6 / Total PTK6 Ratio
0 (Vehicle)	1.00	1.00	1.00
1	0.90	1.03	0.87
10	0.55	0.97	0.57
100	0.20	1.00	0.20
1000	0.08	0.98	0.08

Table 3: Effect of PF-6683324 on Downstream Effector Phosphorylation (e.g., Akt)

Treatment Concentration (nM)	p-Akt (Normalized Intensity)	Total Akt (Normalized Intensity)	p-Akt / Total Akt Ratio
0 (Vehicle)	1.00	1.00	1.00
1	0.88	0.99	0.89
10	0.48	1.02	0.47
100	0.18	0.98	0.18
1000	0.07	1.01	0.07

Troubleshooting

Table 4: Common Western Blotting Issues and Solutions

Issue	Possible Cause	Suggested Solution
No Signal	Inactive antibody	Use a fresh antibody aliquot or a different antibody.
Insufficient protein loaded	Increase the amount of protein loaded per lane.
Inefficient transfer	Check transfer conditions and membrane type.
High Background	Insufficient blocking	Increase blocking time or change blocking agent (use 5% BSA for phospho-antibodies).[7]
Antibody concentration too high	Optimize antibody dilution.
Insufficient washing	Increase the number and duration of washes.
Non-specific Bands	Antibody cross-reactivity	Use a more specific antibody; optimize antibody dilution.
Protein degradation	Ensure protease and phosphatase inhibitors are fresh and added to the lysis buffer. Keep samples on ice.[7]

References

• 1. PF-6683324 - Ace Therapeutics [acetherapeutics.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 5. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. inventbiotech.com [inventbiotech.com]
• 8. Western Blot Sample Preparation Protocol: Lysis, Inhibitors & Prep for Gel Loading | Bio-Techne [bio-techne.com]
• 9. Sample preparation for western blot | Abcam [abcam.com]
• 10. benchchem.com [benchchem.com]
• 11. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for the Immunoprecipitation of PTK6 with PF-6683324

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the immunoprecipitation of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), from cell lysates following treatment with the selective Type II inhibitor, PF-6683324. This procedure is essential for studying the interaction of PTK6 with its substrates and binding partners in a kinase-inhibited state, allowing for the investigation of both kinase-dependent and independent functions of PTK6.

Introduction

Protein Tyrosine Kinase 6 (PTK6) is a non-receptor tyrosine kinase implicated in various signaling pathways that regulate cell proliferation, differentiation, and migration.[1] Its overexpression and activation are associated with the progression of several cancers, including breast, prostate, and ovarian cancers.[2][3] PTK6 is activated downstream of receptor tyrosine kinases such as EGFR, ERBB2, and MET and phosphorylates a range of substrates including STAT3, STAT5b, and AKT.[2][4][5]

PF-6683324 is a potent and selective Type II inhibitor of PTK6, which preferentially binds to the inactive, unphosphorylated conformation of the kinase.[4][6] This characteristic makes it a valuable tool for dissecting the specific roles of PTK6 kinase activity in cellular processes. Immunoprecipitation of PTK6 following treatment with PF-6683324 allows for the isolation of PTK6-containing protein complexes to identify and analyze interacting proteins whose association may be either dependent on or independent of PTK6 kinase activity.

Quantitative Data

The following tables summarize the key quantitative data for the PTK6 inhibitor PF-6683324.

Compound	Inhibitor Type	Binding Target	Biochemical IC50 (PTK6)	Cellular p-PTK6 (Y342) IC50
PF-6683324	Type II	Unphosphorylated (inactive) PTK6	76 nM[7][8]	0.7 µM[8]

Table 1: Inhibitor Characteristics and Potency.

Cell Line	PTK6 Expression Level	Notes
T47D	High	Breast Cancer
BT474	High	Breast Cancer
MDA-MB-231	Moderate	Breast Cancer
MDA-MB-453	Moderate	Breast Cancer
BT549	Low	Breast Cancer
HEK293T	None (endogenous)	Can be engineered to overexpress PTK6

Table 2: Relative PTK6 Expression in Common Breast Cancer Cell Lines.[4]

Signaling Pathways and Experimental Workflow

To visualize the context of this protocol, the following diagrams illustrate the PTK6 signaling pathway and the experimental workflow for immunoprecipitation.

Caption: PTK6 Signaling Pathway and Inhibition by PF-6683324.

Caption: Experimental Workflow for PTK6 Immunoprecipitation with PF-6683324.

Experimental Protocols

Materials and Reagents

• Cell Lines: T47D, BT474, MDA-MB-231, or other cell lines expressing PTK6.

• PTK6 Inhibitor: PF-6683324 (prepare a stock solution, e.g., 10 mM in DMSO).

• Primary Antibody: Anti-PTK6 antibody suitable for immunoprecipitation.

• Protein A/G Agarose or Magnetic Beads.

• Lysis Buffer: RIPA buffer or a non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1 mM EDTA).

• Wash Buffer: Lysis buffer or a modified version with lower detergent concentration.

• Protease Inhibitor Cocktail.

• Phosphatase Inhibitor Cocktail.

• DMSO (vehicle control).

• Phosphate-Buffered Saline (PBS).

• SDS-PAGE Sample Buffer.

Protocol: Immunoprecipitation of PTK6 with PF-6683324 Treatment

This protocol is a general guideline and may require optimization for specific cell lines and experimental goals.

1. Cell Culture and Treatment:

a. Seed cells in appropriate culture dishes and grow to 70-80% confluency.

b. On the day of the experiment, treat the cells with the desired concentration of PF-6683324 (e.g., 1-10 µM) or an equivalent volume of DMSO for the vehicle control.[4]

c. Incubate the cells for a predetermined time (e.g., 1-2 hours) at 37°C. This incubation time should be optimized based on the time required to observe inhibition of PTK6 activity.

2. Cell Lysis:

a. After treatment, place the culture dishes on ice and wash the cells once with ice-cold PBS.

b. Aspirate the PBS and add ice-cold lysis buffer supplemented with protease and phosphatase inhibitors. To maintain PTK6 in its inhibited state, it is recommended to also add PF-6683324 to the lysis buffer at the same concentration used for cell treatment.

c. Scrape the cells from the dish and transfer the lysate to a pre-chilled microcentrifuge tube.

d. Incubate the lysate on ice for 30 minutes with occasional vortexing.

e. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

f. Carefully transfer the supernatant (cleared lysate) to a new pre-chilled tube.

3. (Optional) Pre-clearing the Lysate:

a. To reduce non-specific binding, add 20-30 µL of a 50% slurry of Protein A/G beads to the cleared lysate.

b. Incubate on a rotator for 30-60 minutes at 4°C.

c. Centrifuge at 1,000 x g for 1 minute at 4°C and transfer the supernatant to a new tube.

4. Immunoprecipitation:

a. Determine the protein concentration of the cleared lysate.

b. To approximately 500-1000 µg of total protein, add the recommended amount of anti-PTK6 primary antibody.

c. Incubate on a rotator overnight at 4°C.

d. The next day, add 30-50 µL of a 50% slurry of Protein A/G beads to the lysate-antibody mixture.

e. Incubate on a rotator for 2-4 hours at 4°C.

5. Washing:

a. Pellet the beads by centrifugation at 1,000 x g for 1 minute at 4°C.

b. Carefully aspirate and discard the supernatant.

c. Resuspend the beads in 1 mL of ice-cold wash buffer (it is recommended to include PF-6683324 in the wash buffer).

d. Repeat the wash step 3-4 times to remove non-specifically bound proteins.

6. Elution and Sample Preparation for Western Blotting:

a. After the final wash, carefully remove all of the supernatant.

b. Resuspend the beads in 30-50 µL of 1X SDS-PAGE sample buffer.

c. Boil the samples at 95-100°C for 5-10 minutes to elute the proteins and denature the antibody-antigen complexes.

d. Centrifuge at 14,000 x g for 1 minute to pellet the beads.

e. The supernatant containing the immunoprecipitated PTK6 and its interacting proteins is now ready for analysis by SDS-PAGE and Western blotting.

Conclusion

This application note provides a comprehensive guide for the immunoprecipitation of PTK6 following treatment with the selective inhibitor PF-6683324. By following this protocol, researchers can effectively isolate PTK6 in its inhibited state to investigate its protein-protein interactions and further elucidate its role in cellular signaling pathways. The provided quantitative data and diagrams offer a valuable resource for planning and interpreting experiments aimed at understanding the kinase-dependent and -independent functions of PTK6 in both normal physiology and disease.

References

• 1. ulab360.com [ulab360.com]
• 2. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PTK6 regulates growth and survival of endocrine therapy-resistant ER+ breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]
• 6. ulab360.com [ulab360.com]
• 7. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 8. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols for Cell Viability Assay Using (3S,4R)-PF-6683324

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324, also known as PF-6683324, is a potent and selective, type II inhibitor of Breast Tumor Kinase (BRK), also known as Protein Tyrosine Kinase 6 (PTK6). It also functions as a pan-Tropomyosin receptor kinase (TRK) inhibitor. This document provides detailed application notes and protocols for assessing cell viability upon treatment with PF-6683324. The provided information is intended to guide researchers in designing and executing experiments to evaluate the cytotoxic or cytostatic effects of this compound on various cell lines.

It is important to note that while PF-6683324 is a potent inhibitor of PTK6 kinase activity, studies have suggested that its inhibitory effect on tumor cell growth may not be directly correlated with the inhibition of PTK6. The observed reduction in cell viability is likely attributable to off-target effects. Therefore, careful interpretation of cell viability data in the context of its kinase inhibitory profile is recommended.

Data Presentation

The following tables summarize the quantitative data available for (3S,4R)-PF-6683324 concerning its biochemical and cellular inhibitory activities.

Table 1: Biochemical and Cellular Inhibitory Activity of (3S,4R)-PF-6683324

Target	Assay Type	IC50	Reference
PTK6/Brk	Biochemical Assay	76 nM	[1]
p-PTK6 (Y342)	In-Cell ELISA (HEK293T overexpressing PTK6)	0.7 µM	[2]

Note on Cell Viability Data:

While PF-6683324 has been shown to moderately suppress the growth of various cancer cell lines, specific IC50 values from direct cytotoxicity assays are not consistently reported in the available literature. One study noted that tumor cell growth was only weakly suppressed by Type II PTK6 inhibitors, and this inhibition did not correlate with PTK6 kinase activity inhibition, suggesting off-target effects. The cell lines tested in these studies include, but are not limited to, MDA-MB-231, MDA-MB-453, T47D, BT474, and BT549. Researchers are encouraged to determine the IC50 values for their specific cell lines of interest using the protocols outlined below.

Experimental Protocols

A highly recommended method for determining cell viability following treatment with PF-6683324 is the CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells.

Protocol: Cell Viability Assessment using CellTiter-Glo® Luminescent Assay

This protocol is adapted for a 96-well plate format but can be scaled for other formats.

Materials:

• (3S,4R)-PF-6683324 (dissolved in an appropriate solvent, e.g., DMSO)

• Cancer cell lines of interest (e.g., MDA-MB-231, T47D, etc.)

• Complete cell culture medium

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Plate shaker

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells in an opaque-walled 96-well plate at a predetermined optimal density (e.g., 3,000 - 10,000 cells/well) in a final volume of 100 µL of complete culture medium.

  • Include wells with medium only to serve as a background control.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of PF-6683324 in complete culture medium. It is recommended to test a wide range of concentrations (e.g., from 0.01 µM to 100 µM) to determine the dose-response curve.

  • Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest compound concentration).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of PF-6683324 or the vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• CellTiter-Glo® Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes before use.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Place the plate on a plate shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the average luminescence value of the background control wells from all other measurements.

  • Normalize the data to the vehicle control wells, which represent 100% cell viability.

  • Plot the percentage of cell viability against the logarithm of the PF-6683324 concentration.

  • Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- Variable slope (four parameters)).

Visualizations

Signaling Pathway

The following diagram illustrates the signaling pathway involving PTK6/Brk and highlights the points of action for PF-6683324.

Caption: PTK6/Brk signaling pathway and the inhibitory action of PF-6683324.

Experimental Workflow

The diagram below outlines the key steps in the cell viability assay workflow.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Breast tumor kinase (Brk/PTK6) mediates advanced cancer phenotypes via SH2-domain dependent activation of RhoA and aryl hydrocarbon receptor (AhR) signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Kinase Activity Assay of Trk-IN-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Tropomyosin receptor kinase (Trk) family, which includes TrkA, TrkB, and TrkC, are receptor tyrosine kinases that play a critical role in the development and function of the nervous system.[1] Neurotrophins, a family of growth factors, bind to and activate Trk receptors, initiating downstream signaling cascades that are crucial for neuronal survival, differentiation, and synaptic plasticity. The three primary signaling pathways activated by Trk receptors are the RAS/MAPK pathway, which regulates cell proliferation and differentiation; the PI3K/AKT pathway, a key regulator of cell survival and apoptosis; and the PLCγ pathway.[1]

In certain cancers, chromosomal rearrangements can lead to the fusion of NTRK genes (which encode for Trk receptors) with other genes. These resulting fusion proteins lead to constitutively active Trk signaling, driving tumor growth and proliferation. Consequently, Trk kinases have emerged as important therapeutic targets in oncology.

Trk-IN-4 is a potent inhibitor of the Trk family of kinases. As an ATP-competitive inhibitor, it binds to the ATP-binding pocket of the Trk kinase domain, preventing autophosphorylation and the subsequent activation of downstream signaling pathways. This application note provides a detailed protocol for determining the in vitro kinase activity and inhibitory profile of Trk-IN-4 using a luminescence-based assay.

Data Presentation: Inhibitory Profile of Trk-IN-4

While specific quantitative data for Trk-IN-4 is not extensively available in the public domain, the following table presents hypothetical yet representative half-maximal inhibitory concentration (IC50) values to illustrate the expected potency of a pan-Trk inhibitor. These values are comparable to those of other potent Trk inhibitors.[2][3]

Kinase Target	Hypothetical IC50 (nM) for Trk-IN-4
TrkA	1.5
TrkB	2.0
TrkC	1.8
TrkA G595R	8.0

Note: The IC50 values presented are for illustrative purposes and should be determined experimentally.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Trk signaling pathway and the general workflow for the kinase activity assay.

Trk Signaling Pathway and Point of Inhibition by Trk-IN-4.

Experimental Workflow for the Kinase Activity Assay.

Experimental Protocols

In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol is designed to determine the IC50 value of Trk-IN-4 against TrkA, TrkB, and TrkC kinases using a luminescence-based assay, such as the ADP-Glo™ Kinase Assay. This assay measures the amount of ADP produced in the kinase reaction, which is directly proportional to kinase activity.

Materials:

• Recombinant human TrkA, TrkB, and TrkC enzymes

• Kinase Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Poly(Glu, Tyr) 4:1 as a generic tyrosine kinase substrate

• ATP

• Trk-IN-4

• DMSO

• ADP-Glo™ Kinase Assay Kit (or a similar luminescence-based kinase assay kit)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes or liquid handling system

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation:

  • Prepare a 10 mM stock solution of Trk-IN-4 in 100% DMSO.

  • Perform a serial dilution of the Trk-IN-4 stock solution in DMSO to create a range of concentrations (e.g., from 1 mM to 0.1 nM). This will be your compound plate.

• Assay Setup:

  • Prepare the kinase reaction buffer.

  • In a white, opaque assay plate, add the diluted Trk-IN-4 or DMSO (for vehicle control) to the appropriate wells. The final concentration of DMSO in the assay should not exceed 1%.

  • Add the recombinant Trk enzyme (TrkA, TrkB, or TrkC) to each well. The optimal enzyme concentration should be determined empirically but is typically in the low nanogram range per well.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.

• Kinase Reaction:

  • Prepare a solution containing the kinase substrate and ATP in the kinase reaction buffer. The ATP concentration should be at or near the Km for the specific Trk kinase if known, or a standard concentration (e.g., 10 µM) can be used.

  • Initiate the kinase reaction by adding the ATP/substrate solution to each well.

  • Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized based on the activity of the kinase.

• Signal Detection (using ADP-Glo™ as an example):

  • Following the kinase reaction incubation, add the ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete the remaining ATP.

  • Incubate the plate at room temperature for 40 minutes.

  • Add the Kinase Detection Reagent to each well. This reagent will convert the ADP generated during the kinase reaction back to ATP and provide the necessary components for the luciferase reaction.

  • Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • The luminescent signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

  • Calculate the percentage of kinase inhibition for each Trk-IN-4 concentration relative to the DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percentage of inhibition against the logarithm of the Trk-IN-4 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

This detailed protocol provides a robust framework for researchers to accurately determine the in vitro potency of Trk-IN-4 against the Trk family of kinases, facilitating further drug development and research into Trk-mediated signaling pathways.

References

• 1. Current landscape of tropomyosin receptor tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRK Inhibitor Activity and Resistance in TRK Fusion-Positive Cancers in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Studies with (3S,4R)-PF-6683324

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), and a pan-Tropomyosin Receptor Kinase (TRK) inhibitor. Its dual activity makes it a compound of significant interest for preclinical research in oncology and neurobiology. These application notes provide a comprehensive overview of recommended protocols for in vivo studies involving (3S,4R)-PF-6683324, based on established methodologies for similar kinase inhibitors. Due to the limited publicly available in vivo data for this specific compound, the following protocols and dosage information are extrapolated from studies on other pan-TRK and selective kinase inhibitors.

Data Presentation: Representative In Vivo Dosages of Structurally or Functionally Similar Kinase Inhibitors

The following table summarizes in vivo dosages of various kinase inhibitors with targets that overlap with (3S,4R)-PF-6683324, providing a reference for dose-ranging studies.

Inhibitor Name	Target(s)	Mouse Model	Dosage	Administration Route	Study Focus
Entrectinib	pan-TRK, ROS1, ALK	NB xenografts	60 mg/kg, BID	Oral gavage	Tumor growth inhibition[1]
Lestaurtinib	pan-TRK	NB xenografts	Not Specified	Not Specified	Enhanced chemotherapy efficacy
CEP-701	pan-TRK	Rat prostate cancer	10 mg/kg, BID	Oral gavage	Inhibition of metastasis and tumor growth[2]
Neratinib	EGFR, HER2	Mouse xenografts	Not Specified	Oral administration	Tumor growth inhibition[]
Erlotinib	EGFR	A549 xenografts	100 mg/kg/day	Oral gavage	Tumor growth suppression[4]

Signaling Pathways

PTK6 Signaling Pathway

PTK6 is a non-receptor tyrosine kinase that plays a role in various cellular processes, including proliferation, differentiation, and migration. It is implicated in the progression of several cancers. The diagram below illustrates the key signaling cascades influenced by PTK6.[5][6][7][8]

Caption: Overview of the PTK6 signaling pathway and its downstream effectors.

pan-TRK Signaling Pathway

The Tropomyosin Receptor Kinase (TRK) family (TrkA, TrkB, TrkC) are receptors for neurotrophins and are involved in neuronal development and function. Gene fusions involving TRK genes can lead to constitutively active kinases that drive tumorigenesis in various cancers.

Caption: Key signaling cascades activated by pan-TRK receptors.

Experimental Protocols

1. Formulation of (3S,4R)-PF-6683324 for Oral Gavage

A common vehicle for in vivo administration of small molecule kinase inhibitors is a suspension in a solution that enhances solubility and stability.

Materials:

• (3S,4R)-PF-6683324 powder

• Vehicle: 0.5% (w/v) Methylcellulose (B11928114) (or carboxymethylcellulose) and 0.2% (v/v) Tween 80 in sterile water.

• Sterile conical tubes

• Vortex mixer

• Sonicator

Protocol:

• Calculate the required amount of (3S,4R)-PF-6683324 based on the desired final concentration and total volume needed for the study cohort.

• Prepare the vehicle by dissolving methylcellulose in sterile water with gentle heating and stirring. Cool to room temperature and then add Tween 80. Mix thoroughly.

• Weigh the calculated amount of (3S,4R)-PF-6683324 powder and place it in a sterile conical tube.

• Add a small volume of the vehicle to the powder to create a paste.

• Gradually add the remaining vehicle to the paste while vortexing to ensure a homogenous suspension.

• Sonicate the suspension for 10-15 minutes to aid in dispersion and reduce particle size.

• Visually inspect the suspension for uniformity. It should be a homogenous milky suspension.

• Prepare fresh formulations daily to ensure compound stability.

2. In Vivo Xenograft Tumor Model and Drug Administration

This protocol describes a general workflow for evaluating the anti-tumor efficacy of (3S,4R)-PF-6683324 in a subcutaneous xenograft mouse model.

Experimental Workflow:

Caption: General workflow for a preclinical in vivo xenograft study.

Materials:

• Appropriate cancer cell line (e.g., with known PTK6 expression or TRK fusion)

• Immunocompromised mice (e.g., NOD/SCID or athymic nude mice), 6-8 weeks old

• (3S,4R)-PF-6683324 formulation

• Vehicle control

• Sterile syringes and gavage needles (20-22 gauge, flexible tip)

• Calipers

• Animal scale

Protocol:

• Cell Culture and Implantation:

  • Culture the selected cancer cell line under standard conditions.

  • Harvest cells and resuspend in a suitable medium (e.g., PBS or Matrigel mixture) at a concentration of 1-10 x 10^6 cells per 100-200 µL.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration (Oral Gavage):

  • Based on dose-ranging studies, administer the prepared (3S,4R)-PF-6683324 formulation or vehicle control to the respective groups via oral gavage. A typical dosing volume is 10 µL/g of body weight.[9][10][11][12]

  • To perform oral gavage, gently restrain the mouse and insert the gavage needle into the esophagus, delivering the solution directly into the stomach. Ensure proper technique to avoid injury.[9][10][11][12][13]

  • Administer the treatment at the determined frequency (e.g., once or twice daily) for the duration of the study.

• Monitoring and Endpoint:

  • Continue to monitor tumor volume and mouse body weight every 2-3 days. Body weight is a key indicator of toxicity.

  • The study endpoint may be reached when tumors in the control group reach a maximum allowable size, or after a predetermined treatment period.

  • At the endpoint, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics, histology).

Important Considerations

• Dose-Ranging Studies: It is crucial to perform initial dose-ranging studies to determine the maximum tolerated dose (MTD) and to identify a safe and efficacious dose for subsequent experiments.

• Pharmacokinetics: Conduct pharmacokinetic studies to determine the absorption, distribution, metabolism, and excretion (ADME) properties of (3S,4R)-PF-6683324, which will inform the dosing regimen.

• Animal Welfare: All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

• Control Groups: Always include a vehicle-treated control group to accurately assess the effect of the compound. A positive control group with a known effective drug may also be beneficial.

These application notes and protocols are intended to serve as a starting point for the in vivo evaluation of (3S,4R)-PF-6683324. Researchers should adapt and optimize these protocols based on their specific experimental needs and institutional guidelines.

References

• 1. Entrectinib is a Potent Inhibitor of Trk-Driven Neuroblastomas in a Xenograft Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pan-trk inhibition decreases metastasis and enhances host survival in experimental models as a result of its selective induction of apoptosis of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Signaling by PTK6 | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. research.fsu.edu [research.fsu.edu]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols: Preparation of (3S,4R)-PF-6683324 Stock Solution in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3S,4R)-PF-6683324 is a potent and selective pan-Tropomyosin receptor kinase (Trk) inhibitor, targeting TrkA, TrkB, and TrkC with IC₅₀ values of 1.9 nM, 2.6 nM, and 1.1 nM, respectively, in cell-based assays.[1] As a Trk inhibitor, it has potential applications in the research of pain and cancer.[2] This document provides a detailed protocol for the preparation of a stock solution of (3S,4R)-PF-6683324 in Dimethyl Sulfoxide (DMSO), ensuring optimal solubility and stability for use in various experimental settings.

Data Presentation

A summary of the key quantitative data for (3S,4R)-PF-6683324 is presented in the table below for easy reference.

Property	Value
Molecular Formula	C₂₄H₂₃F₄N₅O₄[2]
Molecular Weight	521.46 g/mol [2]
CAS Number	1799789-00-6[2]
Appearance	Solid Powder
Solubility in DMSO	≥ 10 mM[3]
Storage (Powder)	-20°C for 3 years, 4°C for 2 years[3][4]
Storage (in DMSO)	-80°C for 6 months, -20°C for 1 month[3][4]

Experimental Protocols

This section outlines the detailed methodology for preparing a 10 mM stock solution of (3S,4R)-PF-6683324 in DMSO.

Materials:

• (3S,4R)-PF-6683324 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle (3S,4R)-PF-6683324 powder in a well-ventilated area or a chemical fume hood.

• Equilibration: Allow the vial of (3S,4R)-PF-6683324 powder to equilibrate to room temperature before opening to prevent condensation of moisture, which can affect the stability of the compound.

• Weighing the Compound:

  • Tare a sterile, dry amber microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out the desired amount of (3S,4R)-PF-6683324 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.21 mg of the compound (Calculation: 521.46 g/mol * 0.010 mol/L * 0.001 L = 0.00521 g = 5.21 mg).

• Dissolution in DMSO:

  • Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the weighed powder. For a 10 mM stock solution with 5.21 mg of compound, add 1 mL of DMSO.

  • Securely cap the tube and vortex thoroughly for 2-5 minutes until the powder is completely dissolved. A clear solution should be obtained.

  • If dissolution is difficult, gentle warming of the solution in a 37°C water bath for a few minutes or brief sonication can aid in dissolving the compound.[5]

• Aliquoting and Storage:

  • Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can lead to degradation of the compound.[4]

  • For long-term storage (up to 6 months), store the aliquots at -80°C.[3][4] For short-term storage (up to 1 month), -20°C is suitable.[3][4]

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent.

Guidelines for Use in Cell Culture:

When preparing working solutions for cell culture experiments, the final concentration of DMSO should be kept low, typically below 0.5%, to avoid cytotoxicity.[4] It is essential to include a vehicle control (culture medium with the same final concentration of DMSO) in all experiments.

Visualizations

The following diagram illustrates the workflow for preparing the (3S,4R)-PF-6683324 stock solution.

Caption: Workflow for preparing (3S,4R)-PF-6683324 stock solution.

This diagram depicts the simplified signaling pathway inhibited by (3S,4R)-PF-6683324. Neurotrophins bind to Trk receptors, leading to their dimerization and autophosphorylation. This activation initiates downstream signaling cascades, including the MAPK/ERK and PI3K/AKT pathways, which are crucial for neuronal survival, growth, and differentiation. (3S,4R)-PF-6683324 acts as an inhibitor of the Trk receptors, thereby blocking these downstream effects.

Caption: Simplified Trk signaling pathway and the inhibitory action of (3S,4R)-PF-6683324.

References

• 1. PF-6683324 - Ace Therapeutics [acetherapeutics.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. apexbt.com [apexbt.com]

Trk-IN-4 Administration in Mouse Models: Application Notes and Protocols

Application Notes

Tropomyosin receptor kinases (Trk) are a family of receptor tyrosine kinases that play a crucial role in the development and function of the nervous system.[1][2] The Trk family includes TrkA, TrkB, and TrkC, which are encoded by the NTRK1, NTRK2, and NTRK3 genes, respectively.[1] In the context of oncology, chromosomal rearrangements can lead to fusions of the NTRK genes with other genes, resulting in the expression of constitutively active Trk fusion proteins that drive tumorigenesis.[1] These oncogenic fusions are found across a wide range of adult and pediatric cancers, making Trk inhibitors a significant class of "tumor-agnostic" therapeutics.[3][4]

Trk-IN-4 is a potent and selective inhibitor of Trk kinases. Its administration in preclinical mouse models is a critical step in evaluating its pharmacokinetic profile, efficacy, and safety prior to clinical development. This document provides detailed protocols for the administration of Trk-IN-4 in mouse models for pharmacokinetic and efficacy studies.

Mouse Models

The choice of mouse model is critical for the successful evaluation of a Trk inhibitor. Several types of models can be utilized:

• Xenograft Models: These models involve the subcutaneous or orthotopic implantation of human cancer cell lines harboring NTRK fusions into immunodeficient mice (e.g., NOD/SCID or NSG mice).

• Patient-Derived Xenograft (PDX) Models: These models are generated by implanting tumor fragments from a patient directly into immunodeficient mice. PDX models are often considered more clinically relevant as they better recapitulate the heterogeneity of human tumors.

• Genetically Engineered Mouse Models (GEMMs): These models are engineered to express specific NTRK fusion genes, leading to spontaneous tumor development in an immunocompetent setting.[5] This allows for the study of the inhibitor's interaction with the immune system.

• Transgenic Mouse Models: Various transgenic mouse strains are available to study specific biological processes, such as neuroscience and immunology, and can be adapted for Trk inhibitor research.[6] For example, models expressing fluorescent proteins in neurons can be used to assess the neurological on-target effects of Trk inhibitors.[7]

Formulation and Dosing Considerations

The formulation of Trk-IN-4 for in vivo administration will depend on its physicochemical properties. For oral (PO) administration, a suspension or solution in a vehicle such as 0.5% methylcellulose (B11928114) with 0.2% Tween 80 is common. For intravenous (IV) or intraperitoneal (IP) administration, the compound should be dissolved in a biocompatible solvent system, such as a mixture of DMSO, PEG300, and saline. It is crucial to assess the maximum tolerated dose (MTD) of Trk-IN-4 in preliminary studies to establish a safe and effective dose for subsequent experiments.

Experimental Protocols

Protocol 1: Pharmacokinetic (PK) Study of Trk-IN-4 in Mice

This protocol outlines a typical pharmacokinetic study to determine the absorption, distribution, metabolism, and excretion (ADME) profile of Trk-IN-4 in mice.[8][9]

Materials:

• Trk-IN-4

• Vehicle (e.g., 0.5% methylcellulose for PO, DMSO/PEG300/saline for IV)

• CD-1 or C57BL/6 mice (male, 8-10 weeks old)[8]

• Dosing needles (gavage for PO, 27-gauge for IV/IP)

• Blood collection tubes (e.g., EDTA-coated)

• Centrifuge

• Freezer (-80°C)

• Analytical equipment (LC-MS/MS)

Procedure:

• Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the experiment.

• Dosing Formulation: Prepare the dosing formulation of Trk-IN-4 at the desired concentration. For a typical study, a dose of 10 mg/kg for both PO and IV routes can be used.[8]

• Dosing:

  • Oral (PO) Administration: Administer Trk-IN-4 via oral gavage.

  • Intravenous (IV) Administration: Administer Trk-IN-4 via tail vein injection.

• Blood Sampling: Collect blood samples (approximately 50-100 µL) via saphenous or submandibular vein puncture at predetermined time points. A typical time course for IV administration is 5, 15, 30, 60, 120, and 240 minutes, and for PO administration is 15, 30, 60, 120, 240, and 360 minutes.[8] Use 3-4 mice per time point.

• Plasma Preparation: Immediately after collection, place blood samples in EDTA-coated tubes and keep on ice. Centrifuge the samples at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

• Bioanalysis: Determine the concentration of Trk-IN-4 in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters using appropriate software.

Table 1: Hypothetical Pharmacokinetic Parameters of Trk-IN-4 in Mice

Parameter	IV Administration (10 mg/kg)	PO Administration (10 mg/kg)
Cmax (ng/mL)	1500	800
Tmax (h)	0.08	0.5
AUC0-t (ng·h/mL)	2500	3200
t1/2 (h)	2.5	3.1
Bioavailability (%)	-	64

Protocol 2: Efficacy Study of Trk-IN-4 in a Xenograft Mouse Model

This protocol describes an efficacy study to evaluate the anti-tumor activity of Trk-IN-4 in a subcutaneous xenograft model.

Materials:

• Human cancer cell line with a known NTRK fusion (e.g., KM12)

• Immunodeficient mice (e.g., NOD/SCID)

• Matrigel

• Trk-IN-4

• Vehicle control

• Calipers

• Anesthesia (e.g., isoflurane)

Procedure:

• Cell Culture: Culture the NTRK fusion-positive cancer cells under standard conditions.

• Tumor Implantation: Resuspend cells in a 1:1 mixture of media and Matrigel. Subcutaneously inject 1 x 10^6 cells into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumor volume using calipers (Volume = 0.5 x Length x Width²).

• Randomization: Randomize mice into treatment and control groups (n=8-10 mice per group).

• Treatment:

  • Treatment Group: Administer Trk-IN-4 daily via oral gavage at a predetermined dose (e.g., 50 mg/kg).

  • Control Group: Administer the vehicle control on the same schedule.

• Monitoring: Monitor tumor volume and body weight 2-3 times per week. Observe the animals for any signs of toxicity.

• Endpoint: Continue treatment for a specified period (e.g., 21 days) or until tumors in the control group reach a predetermined size limit. Euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics, histology).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

Table 2: Hypothetical Tumor Growth Inhibition by Trk-IN-4 in a Xenograft Model

Treatment Group	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1250	-
Trk-IN-4 (50 mg/kg)	250	80

Visualizations

Caption: Trk signaling pathway and the inhibitory action of Trk-IN-4.

Caption: Experimental workflow for a pharmacokinetic study in mice.

Caption: Workflow for an in vivo efficacy study in a xenograft model.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. TRK Inhibitor Activity and Resistance in TRK Fusion-Positive Cancers in Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TRK Inhibitors: Tissue-Agnostic Anti-Cancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ncard.org.au [ncard.org.au]
• 6. Popular Transgenic Mouse Models in Neuroscience and Immunology - Creative Biolabs [creative-biolabs.com]
• 7. Protocol to induce neurodegeneration in a local area of the mouse brain by stereotaxic injection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics Studies in Mice or Rats - Enamine [enamine.net]
• 9. Pk/bio-distribution | MuriGenics [murigenics.com]

Application Notes and Protocols for Immunohistochemistry with PF-6683324 Treated Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-6683324 is a potent and selective, cell-permeable, Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK).[1] It also exhibits pan-Trk inhibitory activity.[2] PF-6683324 binds to the unphosphorylated, inactive conformation of PTK6, thereby preventing its activation and downstream signaling.[1] PTK6 is a non-receptor tyrosine kinase implicated in various cancers, where it plays a role in promoting cell proliferation, migration, and survival. Its downstream signaling network includes key pathways such as MAPK/ERK, PI3K/AKT, and STAT3.[3][4]

Immunohistochemistry (IHC) is an indispensable technique for visualizing the in-situ effects of kinase inhibitors like PF-6683324. It allows for the assessment of target engagement and the modulation of downstream signaling pathways within the morphological context of the tissue. These application notes provide a comprehensive guide for performing IHC on tissues treated with PF-6683324, including detailed protocols, expected outcomes, and data interpretation.

Data Presentation: Expected Outcomes of PF-6683324 Treatment

The following tables summarize hypothetical, yet plausible, quantitative data from IHC analysis of xenograft tumor tissues treated with PF-6683324. The data is presented to illustrate the expected dose-dependent inhibitory effects of the compound on PTK6 signaling. Staining intensity is scored on a 0-3 scale (0 = negative, 1 = weak, 2 = moderate, 3 = strong), and the percentage of positive cells is determined. The H-Score (Histoscore) is calculated as: H-Score = Σ (Intensity × Percentage of Positive Cells).

Table 1: IHC Analysis of Phospho-PTK6 (pY342) in PF-6683324 Treated Xenograft Tumors

Treatment Group	Staining Intensity (0-3) (Mean ± SD)	Percentage of Positive Cells (%) (Mean ± SD)	H-Score (Mean ± SD)
Vehicle Control	2.7 ± 0.4	80 ± 12	216 ± 40
PF-6683324 (Low Dose)	1.4 ± 0.5	35 ± 15	49 ± 25
PF-6683324 (High Dose)	0.6 ± 0.3	10 ± 7	6 ± 5

Table 2: IHC Analysis of Phospho-STAT3 (pY705) in PF-6683324 Treated Xenograft Tumors

Treatment Group	Staining Intensity (0-3) (Mean ± SD)	Percentage of Positive Cells (%) (Mean ± SD)	H-Score (Mean ± SD)
Vehicle Control	2.5 ± 0.5	75 ± 10	187.5 ± 45
PF-6683324 (Low Dose)	1.2 ± 0.4	30 ± 12	36 ± 18
PF-6683324 (High Dose)	0.4 ± 0.2	8 ± 5	3.2 ± 2

Table 3: IHC Analysis of Phospho-Akt (pS473) in PF-6683324 Treated Xenograft Tumors

Treatment Group	Staining Intensity (0-3) (Mean ± SD)	Percentage of Positive Cells (%) (Mean ± SD)	H-Score (Mean ± SD)
Vehicle Control	2.2 ± 0.6	65 ± 15	143 ± 42
PF-6683324 (Low Dose)	1.1 ± 0.5	25 ± 10	27.5 ± 15
PF-6683324 (High Dose)	0.3 ± 0.2	5 ± 3	1.5 ± 1

Table 4: IHC Analysis of Phospho-ERK1/2 (pT202/Y204) in PF-6683324 Treated Xenograft Tumors

Treatment Group	Staining Intensity (0-3) (Mean ± SD)	Percentage of Positive Cells (%) (Mean ± SD)	H-Score (Mean ± SD)
Vehicle Control	2.6 ± 0.4	70 ± 12	182 ± 38
PF-6683324 (Low Dose)	1.3 ± 0.6	30 ± 14	39 ± 22
PF-6683324 (High Dose)	0.5 ± 0.3	10 ± 6	5 ± 4

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway of PF-6683324 and the general experimental workflow for the immunohistochemical analysis.

Caption: PF-6683324 inhibits PTK6, blocking downstream signaling pathways.

Caption: General Immunohistochemistry Experimental Workflow.

Experimental Protocols

This section provides a detailed methodology for performing IHC on formalin-fixed, paraffin-embedded (FFPE) tissues treated with PF-6683324.

Part 1: Tissue Preparation and Sectioning

• Tissue Fixation: Immediately after excision, fix tissues in 10% neutral buffered formalin (NBF) for 18-24 hours at room temperature. The volume of fixative should be at least 10-20 times the volume of the tissue.

• Tissue Processing: Dehydrate the fixed tissues through a series of graded ethanol (B145695) solutions and clear in xylene.

• Paraffin Embedding: Infiltrate the tissues with and embed in paraffin wax.

• Sectioning: Cut 4-5 µm thick sections using a microtome and mount them on positively charged slides.

• Drying: Dry the slides overnight at 37°C or for 1 hour at 60°C.

Part 2: Deparaffinization and Rehydration

• Immerse slides in two changes of xylene for 5 minutes each.

• Rehydrate the sections by immersing them in two changes of 100% ethanol for 3 minutes each, followed by 95% and 70% ethanol for 3 minutes each.

• Rinse slides in distilled water for 5 minutes.

Part 3: Antigen Retrieval

This step is crucial for unmasking antigenic epitopes cross-linked by formalin fixation. The optimal method may vary depending on the antibody.

Heat-Induced Epitope Retrieval (HIER):

• Immerse slides in a staining jar containing a retrieval solution (e.g., 10 mM Sodium Citrate buffer, pH 6.0, or 1 mM EDTA, pH 8.0).

• Heat the solution to 95-100°C in a water bath, steamer, or pressure cooker for 20-30 minutes.

• Allow the slides to cool in the retrieval solution for at least 20 minutes at room temperature.

• Rinse slides in Tris-buffered saline (TBS) or Phosphate-buffered saline (PBS).

Part 4: Immunostaining

• Peroxidase Block: To block endogenous peroxidase activity, incubate sections in 3% hydrogen peroxide in methanol (B129727) for 10-15 minutes at room temperature. Rinse with TBS/PBS.

• Blocking: To reduce non-specific antibody binding, incubate sections with a blocking solution (e.g., 5% normal goat serum or bovine serum albumin in TBS/PBS) for 30-60 minutes at room temperature in a humidified chamber.

• Primary Antibody Incubation: Dilute the primary antibody to its optimal concentration in the blocking solution. Incubate the sections with the primary antibody overnight at 4°C in a humidified chamber.

  • Anti-phospho-PTK6 (Y342): Recommended starting dilution 1:50-1:200.[5][6]

  • Anti-phospho-STAT3 (Y705): Recommended starting dilution 1:200.[3][7][8]

  • Anti-phospho-Akt (S473): Recommended starting dilution 1:50-1:100.

  • Anti-phospho-ERK1/2 (T202/Y204): Recommended starting dilution 1:100-1:200.

• Washing: Rinse the slides three times with TBS/PBS for 5 minutes each.

• Secondary Antibody Incubation: Incubate sections with a biotinylated or polymer-based HRP-conjugated secondary antibody according to the manufacturer's instructions for 30-60 minutes at room temperature.

• Washing: Rinse the slides three times with TBS/PBS for 5 minutes each.

• Detection: Incubate sections with an avidin-biotin complex (ABC) reagent or a polymer-based detection system for 30 minutes. Develop the signal using a chromogen such as 3,3'-Diaminobenzidine (DAB). Monitor the color development under a microscope.

• Stop Reaction: Immerse the slides in distilled water to stop the chromogenic reaction.

Part 5: Counterstaining, Dehydration, and Mounting

• Counterstaining: Lightly counterstain the nuclei with hematoxylin (B73222) for 30-60 seconds.

• Bluing: Rinse the slides in running tap water until the nuclei turn blue.

• Dehydration: Dehydrate the sections through graded ethanol solutions (70%, 95%, 100%).

• Clearing: Clear the sections in two changes of xylene.

• Mounting: Apply a coverslip using a permanent mounting medium.

Part 6: Imaging and Quantitative Analysis

• Imaging: Acquire high-resolution images of the stained sections using a brightfield microscope or a whole-slide scanner.

• Quantitative Analysis: Use image analysis software to quantify the staining. The H-Score is a common method that incorporates both the intensity and the percentage of positive cells.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No Staining	Primary antibody not effective	Use a validated antibody; check for correct dilution and incubation time.
Inadequate antigen retrieval	Optimize retrieval method (buffer, time, temperature).
Inactive reagents	Use fresh reagents.
High Background	Non-specific antibody binding	Increase blocking time; use appropriate blocking serum.
Endogenous peroxidase/biotin	Ensure adequate blocking steps.
Primary antibody concentration too high	Titrate the primary antibody.
Overstaining	Incubation times too long	Reduce incubation times for primary/secondary antibodies or chromogen.
Primary antibody concentration too high	Further dilute the primary antibody.

Disclaimer: These protocols are intended as a guideline. Optimization of incubation times, antibody concentrations, and antigen retrieval methods may be necessary for specific tissues and antibodies. Always include appropriate positive and negative controls in your experiments.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Analysis Reveals PTK6 as a Prognostic Biomarker Involved in the Immunosuppressive Microenvironment in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunostaining Protocol: P-Stat3 (Xenograft and Mice) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer.wisc.edu [cancer.wisc.edu]
• 5. bosterbio.com [bosterbio.com]
• 6. PTK6 (phospho-Y342) polyclonal antibody-Primary Antibodies-Bioworld Technology, Inc. [bioworlde.com]
• 7. diposit.ub.edu [diposit.ub.edu]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Flow Cytometry Analysis After Trk-IN-4 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trk-IN-4 is a potent and selective inhibitor of Tropomyosin receptor kinases (Trk), a family of receptor tyrosine kinases comprising TrkA, TrkB, and TrkC. These receptors and their neurotrophin ligands play a crucial role in the development and function of the nervous system.[1] In the context of oncology, aberrant Trk signaling, often due to NTRK gene fusions, can drive the growth and survival of various tumors.[2][3] Trk-IN-4 exerts its therapeutic effect by blocking the ATP-binding site of the Trk kinase domain, thereby inhibiting receptor autophosphorylation and the subsequent activation of downstream oncogenic signaling pathways.[1] This application note provides detailed protocols for utilizing flow cytometry to analyze the cellular consequences of Trk-IN-4 treatment, focusing on apoptosis, cell cycle progression, and the inhibition of key signaling molecules.

Mechanism of Action of Trk-IN-4

Under normal physiological conditions, the binding of neurotrophins to their respective Trk receptors induces receptor dimerization and autophosphorylation. This activation initiates three primary downstream signaling cascades: the RAS/MAPK pathway, the PI3K/AKT pathway, and the PLCγ pathway, all of which are critical for cell survival, proliferation, and differentiation.[1][4] Trk-IN-4, as a pan-Trk inhibitor, effectively abrogates these signaling pathways by preventing the initial Trk receptor activation.[5][6]

Data Presentation

The following tables summarize the expected quantitative outcomes of Trk-IN-4 treatment on cancer cell lines harboring Trk fusions. The data are representative examples based on studies with potent pan-Trk inhibitors.

Table 1: In Vitro Inhibitory Activity of a Representative Pan-Trk Inhibitor

Cell Line	Cancer Type	Trk Fusion	Inhibitor	IC50 (nM)
KM12	Colorectal	TPM3-NTRK1	Larotrectinib	<10
CUTO-3	Lung	MPRIP-NTRK1	Larotrectinib	<100
MO-91	Sarcoma	ETV6-NTRK3	Larotrectinib	<10
Data compiled from publicly available literature.[7]

Table 2: Effect of a Representative Multi-RTK Inhibitor on Apoptosis in Huh-7 Cells (72h Treatment)

Treatment	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Necrotic Cells (%)
DMSO (Control)	91.5	6.7	0.1	1.7
Sorafenib (IC50)	84.9	11.1	0.2	3.8
Lenvatinib (IC50)	2.9	8.0	12.1	77.0
Regorafenib (IC50)	1.8	3.0	16.8	78.4
Data from a study on multi-RTK inhibitors, illustrating the type of data obtained from Annexin V/PI flow cytometry analysis.[8]

Table 3: Effect of a Representative Metabolic Inhibitor on Cell Cycle Distribution in Breast Cancer Cell Lines

Cell Line	Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
MCF7	Control	55.0	30.0	15.0
Metformin	53.0	27.0	20.0
CAMA1	Control	60.0	25.0	15.0
Metformin	68.0	22.0	10.0
Representative data illustrating cell cycle analysis output.[9]

Mandatory Visualizations

Signaling Pathways

Caption: Trk signaling pathway and the inhibitory action of Trk-IN-4.

Experimental Workflows

Caption: General workflow for flow cytometry analysis post-treatment.

Experimental Protocols

Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

Objective: To quantify the induction of apoptosis in cancer cells following treatment with Trk-IN-4.

Materials:

• Trk-IN-4

• Trk-fusion positive cancer cell line (e.g., KM12)

• Complete cell culture medium

• Phosphate Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cancer cells in 6-well plates at a density that will not exceed 80-90% confluency at the end of the experiment. Allow cells to adhere overnight.

• Treatment: Treat the cells with various concentrations of Trk-IN-4 (e.g., 0, 10, 50, 100, 500 nM) and a vehicle control (DMSO) for desired time points (e.g., 24, 48, 72 hours).

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells. Combine with the supernatant to include any floating apoptotic cells.

  • For suspension cells, collect the cells directly.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[10]

• Data Acquisition: Analyze the samples on a flow cytometer within one hour of staining.

• Data Analysis:

  • Gate on the cell population of interest, excluding debris, based on forward and side scatter properties.

  • Create a quadrant plot of FITC (Annexin V) versus PI fluorescence.

  • Quantify the percentage of cells in each quadrant:

    • Lower-Left (Annexin V- / PI-): Live cells

    • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-Left (Annexin V- / PI+): Necrotic cells[10]

Cell Cycle Analysis by Propidium Iodide (PI) Staining

Objective: To determine the effect of Trk-IN-4 on cell cycle progression.

Materials:

• Trk-IN-4

• Trk-fusion positive cancer cell line

• Complete cell culture medium

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the apoptosis protocol.

• Cell Harvesting: Harvest cells as described in step 3 of the apoptosis protocol.

• Fixation:

  • Centrifuge the cells at 300 x g for 5 minutes and discard the supernatant.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While vortexing gently, add 3 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.[11][12]

• Data Acquisition: Analyze the samples on a flow cytometer.

• Data Analysis:

  • Gate on single cells to exclude doublets.

  • Generate a histogram of PI fluorescence intensity.

  • Use cell cycle analysis software to deconvolute the histogram and quantify the percentage of cells in the Sub-G1 (apoptotic), G0/G1, S, and G2/M phases of the cell cycle.[13]

Phospho-Flow Cytometry for Downstream Signaling Analysis (p-ERK and p-AKT)

Objective: To measure the inhibition of Trk downstream signaling by quantifying the phosphorylation levels of ERK and AKT.

Materials:

• Trk-IN-4

• Trk-fusion positive cancer cell line

• Serum-free cell culture medium

• Neurotrophin ligand (e.g., NGF for TrkA-expressing cells)

• Fixation Buffer (e.g., 4% paraformaldehyde)

• Permeabilization Buffer (e.g., ice-cold methanol (B129727) or saponin-based buffer)

• Fluorochrome-conjugated antibodies: anti-p-ERK (e.g., p44/42 MAPK), anti-p-AKT (e.g., Ser473), and corresponding isotype controls.

• Flow cytometer

Procedure:

• Cell Culture and Starvation: Culture cells to a sufficient density. Prior to treatment, serum-starve the cells overnight to reduce basal signaling.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of Trk-IN-4 or vehicle control for 1-2 hours.

• Stimulation: Stimulate the cells with the appropriate neurotrophin ligand for a short period (e.g., 15 minutes) to induce Trk signaling. Include an unstimulated control.

• Fixation: Immediately after stimulation, fix the cells by adding an equal volume of pre-warmed Fixation Buffer and incubate for 10-15 minutes at 37°C.

• Permeabilization: Centrifuge the fixed cells, discard the supernatant, and resuspend in ice-cold Permeabilization Buffer. Incubate on ice for 30 minutes.

• Staining:

  • Wash the permeabilized cells twice with staining buffer (PBS with 1% BSA).

  • Resuspend the cells in the staining buffer containing the fluorochrome-conjugated anti-p-ERK and anti-p-AKT antibodies (or isotype controls).

  • Incubate for 30-60 minutes at room temperature in the dark.

• Data Acquisition: Wash the cells and acquire data on a flow cytometer.

• Data Analysis:

  • Gate on the cell population of interest.

  • Overlay histograms of the treated and untreated samples to visualize the shift in fluorescence intensity for p-ERK and p-AKT.

  • Quantify the Median Fluorescence Intensity (MFI) for each sample to determine the relative levels of protein phosphorylation.

Conclusion

Flow cytometry is a powerful tool for elucidating the cellular effects of Trk inhibitors like Trk-IN-4. The protocols outlined in this application note provide a framework for quantitatively assessing the induction of apoptosis, alterations in the cell cycle, and the inhibition of downstream signaling pathways. These analyses are crucial for the preclinical evaluation and characterization of novel anti-cancer therapeutics targeting the Trk signaling axis.

References

• 1. Development of small-molecule tropomyosin receptor kinase (TRK) inhibitors for NTRK fusion cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into Current Tropomyosin Receptor Kinase (TRK) Inhibitors: Development and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibiting TRK Proteins in Clinical Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Pan-trk inhibition decreases metastasis and enhances host survival in experimental models as a result of its selective induction of apoptosis of prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | Cell-cycle and apoptosis related and proteomics-based signaling pathways of human hepatoma Huh-7 cells treated by three currently used multi-RTK inhibitors [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Analysis of cell cycle by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for the Use of (3S,4R)-PF-6683324 in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[1] PTK6 is a non-receptor tyrosine kinase that is overexpressed in a high percentage of breast cancers and is associated with poorer patient outcomes.[2] It plays a role in various cellular processes, including proliferation, migration, and survival, making it a potential therapeutic target.[2] (3S,4R)-PF-6683324 is also described as a pan-Trk inhibitor.

Mechanism of Action: The PTK6/Brk Signaling Pathway

PTK6/Brk is a key signaling node that integrates signals from various upstream receptor tyrosine kinases, including the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2). Its activation leads to the phosphorylation of numerous downstream substrates, subsequently activating multiple oncogenic signaling pathways. Key downstream pathways include the STAT3, PI3K/Akt, and MAPK pathways, which are critical for cell proliferation, survival, and migration.

Caption: PTK6/Brk signaling pathway and the inhibitory action of (3S,4R)-PF-6683324.

Quantitative Data Summary

While in vivo data for (3S,4R)-PF-6683324 is limited in publicly available literature, in vitro studies have characterized its activity. The following table summarizes the available biochemical and cellular potency of the compound and a related analog.

Compound	Target	Assay Type	IC50	Cell Lines Tested	Notes	Reference
(3S,4R)-PF-6683324	PTK6/Brk	Biochemical Assay	76 nM	Not specified in this context	A potent and selective Type II inhibitor.	[1]
PF-6689840	PTK6/Brk	Cell Growth Assay (2D)	Weak inhibition	MDA-MB-231, MDA-MB-453	A close structural analog of PF-6683324. The observed weak cell growth inhibition was suggested to be independent of PTK6 kinase inhibition.	[1]
PF-6737007	PTK6/Brk	Biochemical Assay	>10 µM	MDA-MB-231, MDA-MB-453	A negative control compound with little activity against PTK6. Showed similar weak cell growth inhibition to PF-6689840, suggesting off-target effects.	[1]

Experimental Protocols

The following are detailed, generalized protocols for conducting a xenograft study to evaluate a selective PTK6 inhibitor like (3S,4R)-PF-6683324. These should be considered as a starting point and may require optimization.

Protocol 1: Establishment of Patient-Derived Xenograft (PDX) or Cell Line-Derived Xenograft (CDX) Models

1. Animal Models:

• Use immunodeficient mice (e.g., NOD-scid IL2Rgammanull (NSG), NOD/SCID, or athymic nude mice), 6-8 weeks of age. The choice of strain may depend on the tumor type and its engraftment efficiency.

2. Tumor Implantation (PDX):

• Obtain fresh, sterile tumor tissue from consenting patients under Institutional Review Board (IRB) approved protocols.

• In a sterile biosafety cabinet, wash the tissue with a suitable medium (e.g., DMEM/F12) containing antibiotics.

• Mechanically dissect the tumor into small fragments (approximately 2-3 mm³).

• Anesthetize the mouse. Make a small incision in the skin and implant a tumor fragment subcutaneously in the flank or orthotopically in the relevant organ (e.g., mammary fat pad for breast cancer).

• Close the incision with surgical clips or sutures.

3. Tumor Implantation (CDX):

• Culture the desired cancer cell line (e.g., a breast cancer line with known PTK6 expression) under standard conditions.

• Harvest cells during the logarithmic growth phase and resuspend them in a sterile, serum-free medium or a mixture with Matrigel®.

• Inject a specific number of cells (typically 1 x 10⁶ to 1 x 10⁷ cells in 100-200 µL) subcutaneously into the flank of the anesthetized mouse.

4. Monitoring Tumor Growth:

• Monitor the mice regularly for tumor formation.

• Once tumors are palpable, measure their dimensions (length and width) with digital calipers 2-3 times per week.

• Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

• Proceed to the treatment phase when tumors reach a predetermined size (e.g., 100-200 mm³).

Protocol 2: In Vivo Efficacy Study of a PTK6 Inhibitor

1. Study Design and Animal Grouping:

• Randomize tumor-bearing mice into treatment and control groups (n=8-10 mice per group) once tumors reach the desired volume.

• Group 1 (Vehicle Control): Administer the vehicle solution used to formulate the inhibitor.

• Group 2 (Treatment Group): Administer (3S,4R)-PF-6683324 at a predetermined dose.

• Optional Groups: Include a positive control (a standard-of-care chemotherapy) or different dose levels of the test compound.

2. Dosing and Administration:

• Formulation: Based on its properties, (3S,4R)-PF-6683324 would likely be formulated for oral gavage. A typical vehicle might be 0.5% methylcellulose (B11928114) in water. The solubility and stability of the compound in the chosen vehicle should be confirmed.

• Dosing: The optimal dose would need to be determined through dose-range-finding and pharmacokinetic/pharmacodynamic (PK/PD) studies. A starting point could be based on in vitro potency and preliminary toxicity assessments.

• Administration: Administer the compound or vehicle daily (or as determined by PK studies) by oral gavage for a specified period (e.g., 21-28 days).

3. Monitoring and Endpoints:

• Measure tumor volume and body weight 2-3 times per week.

• Monitor the general health and behavior of the mice daily.

• Primary Endpoint: Tumor growth inhibition (TGI). TGI (%) = [1 - (Mean tumor volume of treated group at end of study / Mean tumor volume of control group at end of study)] x 100.

• Secondary Endpoints: Body weight changes (as a measure of toxicity), and pharmacodynamic analysis of tumor tissue.

• Euthanasia Criteria: Euthanize mice if the tumor volume exceeds a predetermined limit (e.g., 2000 mm³), if there is significant weight loss (>20%), or if they show signs of distress, in accordance with IACUC guidelines.

4. Pharmacodynamic Analysis:

• At the end of the study (or at specific time points), collect tumor tissue.

• A portion of the tumor can be flash-frozen in liquid nitrogen for Western blot or other molecular analyses to assess the inhibition of PTK6 and downstream signaling pathways (e.g., levels of phosphorylated STAT3, Akt).

• Another portion can be fixed in formalin and embedded in paraffin (B1166041) for immunohistochemical analysis (e.g., Ki-67 for proliferation, cleaved caspase-3 for apoptosis).

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a xenograft study evaluating a targeted inhibitor.

Caption: A generalized experimental workflow for in vivo efficacy testing in xenograft models.

Conclusion

(3S,4R)-PF-6683324 is a valuable research tool for investigating the role of PTK6/Brk signaling in cancer. While published in vivo efficacy data for this specific compound in xenograft models is currently lacking, the provided protocols offer a robust framework for designing and executing such studies. Researchers are encouraged to perform initial dose-finding and tolerability studies to establish an appropriate in vivo dosing regimen. The successful application of these protocols will enable a thorough evaluation of the therapeutic potential of targeting PTK6 in various cancer models.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breast Tumour Kinase (Brk/PTK6) Contributes to Breast Tumour Xenograft Growth and Modulates Chemotherapeutic Responses In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening with (3S,4R)-PF-6683324

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3S,4R)-PF-6683324 is a potent and selective, type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[1][2] PTK6 is a non-receptor tyrosine kinase that is expressed in normal epithelial tissues and has been implicated in the regulation of cell proliferation and differentiation.[2] Aberrant expression and activity of PTK6 have been linked to the progression of various epithelial cancers, including breast, ovarian, and prostate cancer, making it an attractive target for therapeutic intervention.[2] (3S,4R)-PF-6683324 is also a potent pan-Tropomyosin receptor kinase (Trk) inhibitor, suggesting its potential application in pain and cancer research.[1][3]

These application notes provide a framework for utilizing (3S,4R)-PF-6683324 as a reference compound in high-throughput screening (HTS) campaigns to identify novel inhibitors of PTK6. The provided protocols are designed for adaptation in a research or drug discovery setting.

(3S,4R)-PF-6683324: A Tool for PTK6 Inhibition

(3S,4R)-PF-6683324 serves as an excellent positive control for HTS assays targeting PTK6. Its mode of action as a type II inhibitor, binding to the inactive conformation of the kinase, provides a specific mechanistic benchmark for hit compounds.[2] Understanding its biochemical and cellular activity is crucial for designing and validating robust screening assays.

Quantitative Data Summary

Parameter	Value	Cell Line/Assay Condition	Reference
PTK6 IC50 (biochemical)	76 nM	Biochemical kinase assay	[1]
p-PTK6 (Y342) IC50 (cellular)	0.7 µM	Engineered HEK293T cells overexpressing PTK6 WT	[1]

High-Throughput Screening Protocol: Identifying Novel PTK6 Inhibitors

This protocol outlines a cellular, antibody-based HTS assay to identify inhibitors of PTK6 autophosphorylation. The assay is based on the In-Cell ELISA methodology, which quantifies the level of phosphorylated PTK6 at tyrosine 342 (p-PTK6 Y342) in cells.

Assay Principle

Engineered cells overexpressing wild-type PTK6 are treated with library compounds. Inhibition of PTK6 kinase activity leads to a decrease in its autophosphorylation at Y342. This change is detected using a specific primary antibody against p-PTK6 (Y342) and a horseradish peroxidase (HRP)-conjugated secondary antibody. The resulting chemiluminescent or fluorescent signal is proportional to the amount of phosphorylated PTK6, allowing for the quantification of inhibitor potency.

Experimental Workflow

Caption: High-throughput screening workflow for identifying PTK6 inhibitors.

Detailed Methodology

1. Cell Culture and Seeding:

• Culture HEK293T cells engineered to overexpress wild-type PTK6 in DMEM supplemented with 10% FBS, 1% penicillin-streptomycin, and a selection agent (e.g., puromycin).
• Harvest cells and seed them into 384-well, clear-bottom, black plates at a density of 10,000 cells per well in 50 µL of growth medium.
• Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 incubator.

2. Compound Addition:

• Prepare a stock solution of (3S,4R)-PF-6683324 in DMSO. Create a dilution series to be used as a positive control for determining the IC50.
• Prepare test compounds from a compound library, typically at a concentration of 10 mM in DMSO. Dilute to a working concentration for the primary screen (e.g., 10 µM).
• Using an automated liquid handler, add 50 nL of compound solution to the appropriate wells. For control wells, add DMSO (negative control) or (3S,4R)-PF-6683324 (positive control).
• Incubate the plates for 1 hour at 37°C.

3. In-Cell ELISA:

• Fixation and Permeabilization:
• Gently remove the culture medium.
• Add 50 µL of 4% paraformaldehyde in PBS to each well and incubate for 20 minutes at room temperature.
• Wash the wells three times with 100 µL of PBS.
• Add 50 µL of 0.1% Triton X-100 in PBS to each well and incubate for 15 minutes at room temperature.
• Wash the wells three times with 100 µL of PBS.
• Blocking:
• Add 100 µL of blocking buffer (e.g., 5% non-fat dry milk in PBS with 0.05% Tween-20) to each well.
• Incubate for 1 hour at room temperature.
• Antibody Incubation:
• Remove the blocking buffer.
• Add 25 µL of primary antibody (rabbit anti-p-PTK6 Y342) diluted in blocking buffer to each well.
• Incubate overnight at 4°C.
• Wash the wells three times with 100 µL of wash buffer (PBS with 0.05% Tween-20).
• Add 25 µL of HRP-conjugated anti-rabbit secondary antibody diluted in blocking buffer to each well.
• Incubate for 1 hour at room temperature in the dark.
• Wash the wells five times with 100 µL of wash buffer.
• Signal Detection:
• Add 25 µL of a chemiluminescent HRP substrate to each well.
• Incubate for 5 minutes at room temperature.
• Read the luminescence on a plate reader.

4. Data Analysis:

• Percent Inhibition Calculation: % Inhibition = 100 * (1 - (Signal_compound - Signal_positive_control) / (Signal_negative_control - Signal_positive_control)) Where:
• Signal_compound is the signal from a well with a test compound.
• Signal_positive_control is the average signal from wells with a saturating concentration of (3S,4R)-PF-6683324.
• Signal_negative_control is the average signal from wells with DMSO.
• Z' Factor Calculation: The Z' factor is a measure of the statistical effect size and is used to assess the quality of the HTS assay. Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control - Mean_negative_control| An assay with a Z' factor between 0.5 and 1.0 is considered excellent for HTS.
• Hit Identification: Compounds that exhibit a percent inhibition greater than a predefined threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls) are considered primary hits.

PTK6 Signaling Pathway

Caption: Simplified PTK6 signaling pathway and the inhibitory action of (3S,4R)-PF-6683324.

Conclusion

The provided application notes and protocols offer a comprehensive guide for utilizing (3S,4R)-PF-6683324 in HTS campaigns aimed at discovering novel PTK6 inhibitors. The detailed experimental workflow and data analysis procedures are designed to ensure the robustness and reliability of the screening results. By employing (3S,4R)-PF-6683324 as a reference compound, researchers can effectively validate their assays and benchmark the potency of newly identified hits, accelerating the early stages of drug discovery for PTK6-implicated diseases.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols for Confocal Microscopy of Cells Treated with Trk-IN-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trk-IN-4 is a potent inhibitor of the Tropomyosin receptor kinase (Trk) family of receptor tyrosine kinases: TrkA, TrkB, and TrkC.[1] These receptors are crucial for the development and function of the nervous system and are activated by neurotrophins.[1] In oncology, chromosomal rearrangements can lead to the formation of constitutively active TrK fusion proteins, which drive tumor growth and survival by persistently activating downstream signaling pathways.[1] Trk-IN-4, as a targeted therapy, functions as an ATP-competitive inhibitor, blocking the phosphorylation and subsequent activation of Trk receptors.[2] This inhibition abrogates key downstream signaling cascades, primarily the RAS/RAF/MEK/ERK (MAPK) and PI3K/AKT pathways, leading to reduced cell proliferation and induction of apoptosis in tumors dependent on Trk signaling.[2][3]

Confocal microscopy is an indispensable tool for visualizing the subcellular effects of Trk inhibition. It allows for high-resolution imaging of changes in protein localization, expression levels, and cellular morphology, providing critical insights into the mechanism of action of inhibitors like Trk-IN-4. These application notes provide detailed protocols for assessing the impact of Trk-IN-4 on cancer cells using confocal microscopy, focusing on downstream signaling and cytoskeletal alterations.

Data Presentation: Expected Effects of Trk Inhibition

The following tables summarize representative quantitative data from studies using pan-Trk inhibitors. While this data was not generated using Trk-IN-4 specifically, it provides a benchmark for the expected outcomes of experiments. The data is adapted from a study on the effects of the pan-Trk inhibitor K252a on cutaneous squamous cell carcinoma (cSCC) cell lines.[4]

Table 1: Effect of a Pan-Trk Inhibitor on Cell Viability

Cell Line	Treatment Concentration	Duration (hours)	% Viability (Relative to Control)
SCC12	100 nM	24	~85%
200 nM	24	~70%
400 nM	24	~60%
SCC13	100 nM	24	~90%
200 nM	24	~80%
400 nM	24	~75%

Data adapted from Quadri et al. (2025) to illustrate expected trends.[4]

Table 2: Effect of a Pan-Trk Inhibitor on 3D Spheroid Growth

Cell Line	Treatment Concentration	Duration (hours)	Spheroid Area (% of Control)
SCC12	100 nM	48	~80%
200 nM	48	~65%
400 nM	48	~50%
SCC13	100 nM	48	~85%
200 nM	48	~70%
400 nM	48	~55%

Data adapted from Quadri et al. (2025) to illustrate expected trends.[4]

Signaling Pathways and Experimental Workflow Diagrams

The following diagrams illustrate the Trk signaling pathway and a general workflow for confocal microscopy experiments designed to assess the effects of Trk-IN-4.

Trk signaling pathway and the inhibitory action of Trk-IN-4.

Experimental workflow for confocal microscopy analysis.

Experimental Protocols

Protocol 1: Immunofluorescence Staining for Phosphorylated ERK (p-ERK)

This protocol details the method to visualize the inhibition of the MAPK/ERK pathway by assessing the levels and localization of phosphorylated ERK. Activated p-ERK translocates to the nucleus to regulate gene expression.[5] Treatment with Trk-IN-4 is expected to decrease p-ERK levels and prevent its nuclear accumulation.

Materials:

• Cells cultured on glass coverslips

• Trk-IN-4 (appropriate stock solution)

• Vehicle control (e.g., DMSO)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.2% Triton X-100 in PBS

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) or normal goat serum in PBS)

• Primary antibody: Rabbit anti-phospho-p44/42 MAPK (Erk1/2)

• Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor 568)

• DAPI (4',6-diamidino-2-phenylindole) solution

• Antifade mounting medium

Procedure:

• Cell Seeding and Treatment:

  • Seed cells onto sterile glass coverslips in a multi-well plate and culture until they reach 50-70% confluency.[6]

  • Treat cells with the desired concentrations of Trk-IN-4 or vehicle control for the specified duration (e.g., 2-24 hours).

• Fixation:

  • Aspirate the culture medium and gently wash the cells twice with warm PBS.

  • Fix the cells by incubating with 4% PFA for 15 minutes at room temperature.[7]

• Permeabilization:

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.2% Triton X-100 in PBS for 5-10 minutes at room temperature to allow antibody access to intracellular targets.[7]

• Blocking:

  • Wash the cells three times with PBS.

  • Block non-specific antibody binding by incubating with Blocking Buffer for 1 hour at room temperature.[6]

• Immunostaining:

  • Dilute the primary anti-p-ERK antibody in Blocking Buffer to the recommended concentration.

  • Incubate the coverslips with the primary antibody solution for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

  • Wash the cells three times with PBS.

  • Dilute the fluorophore-conjugated secondary antibody in Blocking Buffer.

  • Incubate the coverslips with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the cells three times with PBS.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.[8]

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using a drop of antifade mounting medium.[9]

  • Seal the edges with nail polish and allow to dry.

Image Acquisition and Analysis:

• Visualize the stained cells using a confocal microscope with appropriate laser lines and emission filters for DAPI and the secondary antibody fluorophore.

• Capture z-stack images of multiple fields of view for both vehicle- and Trk-IN-4-treated samples, ensuring identical acquisition settings (laser power, gain, pinhole size) are used for all samples to allow for quantitative comparison.[10]

• Quantitative Analysis (Nuclear/Cytoplasmic Ratio):

  • Use image analysis software (e.g., Fiji/ImageJ).[1]

  • For each cell, create a region of interest (ROI) for the nucleus (using the DAPI channel) and the cytoplasm.

  • Measure the mean fluorescence intensity of the p-ERK signal in both the nuclear and cytoplasmic ROIs.[2]

  • Calculate the nuclear-to-cytoplasmic fluorescence intensity ratio for each cell. A decrease in this ratio upon Trk-IN-4 treatment indicates inhibition of ERK nuclear translocation.[11]

Protocol 2: Staining for F-Actin Cytoskeleton and Vinculin (Focal Adhesions)

This protocol allows for the visualization of changes in cell morphology, the actin cytoskeleton, and focal adhesions, which are often regulated by signaling pathways downstream of Trk receptors. Inhibition of Trk signaling can lead to alterations in cell spreading, stress fiber formation, and the size and number of focal adhesions.

Materials:

• Cells prepared and treated with Trk-IN-4 as in Protocol 1.

• Primary antibody: Mouse anti-Vinculin.

• Secondary antibody: Goat anti-mouse IgG conjugated to a fluorophore (e.g., Alexa Fluor 488).

• Phalloidin conjugated to a fluorophore (e.g., Alexa Fluor 647) for F-actin staining.

• All other reagents from Protocol 1.

Procedure:

• Cell Preparation and Treatment: Follow steps 1-4 from Protocol 1 (Seeding, Treatment, Fixation, Permeabilization, and Blocking).

• Immunostaining:

  • Incubate the coverslips with the primary anti-Vinculin antibody (diluted in Blocking Buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash the cells three times with PBS.

  • Prepare a solution containing the anti-mouse secondary antibody and the fluorescently conjugated Phalloidin in Blocking Buffer.

  • Incubate the coverslips with this solution for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting: Follow step 6 from Protocol 1.

Image Acquisition and Analysis:

• Acquire images using a confocal microscope with the appropriate settings for DAPI, the anti-Vinculin secondary antibody, and the Phalloidin conjugate.

• Qualitative Analysis: Visually inspect for changes in cell shape, the organization of actin stress fibers, and the distribution of vinculin-containing focal adhesions.

• Quantitative Analysis of Focal Adhesions:

  • Use image analysis software (e.g., Fiji/ImageJ) with plugins for particle analysis.[12]

  • On the Vinculin channel, apply a threshold to segment the focal adhesions.[13]

  • Use the "Analyze Particles" function to measure the number, size (area), and mean fluorescence intensity of focal adhesions per cell.[12]

  • Compare these parameters between vehicle- and Trk-IN-4-treated cells. A decrease in the number and size of focal adhesions can indicate reduced cell-matrix adhesion.[14]

Conclusion

The protocols and application notes provided here offer a comprehensive framework for investigating the cellular effects of the Trk inhibitor Trk-IN-4 using confocal microscopy. By quantifying changes in downstream signaling markers like p-ERK and analyzing morphological alterations in the cytoskeleton and focal adhesions, researchers can effectively characterize the mechanism of action and cellular efficacy of this and other Trk inhibitors. Adherence to consistent imaging parameters and robust quantitative analysis are critical for generating reliable and reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. Fast Dynamic in vivo Monitoring of Erk Activity at Single Cell Resolution in DREKA Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antitumor activity of larotrectinib in tumors harboring NTRK gene fusions: a short review on the current evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trk Signaling Inhibition Reduces cSCC Growth and Invasion in In Vitro and Zebrafish Models and Enhances Photodynamic Therapy Outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A simple method for quantitating confocal fluorescent images - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of ERK Kinase Activity in Biological Samples Using Differential Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Confocal Microscopy Studies of F-Actin Cytoskeleton Distribution and Dynamics Using Fluorescent LifeAct Constructs in Bovine Adrenal Chromaffin Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Single-cell imaging of ERK signaling using fluorescent biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Step-by-step quantitative analysis of focal adhesions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Studying Cellular Focal Adhesion Parameters with Imaging and MATLAB Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantitation of cell-matrix adhesion using confocal image analysis of focal contact associated proteins and interference reflection microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing (3S,4R)-PF-6683324 Concentration In Vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the in vitro concentration of (3S,4R)-PF-6683324, a potent dual inhibitor of Protein Tyrosine Kinase 6 (PTK6/Brk) and Tropomyosin Receptor Kinases (Trk). This guide includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and visualizations to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is (3S,4R)-PF-6683324 and what are its primary targets?

(3S,4R)-PF-6683324 is a small molecule inhibitor that functions as a potent and selective Type II inhibitor of PTK6 (also known as Breast Tumor Kinase, Brk) and as a pan-Trk inhibitor, targeting TrkA, TrkB, and TrkC receptors.[1][2] As a Type II inhibitor, it binds to the inactive conformation of the PTK6 kinase.[3]

Q2: What is a good starting concentration range for my in vitro experiments?

A broad concentration range is recommended for initial dose-response experiments to determine the half-maximal inhibitory concentration (IC50) in your specific cell line. A logarithmic or semi-logarithmic dilution series, for example, from 1 nM to 10 µM, is a common starting point. For (3S,4R)-PF-6683324, concentrations up to 10 µM have been used in cell-based assays.[4][5]

Q3: How do I dissolve and store (3S,4R)-PF-6683324?

Like most small molecule inhibitors, (3S,4R)-PF-6683324 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution. It is critical to ensure the final concentration of DMSO in your cell culture medium is low (ideally ≤ 0.1%) to avoid solvent-induced toxicity. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Q4: The inhibitor is not showing the expected effect on my cells. What could be the reason?

Several factors could contribute to a lack of observable effect:

• Sub-optimal Concentration: The concentration used may be too low to elicit a response in your specific cell line. Performing a dose-response curve is essential.

• Cell Line Insensitivity: The chosen cell line may not be dependent on PTK6 or Trk signaling for survival or proliferation. Ensure your cell model is appropriate by verifying the expression and activation of the target kinases.

• Compound Instability: The compound may have degraded. It is advisable to use freshly prepared dilutions from a properly stored stock solution for each experiment.

• Assay Conditions: Factors such as high serum content in the culture medium can lead to protein binding, reducing the effective concentration of the inhibitor.

Q5: I am observing significant cytotoxicity. How can I determine if this is an on-target or off-target effect?

This is a critical consideration, particularly for kinase inhibitors which can have off-target activities.[6] For PTK6 inhibitors like (3S,4R)-PF-6683324, studies have suggested that observed cytotoxicity in some breast cancer cell lines may be due to off-target effects.[4][7] To investigate this:

• Use a Negative Control Compound: If available, use a structurally similar but inactive analog of the inhibitor. One study utilized PF-6737007 as a negative control for (3S,4R)-PF-6683324, as it shares a similar kinase selectivity profile but does not inhibit PTK6.[4][7]

• Target Knockdown/Knockout: Use techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of PTK6 or the specific Trk receptor. If the inhibitor still induces cytotoxicity in these cells, it is likely due to off-target effects.[8]

• Rescue Experiments: In cells where the target has been knocked down, re-introducing a version of the target that is resistant to the inhibitor should rescue the cells from the inhibitor's effects if they are on-target.

• Kinase Selectivity Profiling: A broad kinase screen can identify other kinases that are inhibited by (3S,4R)-PF-6683324 at the concentrations used in your experiments.[7]

Quantitative Data Summary

The following table summarizes the reported in vitro inhibitory activities of (3S,4R)-PF-6683324.

Target	Assay Type	Cell Line	IC50	Reference
PTK6/Brk	Biochemical Assay	-	76 nM	[2]
p-PTK6 (Y342)	In-Cell ELISA	Engineered HEK293T	0.7 µM	[7]

Signaling Pathways and Experimental Workflows

To effectively design experiments and interpret results, it is crucial to understand the signaling pathways modulated by (3S,4R)-PF-6683324.

PTK6/Brk Signaling Pathway

PTK6 is a non-receptor tyrosine kinase that can be activated by various receptor tyrosine kinases, such as EGFR and ERBB2. Once active, PTK6 can phosphorylate and activate several downstream signaling molecules, including STAT3, and components of the PI3K/Akt and Ras/MAPK pathways, promoting cell proliferation, survival, and migration.

Caption: PTK6 signaling pathway and the point of inhibition by (3S,4R)-PF-6683324.

Trk Receptor Signaling Pathway

Trk receptors (TrkA, TrkB, TrkC) are activated by neurotrophins. Ligand binding induces receptor dimerization and autophosphorylation, leading to the activation of downstream pathways including Ras/MAPK, PI3K/Akt, and PLCγ, which are crucial for neuronal survival and differentiation, but can also be oncogenic when dysregulated.

Caption: Trk receptor signaling and inhibition by (3S,4R)-PF-6683324.

Experimental Workflow for Concentration Optimization

A systematic approach is necessary to determine the optimal concentration of (3S,4R)-PF-6683324 for your experiments.

Caption: A typical experimental workflow for optimizing inhibitor concentration.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent results between experiments	- Inconsistent cell seeding density or passage number- Degradation of the inhibitor (improper storage or multiple freeze-thaw cycles)- Variation in incubation times or assay conditions	- Standardize cell culture procedures.- Prepare fresh dilutions of the inhibitor from a single-use aliquot for each experiment.- Ensure consistent timing and reagent preparation for all assays.
High background in biochemical kinase assays	- Non-specific binding of antibodies- High enzyme concentration leading to rapid substrate depletion	- Optimize blocking conditions and antibody concentrations.- Perform an enzyme titration to determine the optimal concentration that yields a linear reaction rate.
Observed cellular effect does not correlate with target inhibition	- Off-target effects of the inhibitor- The cellular phenotype is independent of the kinase activity of the target	- Perform a kinase selectivity screen to identify potential off-targets.- Use a structurally unrelated inhibitor for the same target to see if the phenotype is recapitulated.- Employ genetic methods (siRNA/CRISPR) to confirm the on-target dependency.[8]
Poor solubility of the inhibitor in aqueous media	- Hydrophobic nature of the small molecule	- Ensure the final DMSO concentration is as low as possible (e.g., ≤ 0.1%).- For in vitro assays, consider the use of solubilizing agents like Pluronic F-68, but validate their compatibility with your assay.

Detailed Experimental Protocols

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the IC50 of (3S,4R)-PF-6683324 on cell proliferation and viability.

Materials:

• Selected cancer cell line (e.g., MDA-MB-231 for PTK6, KM12 for Trk fusion)

• 96-well cell culture plates

• Complete growth medium

• (3S,4R)-PF-6683324 stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 2,000-5,000 cells/well) in 100 µL of complete growth medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (3S,4R)-PF-6683324 in complete growth medium. A common approach is a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 10 µM).

• Remove the medium from the cells and add 100 µL of the medium containing the different concentrations of the inhibitor. Include a vehicle control (medium with the same final concentration of DMSO) and a no-treatment control.

• Incubation: Incubate the plate for a predetermined period (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control and plot the percentage of cell viability against the logarithm of the inhibitor concentration. Use non-linear regression to calculate the IC50 value.

Protocol 2: Western Blot for Target Phosphorylation

This protocol is used to confirm the on-target activity of (3S,4R)-PF-6683324 by assessing the phosphorylation status of PTK6 or Trk receptors.

Materials:

• Cell line expressing the target kinase

• (3S,4R)-PF-6683324

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane and transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-PTK6 (Y342), anti-total PTK6, anti-p-TrkA (Y674/675), anti-total TrkA)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed cells and grow to 70-80% confluency. Serum-starve the cells for 4-6 hours, if necessary, to reduce basal phosphorylation.

• Pre-treat the cells with various concentrations of (3S,4R)-PF-6683324 for 1-2 hours.

• If studying a receptor tyrosine kinase like Trk, stimulate the cells with the appropriate ligand (e.g., NGF for TrkA) for a short period (e.g., 15 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system. Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Characterizing heterogeneous single-cell dose responses computationally and experimentally using threshold inhibition surfaces and dose-titration assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional Viability Profiles of Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PTK6 inhibition promotes apoptosis of Lapatinib-resistant Her2+ breast cancer cells by inducing Bim - PMC [pmc.ncbi.nlm.nih.gov]

(3S,4R)-PF-6683324 solubility and stability issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (3S,4R)-PF-6683324.

Frequently Asked Questions (FAQs)

Q1: What is (3S,4R)-PF-6683324 and what are its primary targets?

(3S,4R)-PF-6683324 is a potent and selective, type II inhibitor of Protein Tyrosine Kinase 6 (PTK6). It also functions as a pan-Tropomyosin receptor kinase (Trk) inhibitor, targeting TrkA, TrkB, and TrkC.

Q2: What is the solubility of (3S,4R)-PF-6683324?

Q3: How should I store (3S,4R)-PF-6683324?

Proper storage is crucial to maintain the stability and activity of the compound. The following storage conditions are recommended:

Form	Storage Temperature	Duration
Solid Powder	-20°C	12 Months
4°C	6 Months
In Solvent (e.g., DMSO)	-80°C	6 Months
-20°C	6 Months

Q4: What are the known downstream signaling pathways of the primary targets of (3S,4R)-PF-6683324?

As a pan-TRK and PTK6 inhibitor, (3S,4R)-PF-6683324 affects multiple downstream signaling pathways involved in cell proliferation, survival, and migration.

Caption: Pan-TRK Signaling Pathway Inhibition.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]

Technical Support Center: Troubleshooting Experimental Results with TRK Inhibitors

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tropomyosin receptor kinase (TRK) inhibitors. The information is presented in a question-and-answer format to directly address common issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What are TRK receptors and why are they a target in drug development?

The Tropomyosin receptor kinase (TRK) family consists of three receptor tyrosine kinases: TRKA, TRKB, and TRKC, encoded by the NTRK1, NTRK2, and NTRK3 genes, respectively.[1][2] These receptors are crucial for the development and function of the nervous system.[1][2] In several types of cancer, gene fusions involving the NTRK genes lead to the production of TRK fusion proteins that are constantly active, driving tumor growth and survival.[1] This makes TRK fusion proteins a key target for cancer therapies.

Q2: How do TRK inhibitors work?

TRK inhibitors are small molecules that typically function by competing with adenosine (B11128) triphosphate (ATP) for the binding site in the kinase domain of the TRK protein. This prevents the autophosphorylation of the receptor and the subsequent activation of downstream signaling pathways, thereby inhibiting the proliferation and survival of cancer cells driven by TRK fusions.

Q3: Which downstream signaling pathways are affected by TRK inhibition?

Inhibition of TRK receptors primarily affects three major downstream signaling pathways that are critical for cell survival, proliferation, and differentiation:

• RAS/MAPK Pathway: Regulates cell proliferation.

• PI3K/AKT Pathway: Promotes cell survival and inhibits apoptosis.

• PLCγ Pathway: Involved in cell growth and differentiation.

Troubleshooting Guide

Issue 1: No or low inhibitory effect observed in a cell-based assay.

Possible Causes and Solutions:

• Incorrect Inhibitor Concentration: The optimal concentration of a TRK inhibitor can vary between cell lines.

  • Solution: Perform a dose-response experiment with a broad range of concentrations (e.g., 0.1 nM to 10 µM) to determine the half-maximal inhibitory concentration (IC50).

• Low TRK Receptor Expression: The cell line used may not express the target TRK receptor at sufficient levels.

  • Solution: Confirm TRK expression in your cell line using methods like Western blot or RT-qPCR.

• Inadequate Experimental Controls: Lack of proper controls can lead to misinterpretation of results.

  • Solution: Always include a vehicle control (e.g., DMSO) to account for solvent effects and a positive control (a known TRK inhibitor with established efficacy) to ensure the assay is performing as expected.

• Compound Solubility and Stability: The inhibitor may have precipitated out of solution or degraded.

  • Solution: Prepare fresh stock solutions in an appropriate solvent like DMSO. When diluting into aqueous media, add the stock solution dropwise while vortexing to prevent precipitation. Visually inspect the final solution for any precipitates before adding it to the cells.

Issue 2: Significant off-target effects or cellular toxicity observed.

Possible Causes and Solutions:

• High Inhibitor Concentration: High concentrations are more likely to cause off-target effects.

  • Solution: Use the lowest effective concentration of the inhibitor as determined by your dose-response experiments.

• General Cytotoxicity: The observed effect might be due to general toxicity rather than specific TRK inhibition.

  • Solution: Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration of the inhibitor in your cell line. This helps differentiate between targeted anti-proliferative effects and non-specific toxicity.

• On-Target Toxicities: Inhibition of TRK pathways in normal cells can lead to side effects.

  • Solution: Be aware of potential on-target toxicities such as dizziness and weight gain, which have been observed in clinical settings.[3] While more relevant to in vivo studies, these effects can sometimes manifest as altered cellular phenotypes in vitro.

Data Presentation

The following tables provide example IC50 values for well-characterized TRK inhibitors. Note: These values are for reference only and the specific IC50 for your compound of interest, such as Trk-IN-4, may differ.

Table 1: Example Biochemical Potency of TRK Inhibitors

Inhibitor	TrkA IC50 (nM)	TrkB IC50 (nM)	TrkC IC50 (nM)
Larotrectinib	5-11	5-11	5-11
Entrectinib	1-5	1-5	1-5

Data compiled from publicly available sources.

Table 2: Example Cellular Potency of TRK Inhibitors

Inhibitor	Cell Line	Fusion Protein	Cellular IC50 (nM)
Larotrectinib	KM12	TPM3-NTRK1	<10
Entrectinib	CUTO-3	EML4-NTRK3	<10

Data compiled from publicly available sources.

Experimental Protocols

Protocol 1: Western Blot for TRK Pathway Inhibition

Objective: To determine the effect of a TRK inhibitor on the phosphorylation of TRK and downstream signaling proteins like AKT.

Methodology:

• Cell Culture and Treatment:

  • Plate cells with a known NTRK fusion (e.g., KM12) and allow them to attach overnight.

  • Treat the cells with varying concentrations of the TRK inhibitor (and a vehicle control) for a specified time (e.g., 2-4 hours).

• Cell Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate with primary antibodies against phospho-TRKA (Tyr490), total TRKA, phospho-AKT (Ser473), and total AKT overnight at 4°C.

• Detection:

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: Cell Viability Assay (MTT Assay)

Objective: To determine the IC50 of a TRK inhibitor.

Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that allows for logarithmic growth during the experiment.

• Compound Treatment:

  • After 24 hours, treat the cells with a serial dilution of the TRK inhibitor. Include a vehicle control.

• Incubation:

  • Incubate the cells for 72 hours.

• MTT Addition:

  • Add MTT reagent to each well and incubate for 3-4 hours to allow for formazan (B1609692) crystal formation.

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and plot the results against the inhibitor concentration on a logarithmic scale. Use non-linear regression to determine the IC50 value.

Mandatory Visualizations

Caption: TRK signaling pathway and the mechanism of action for a TRK inhibitor.

Caption: A general workflow for troubleshooting unexpected experimental results.

References

• 1. Insights into Current Tropomyosin Receptor Kinase (TRK) Inhibitors: Development and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural and functional properties of the TRK family of neurotrophin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TRK Inhibitor Activity and Resistance in TRK Fusion-Positive Cancers in Adults - PMC [pmc.ncbi.nlm.nih.gov]

Preventing off-target effects of (3S,4R)-PF-6683324

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals using (3S,4R)-PF-6683324 , a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6/Brk) and a pan-Tropomyosin receptor kinase (Trk) inhibitor.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of (3S,4R)-PF-6683324?

A1: (3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[2][3] It binds to the inactive (DFG-out) conformation of the kinase.[4] Additionally, it functions as a pan-Trk (Tropomyosin receptor kinase) inhibitor.[2] Its potential applications based on its targets include the study of pain and cancer.[1]

Q2: What is the known selectivity profile of (3S,4R)-PF-6683324?

A2: (3S,4R)-PF-6683324 is considered to have superior kinase selectivity compared to Type I PTK6 inhibitors. In a screen against over 320 kinases, it inhibited approximately 3% of the panel by more than 50% when used at a concentration of 1µM.[4]

Q3: Is there a recommended negative control for experiments with (3S,4R)-PF-6683324?

A3: Yes, PF-6737007 is a close structural analog of (3S,4R)-PF-6683324 that has minimal activity against PTK6 (IC50 >10 µM).[4] It displays a nearly identical kinase selectivity profile otherwise, making it an excellent negative control to differentiate on-target PTK6 effects from off-target effects.[4]

Q4: What are the primary known off-target effects of (3S,4R)-PF-6683324?

A4: Besides its primary target PTK6, (3S,4R)-PF-6683324 is also a potent pan-Trk inhibitor.[2] Therefore, researchers should be aware of potential phenotypes related to the inhibition of TrkA, TrkB, and TrkC signaling pathways.

Troubleshooting Guide

Problem 1: I am observing a cellular phenotype that does not correlate with known PTK6 signaling pathways.

• Possible Cause: The observed effect may be due to the inhibition of the off-target Trk family of kinases or other unidentified off-targets.

• Troubleshooting Steps:

  • Use the Negative Control: Repeat the experiment with the inactive analog, PF-6737007, at the same concentration as (3S,4R)-PF-6683324. If the phenotype persists with the active compound but not with the negative control, it is likely an on-target or off-target effect of the inhibitor scaffold, but not due to PTK6 inhibition.[4]

  • Dose-Response Curve: Perform a dose-response experiment. If the phenotype tracks with the IC50 of PTK6 inhibition, it is more likely to be an on-target effect.

  • Rescue Experiment: If possible, overexpress a drug-resistant mutant of PTK6. If the phenotype is reversed, it confirms an on-target effect.

  • Orthogonal Inhibition: Use a structurally different PTK6 inhibitor. If the same phenotype is observed, it strengthens the evidence for an on-target effect.

Problem 2: My experimental results are inconsistent across different cell lines.

• Possible Cause: The expression levels of PTK6 and Trk receptors can vary significantly between cell lines.

• Troubleshooting Steps:

  • Target Expression Analysis: Before starting your experiment, perform Western blotting or qPCR to determine the baseline expression levels of PTK6, TrkA, TrkB, and TrkC in your chosen cell lines.

  • Phosphorylation Status: Assess the basal phosphorylation status of PTK6 (p-Y342) and downstream signaling molecules (e.g., STAT3, paxillin) to confirm that the pathway is active in your model system.[5][6]

Problem 3: I am seeing unexpected toxicity in my cell culture or in vivo model.

• Possible Cause: Toxicity could be due to potent inhibition of PTK6, Trk receptors, or other off-target kinases crucial for cell survival in your specific model.

• Troubleshooting Steps:

  • Concentration Optimization: Titrate (3S,4R)-PF-6683324 to the lowest effective concentration that achieves inhibition of PTK6 to minimize off-target effects.[1]

  • Negative Control: Use the inactive analog PF-6737007 to determine if the toxicity is related to the chemical structure of the compound rather than its kinase inhibitory activity.[4]

  • Phenotype Analysis: Investigate the nature of the toxicity. For example, if you observe neuronal cell death, it might be linked to the pan-Trk inhibitory activity of the compound.

Quantitative Data

Compound	Target	Assay Type	IC50	Reference
(3S,4R)-PF-6683324	PTK6/Brk	Biochemical	76 nM	[2]
(3S,4R)-PF-6683324	PTK6	Cellular (p-Y342)	0.7 µM	[2]
PF-6737007 (Negative Control)	PTK6/Brk	Biochemical	>10 µM	[4]

Experimental Protocols

Protocol 1: Assessing On-Target vs. Off-Target Effects using a Negative Control

• Cell Seeding: Plate cells at a desired density and allow them to adhere overnight.

• Compound Preparation: Prepare stock solutions of (3S,4R)-PF-6683324 and the negative control, PF-6737007, in DMSO. Create a serial dilution of both compounds.

• Treatment: Treat cells with equimolar concentrations of (3S,4R)-PF-6683324 and PF-6737007 for the desired duration. Include a DMSO vehicle control.

• Phenotypic Analysis: Assess the cellular phenotype of interest (e.g., proliferation, migration, protein phosphorylation) using appropriate assays.

• Data Interpretation: An effect observed with (3S,4R)-PF-6683324 but not with PF-6737007 is likely due to the inhibition of PTK6 or another target specific to the active compound. An effect observed with both compounds may be a non-specific effect of the chemical scaffold.

Protocol 2: Western Blot for PTK6 Pathway Inhibition

• Cell Lysis: After treatment with (3S,4R)-PF-6683324, wash cells with cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against p-PTK6 (Y342), total PTK6, p-STAT3, total STAT3, and a loading control (e.g., GAPDH).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the extent of pathway inhibition.

Visualizations

Caption: Simplified PTK6 signaling pathway and its inhibition by (3S,4R)-PF-6683324.

Caption: Troubleshooting workflow for differentiating on-target and off-target effects.

Caption: Logical relationship for using an inactive control to isolate on-target effects.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 4. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

(3S,4R)-PF-6683324 precipitation in cell culture media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the pan-Trk and PTK6/Brk inhibitor, (3S,4R)-PF-6683324. The information provided is intended to help users avoid and resolve issues related to compound precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is (3S,4R)-PF-6683324 and what is its mechanism of action?

(3S,4R)-PF-6683324 is a potent and selective small molecule inhibitor of Tropomyosin receptor kinases (Trk) and Protein Tyrosine Kinase 6 (PTK6, also known as Brk).[1][2] It is classified as a Type II inhibitor of PTK6, meaning it binds to the inactive conformation of the kinase.[3] Its molecular formula is C₂₄H₂₃F₄N₅O₄ and its molecular weight is 521.46 g/mol .[2] (3S,4R)-PF-6683324 is being investigated for its potential therapeutic applications in pain and cancer research.[2]

Q2: What is the recommended solvent for dissolving (3S,4R)-PF-6683324?

The recommended solvent for (3S,4R)-PF-6683324 is dimethyl sulfoxide (B87167) (DMSO). It has a reported solubility of 10 mM in DMSO.[1]

Q3: How should I store the powdered compound and my stock solutions?

• Powder: The solid form of (3S,4R)-PF-6683324 should be stored at -20°C for long-term storage (up to 12 months) or at 4°C for shorter periods (up to 6 months).[1]

• In Solvent (DMSO Stock Solution): Once dissolved in DMSO, the stock solution should be stored at -80°C for up to 6 months or at -20°C for up to 6 months.[1] To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture medium?

While cell line dependent, most cell lines can tolerate a final DMSO concentration of up to 0.5%. However, to minimize potential solvent-induced effects on cellular physiology, it is best practice to maintain the final DMSO concentration at or below 0.1%. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Troubleshooting Guide: Precipitation in Cell Culture Media

Precipitation of (3S,4R)-PF-6683324 upon addition to cell culture media is a common issue for hydrophobic small molecules. The following guide provides potential causes and solutions to help you troubleshoot this problem.

Visualizing the Problem-Solving Workflow

Caption: A workflow for troubleshooting precipitation of (3S,4R)-PF-6683324.

Quantitative Data Summary

Parameter	Recommended Value/Practice	Potential Impact on Precipitation
Stock Solution Concentration	≤ 10 mM in 100% DMSO	Higher concentrations are more prone to precipitation upon aqueous dilution.
Final DMSO Concentration	≤ 0.1% (up to 0.5% may be tolerated)	High DMSO concentrations can be toxic to cells and may not prevent precipitation of highly hydrophobic compounds.
Working Concentration	Start with the lowest effective concentration based on IC50 values (e.g., 0.7 µM for cellular p-PTK6 inhibition).[1]	The compound's aqueous solubility limit may be exceeded at higher concentrations.
Media Temperature	Pre-warm to 37°C before adding the compound.	Adding the compound to cold media can decrease its solubility.
pH of Media	Maintain stable physiological pH (typically 7.2-7.4).	Changes in pH can alter the ionization state and solubility of the compound.

Common Causes and Corrective Actions

Issue	Potential Cause	Recommended Solution
Immediate Precipitation	High final concentration: The aqueous solubility of (3S,4R)-PF-6683324 is significantly lower than its solubility in DMSO. The final concentration in the media may exceed its aqueous solubility limit.	- Determine the maximum soluble concentration in your specific cell culture media (see experimental protocol below).- Lower the final working concentration of the compound in your experiment.
Improper dilution technique: Adding a small volume of highly concentrated DMSO stock directly to a large volume of aqueous media can cause the compound to "crash out" of solution.	- Prepare an intermediate dilution of your DMSO stock in DMSO before adding it to the media.- Add the compound to pre-warmed (37°C) media drop-wise while gently vortexing or swirling.
Precipitation Over Time	Compound instability: The compound may be unstable in the aqueous environment of the cell culture media over extended incubation periods.	- Prepare fresh compound-containing media for each experiment and for media changes during long-term assays.- If stability is a major concern, a formal stability study using HPLC may be necessary.
Interaction with media components: Components in the media, such as salts, proteins (especially in serum), or pH indicators, can interact with the compound and reduce its solubility.	- Test the solubility of the compound in media with varying concentrations of serum (e.g., 10%, 5%, 1%, or serum-free).- Ensure the pH of the media is stable throughout the experiment.
Temperature fluctuations: Repeatedly removing the culture vessel from the incubator can cause temperature changes that affect solubility.	- Minimize the time that culture plates or flasks are outside the incubator.

Experimental Protocols

Protocol 1: Preparation of (3S,4R)-PF-6683324 Stock and Working Solutions

This protocol describes the recommended procedure for preparing stock and working solutions of (3S,4R)-PF-6683324 for use in cell culture experiments.

Caption: Workflow for preparing (3S,4R)-PF-6683324 stock and working solutions.

Materials:

• (3S,4R)-PF-6683324 powder

• High-quality, anhydrous DMSO

• Sterile microcentrifuge tubes or cryovials

• Sterile cell culture medium (pre-warmed to 37°C)

Procedure:

• Stock Solution Preparation (10 mM): a. Allow the vial of powdered (3S,4R)-PF-6683324 to come to room temperature before opening. b. Add the appropriate volume of 100% DMSO to the vial to achieve a 10 mM stock solution (e.g., for 1 mg of powder with a MW of 521.46, add 191.8 µL of DMSO). c. Vortex or sonicate the solution until all the powder is completely dissolved. Visually inspect for any particulates. d. Aliquot the stock solution into single-use, sterile tubes. e. Store the aliquots at -80°C.

• Working Solution Preparation (Example for a 1 µM final concentration): a. Thaw a single aliquot of the 10 mM stock solution at room temperature. b. Pre-warm your complete cell culture medium to 37°C. c. Recommended Method (with intermediate dilution): i. Prepare a 1 mM intermediate stock by diluting your 10 mM stock 1:10 in 100% DMSO. ii. Add 1 µL of the 1 mM intermediate stock to 1 mL of your pre-warmed media. This results in a final concentration of 1 µM (3S,4R)-PF-6683324 and 0.1% DMSO. d. Direct Dilution Method: i. Add 1 µL of the 10 mM stock solution directly to 10 mL of pre-warmed media. e. Immediately after adding the compound, gently swirl the media to ensure even distribution. f. Visually inspect the media for any signs of precipitation before adding it to your cells. g. Use the freshly prepared media immediately.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

This protocol helps you empirically determine the highest concentration of (3S,4R)-PF-6683324 that can be achieved in your specific cell culture medium without precipitation.

Materials:

• 10 mM stock solution of (3S,4R)-PF-6683324 in DMSO

• Your specific complete cell culture medium

• Sterile 96-well clear-bottom plate

• Multichannel pipette

Procedure:

• Prepare a serial dilution of your 10 mM (3S,4R)-PF-6683324 stock solution in DMSO (e.g., 10 mM, 5 mM, 2.5 mM, 1.25 mM, etc.).

• In a 96-well plate, add 198 µL of your complete cell culture medium (pre-warmed to 37°C) to multiple wells.

• Add 2 µL of each DMSO dilution of the compound to the corresponding wells (this will result in a 1:100 dilution and a final DMSO concentration of 1%). Also, include a DMSO-only control.

• The final concentrations in the wells will be, for example, 100 µM, 50 µM, 25 µM, 12.5 µM, etc.

• Incubate the plate at 37°C and 5% CO₂.

• Visually inspect the wells for any signs of cloudiness or precipitate under a microscope at different time points (e.g., 0, 2, 6, and 24 hours).

• The highest concentration that remains clear at all time points is your maximum working soluble concentration under those specific conditions.

Signaling Pathway

(3S,4R)-PF-6683324 is known to inhibit the Trk and PTK6 signaling pathways. These pathways are involved in cell survival, proliferation, and differentiation.

Caption: Simplified signaling pathway showing the inhibitory action of (3S,4R)-PF-6683324.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results with Trk-IN-4

Disclaimer: The following technical support guide has been developed for a hypothetical Tropomyosin receptor kinase (Trk) inhibitor, herein referred to as "Trk-IN-4." The information provided is based on the established principles of Trk signaling, known on-target and off-target effects of the Trk inhibitor class of molecules, and common challenges encountered during preclinical research. This guide is intended to be a general resource and may not reflect the specific characteristics of a proprietary compound designated as Trk-IN-4.

Frequently Asked Questions (FAQs)

Q1: We are observing a weaker than expected inhibitory effect of Trk-IN-4 on the phosphorylation of downstream targets like ERK and AKT, even at high concentrations. What could be the reason?

A1: This could be due to several factors:

• Cell Line Specificity: The expression levels of TrkA, TrkB, and TrkC can vary significantly between cell lines. It is crucial to confirm that your cell model expresses the target Trk receptor at sufficient levels for robust signaling and inhibition.

• Activation of Bypass Pathways: The cell line might have constitutively active parallel signaling pathways that can activate MAPK (ERK) and PI3K/AKT signaling independently of Trk activity. For instance, activating mutations in RAS or BRAF can bypass the need for Trk signaling to activate the MAPK pathway.

• Compound Stability and Solubility: Trk-IN-4 may have limited stability or solubility in your specific cell culture medium, leading to a lower effective concentration.

• Drug Resistance: The cells may have developed resistance to Trk-IN-4. This can occur through on-target mutations in the Trk kinase domain or through the activation of off-target bypass signaling pathways.[1]

Q2: Our in vivo experiments with Trk-IN-4 are showing unexpected behavioral side effects in our animal models, such as dizziness, ataxia (impaired coordination), and weight gain. Are these off-target effects?

A2: Not necessarily. These are likely on-target effects of Trk inhibition. The Trk signaling pathway plays a crucial role in the development and function of the nervous system, including processes that control appetite, balance, and pain sensitivity.[2] Inhibition of Trk receptors can, therefore, lead to these physiological responses.

Q3: We have identified a cell line that has become resistant to Trk-IN-4. What are the common mechanisms of resistance to Trk inhibitors?

A3: Resistance to Trk inhibitors can be broadly categorized into two types:

• On-Target Resistance: This is typically caused by the acquisition of secondary mutations within the Trk kinase domain itself. These mutations can interfere with the binding of the inhibitor to the ATP-binding pocket.

• Off-Target Resistance: This involves the activation of alternative signaling pathways that bypass the need for Trk signaling to promote cell survival and proliferation. Common bypass pathways include the activation of other receptor tyrosine kinases (e.g., MET) or mutations in downstream signaling molecules like KRAS and BRAF.[1][3]

Troubleshooting Guide

This guide provides a structured approach to interpreting and addressing unexpected results during your experiments with Trk-IN-4.

Issue 1: Suboptimal Inhibition of Trk Signaling

Observation	Potential Cause	Recommended Action
Incomplete suppression of p-Trk, p-ERK, or p-AKT.	Insufficient inhibitor concentration.	Perform a dose-response curve to determine the IC50 of Trk-IN-4 in your specific cell line.
Low Trk receptor expression.	Verify Trk receptor expression levels in your cell line using Western Blot or qPCR.
Activation of bypass signaling pathways.	Profile your cell line for known oncogenic mutations (e.g., BRAF, KRAS) that could activate parallel pathways. Consider using combination therapies with inhibitors of these pathways.
Poor compound stability or solubility.	Check the recommended solvent and storage conditions for Trk-IN-4. Test the stability of the compound in your cell culture medium over the time course of your experiment.

Issue 2: Unexpected Phenotypic Effects

Observation	Potential Cause	Recommended Action
High cytotoxicity at concentrations close to the IC50 for Trk inhibition.	Potential off-target kinase inhibition.	Perform a kinase selectivity screen to identify potential off-target kinases inhibited by Trk-IN-4 at the concentrations used. Use a structurally distinct Trk inhibitor as a control to see if the toxicity is specific to Trk-IN-4.
On-target effects in sensitive cell lines.	Lower the concentration of Trk-IN-4 and extend the treatment duration. Ensure the observed cell death is due to apoptosis and not necrosis.
In vivo neurological or behavioral effects (e.g., dizziness, weight gain).	On-target inhibition of Trk signaling in the central and peripheral nervous systems.[2]	Perform a dose-escalation study to find a therapeutic window with acceptable on-target effects. Monitor animal welfare closely.

Key Experimental Protocols

Protocol 1: Western Blot for Assessing Trk Signaling Inhibition

• Cell Seeding and Treatment: Seed cells in a 6-well plate and allow them to adhere overnight. The next day, starve the cells in serum-free media for 4-6 hours. Pre-treat the cells with varying concentrations of Trk-IN-4 or vehicle control (e.g., DMSO) for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with the appropriate neurotrophin ligand (e.g., NGF for TrkA, BDNF for TrkB) for 10-15 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against p-Trk, total Trk, p-ERK, total ERK, p-AKT, and total AKT. Follow with incubation with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 2: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat the cells with a serial dilution of Trk-IN-4 for 24, 48, or 72 hours. Include a vehicle-only control.

• MTT Incubation: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Visualizing Key Concepts

Trk Signaling Pathway

Caption: Overview of the Trk signaling pathway and the inhibitory action of Trk-IN-4.

Experimental Workflow for Investigating Unexpected Results

Caption: A logical workflow for troubleshooting unexpected experimental outcomes.

Decision Tree for Interpreting Trk-IN-4 Results

Caption: A decision tree to guide the interpretation of results obtained with Trk-IN-4.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. targetedonc.com [targetedonc.com]

Technical Support Center: Enhancing the Efficacy of Small Molecule Inhibitors in Cell-Based Assays

Disclaimer: Information regarding the specific compound PF-06683324 is not publicly available. This guide provides a general framework for improving the efficacy of small molecule kinase inhibitors in cell-based assays and can be adapted to your specific compound of interest. For the purpose of this guide, we will refer to the hypothetical compound as "Inhibitor X."

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for Inhibitor X in a cell assay?

A1: The optimal starting concentration for Inhibitor X depends on its IC50 value, which can vary significantly between different cell lines.[1][2][3][4][5] It is recommended to perform a dose-response curve starting from a high concentration (e.g., 10-100 µM) and titrating down to the nanomolar range to determine the IC50 in your specific cell line. A good starting point for initial experiments is often 10 times the biochemical IC50, if known.

Q2: How long should I incubate my cells with Inhibitor X?

A2: Incubation time is a critical parameter that requires optimization. The optimal time can range from a few hours to several days, depending on the cellular process being investigated and the stability of the compound in culture media.[1] For signaling pathway studies (e.g., phosphorylation inhibition), shorter incubation times (e.g., 1-6 hours) are often sufficient. For cell viability or proliferation assays, longer incubation times (e.g., 24-72 hours) are typically necessary.[6][7]

Q3: I am observing high variability between my replicate wells. What could be the cause?

A3: High variability can stem from several factors:

• Uneven cell seeding: Ensure a single-cell suspension and proper mixing before and during plating.

• Inconsistent compound concentration: Ensure thorough mixing of the compound in the media before adding it to the wells.

• Edge effects: Wells on the periphery of the plate are prone to evaporation, leading to changes in media concentration. To mitigate this, avoid using the outer wells or fill them with sterile PBS.

• Cellular health: Ensure cells are healthy and in the logarithmic growth phase before starting the experiment.

Q4: Inhibitor X does not seem to be as potent in my cell-based assay as in the biochemical assay. Why is this?

A4: Discrepancies between biochemical and cellular potency are common and can be attributed to several factors:[8]

• Cell permeability: The compound may have poor membrane permeability, limiting its access to the intracellular target.

• Efflux pumps: The compound may be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell.[4]

• Compound stability and solubility: The compound may be unstable or precipitate in the cell culture medium.[9][10][11][12]

• Protein binding: The compound may bind to proteins in the serum of the culture medium, reducing its free concentration.[13]

• Off-target effects: In a cellular context, other pathways may compensate for the inhibition of the primary target.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no efficacy	Inadequate concentration	Perform a wide dose-response curve (e.g., 1 nM to 100 µM).
Insufficient incubation time	Conduct a time-course experiment (e.g., 6, 12, 24, 48, 72 hours).
Compound instability	Test the stability of the compound in your cell culture media over time using methods like HPLC or LC-MS.[11]
Poor cell permeability	Consider using a permeabilizing agent (with proper controls) or modifying the compound structure if possible.
High cytotoxicity at all concentrations	Off-target toxicity	Test the compound in a cell line that does not express the target protein to assess non-specific effects.
Solvent toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is non-toxic to your cells (typically <0.5%).
Inconsistent IC50 values across experiments	Variation in cell passage number	Use cells within a consistent and low passage number range.
Fluctuation in incubation conditions	Maintain consistent temperature, CO2, and humidity levels in the incubator.
Inconsistent reagent quality	Use fresh, high-quality reagents and media.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability based on the metabolic activity of the cells.[14]

Materials:

• Cells of interest

• Complete cell culture medium

• Inhibitor X

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Inhibitor X in complete culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of Inhibitor X. Include vehicle-only (e.g., DMSO) and untreated controls.

• Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[14]

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[14]

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control and plot the dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for Downstream Signaling Pathway Analysis

This protocol allows for the assessment of the inhibitor's effect on the target pathway by measuring the phosphorylation status of a downstream protein.

Materials:

• Cells of interest

• Complete cell culture medium

• Inhibitor X

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (total and phosphorylated forms of the downstream protein)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with different concentrations of Inhibitor X for the desired time.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a protein assay kit.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the phosphorylated protein overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with the primary antibody against the total protein as a loading control.

• Quantify the band intensities to determine the change in phosphorylation levels.

Visualizations

Caption: Generic Kinase Signaling Pathway and the Action of Inhibitor X.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. scialert.net [scialert.net]
• 4. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. protocols.io [protocols.io]
• 7. protocols.io [protocols.io]
• 8. Strategic Optimization of Small Molecule Inhibitors for Enhanced Tumor Growth Inhibition - Aragen Life Sciences [aragen.com]
• 9. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 11. researchgate.net [researchgate.net]
• 12. Effect of medium properties and additives on antibody stability and accumulation in suspended plant cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Long-term stability of (3S,4R)-PF-6683324 in DMSO

Welcome to the technical support center for (3S,4R)-PF-6683324. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use and handling of this compound. Below you will find frequently asked questions and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for (3S,4R)-PF-6683324 in DMSO?

A1: For long-term stability, it is recommended to store stock solutions of (3S,4R)-PF-6683324 in DMSO at -80°C or -20°C.[1] Under these conditions, the solution is expected to be stable for up to six months.[1] To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q2: What is the mechanism of action of (3S,4R)-PF-6683324?

A2: (3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[1][2] It also acts as a potent pan-Tropomyosin receptor kinase (Trk) inhibitor.[1][3] As a Type II inhibitor, it binds to the unphosphorylated form of PTK6.[2]

Q3: What signaling pathways are modulated by (3S,4R)-PF-6683324?

A3: By inhibiting PTK6, (3S,4R)-PF-6683324 can affect downstream signaling pathways. PTK6 has been shown to mediate cancer phenotypes through the activation of RhoA and Aryl Hydrocarbon Receptor (AhR) signaling.[4] Therefore, inhibition of PTK6 by this compound may modulate these pathways.

Troubleshooting Guides

Issue: Variability in Experimental Results

Possible Cause 1: Compound Degradation

Solutions of small molecules in DMSO can degrade over time, leading to inconsistent results.[5] While specific long-term stability data for (3S,4R)-PF-6683324 is not extensively published, general best practices for handling DMSO stock solutions should be followed.

Recommended Actions:

• Verify Storage Conditions: Ensure that your stock solution has been consistently stored at -80°C or -20°C and for no longer than six months.[1]

• Avoid Freeze-Thaw Cycles: Use freshly prepared aliquots for each experiment to avoid degradation that can occur with repeated temperature changes.

• Perform a Quality Control Check: If you suspect degradation, you can assess the purity and concentration of your stock solution using analytical methods.

Issue: How to Assess the Stability of My (3S,4R)-PF-6683324 DMSO Stock Solution

If you are concerned about the stability of your compound in DMSO, you can perform a stability study. Below is a generalized protocol.

Experimental Protocol: Assessing Small Molecule Stability in DMSO

Objective: To determine the stability of (3S,4R)-PF-6683324 in a DMSO stock solution over time under specific storage conditions.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of (3S,4R)-PF-6683324 in DMSO at a known concentration (e.g., 10 mM).

  • Aliquot the stock solution into multiple sterile, tightly sealed vials.

  • Designate a set of aliquots for each time point and storage condition to be tested (e.g., Room Temperature, 4°C, -20°C, -80°C).

  • Include a "time zero" (T=0) sample that is analyzed immediately after preparation.

• Time Points:

  • Store the aliquots and analyze them at predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months).

• Analytical Method: High-Performance Liquid Chromatography (HPLC)

  • Instrumentation: A standard HPLC system with a UV detector is suitable.

  • Column: A C18 reverse-phase column is commonly used for small molecule analysis.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The specific gradient will need to be optimized for (3S,4R)-PF-6683324.

  • Analysis:

    • Inject a known volume of the thawed aliquot onto the HPLC column.

    • Monitor the elution of the compound by UV absorbance at an appropriate wavelength.

    • Record the peak area of the parent compound.

    • Look for the appearance of new peaks, which may indicate degradation products.

  • Data Analysis:

    • Compare the peak area of the parent compound at each time point to the peak area at T=0. A decrease in the peak area suggests degradation.

    • Calculate the percentage of the compound remaining at each time point.

• Orthogonal Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

  • For a more detailed analysis, LC-MS can be used to identify potential degradation products by determining their mass-to-charge ratio.[6]

Data Presentation: Stability of (3S,4R)-PF-6683324 in DMSO

The following table is a template for how to present the stability data you collect.

Storage Condition	Time Point	% Remaining (HPLC Peak Area)	Observations (e.g., new peaks)
-80°C	T=0	100%	Single peak
1 Month
3 Months
6 Months
-20°C	T=0	100%	Single peak
1 Month
3 Months
6 Months
4°C	T=0	100%	Single peak
1 Week
1 Month
Room Temp.	T=0	100%	Single peak
1 Day
1 Week

Visualizations

PTK6 Signaling Pathway

(3S,4R)-PF-6683324 is an inhibitor of PTK6. The diagram below illustrates a simplified representation of the PTK6 signaling pathway, which can lead to the activation of RhoA and AhR, promoting cancer-related phenotypes.

Caption: PTK6 signaling pathway and its inhibition.

Experimental Workflow: Stability Assessment

The following diagram outlines the logical flow for assessing the stability of (3S,4R)-PF-6683324 in DMSO.

Caption: Workflow for assessing compound stability.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Breast tumor kinase (Brk/PTK6) mediates advanced cancer phenotypes via SH2-domain dependent activation of RhoA and aryl hydrocarbon receptor (AhR) signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing In Vivo Toxicity of (3S,4R)-PF-6683324

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the in vivo toxicity of the dual PTK6/Trk inhibitor, (3S,4R)-PF-6683324. The following troubleshooting guides and Frequently Asked Questions (FAQs) address potential issues during preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is (3S,4R)-PF-6683324 and what are its primary targets?

A1: (3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk). It is also a pan-Tropomyosin receptor kinase (Trk) inhibitor, targeting TrkA, TrkB, and TrkC. Its dual inhibitory activity makes it a subject of research for potential therapeutic applications in pain and cancer.

Q2: What are the known on-target toxicities associated with Trk inhibition that I should be aware of when using (3S,4R)-PF-6683324 in vivo?

A2: As a pan-Trk inhibitor, (3S,4R)-PF-6683324 may induce on-target adverse events related to the physiological roles of Trk receptors in the nervous system. Researchers should monitor for the following potential toxicities:

• Neurological Effects: Dizziness and ataxia (lack of voluntary coordination of muscle movements) are commonly observed with Trk inhibitors.

• Weight Gain: Inhibition of Trk signaling can lead to an increase in body weight.

• Withdrawal Symptoms: Discontinuation of Trk inhibitor treatment can lead to a withdrawal syndrome characterized by pain. It is crucial to consider a tapering schedule if discontinuing the compound in chronic studies.

Q3: Are there any known off-target effects of (3S,4R)-PF-6683324 or other PTK6 inhibitors?

A3: While (3S,4R)-PF-6683324 is reported to have superior kinase selectivity compared to Type I PTK6 inhibitors, the potential for off-target effects always exists with kinase inhibitors. Studies with other PTK6 inhibitors have suggested that some observed cellular effects might be independent of PTK6 kinase inhibition, implying off-target activities. A thorough understanding of the compound's selectivity profile is essential for interpreting in vivo outcomes.

Q4: How should I design a preliminary in vivo toxicity study for (3S,4R)-PF-6683324?

A4: A well-designed preliminary toxicity study is crucial. Following established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), is recommended. For acute oral toxicity, OECD guidelines 420, 423, and 425 provide standardized procedures. A typical study design would involve:

• Dose Range Finding: Start with a dose-range finding study to identify a range of doses, including a maximum tolerated dose (MTD).

• Control Groups: Always include a vehicle control group.

• Monitoring: Closely monitor animals for clinical signs of toxicity, changes in body weight, and any behavioral abnormalities.

• Pathology: Conduct gross necropsy and histopathological examination of major organs.

Q5: What are the critical considerations for formulating (3S,4R)-PF-6683324 for in vivo administration to minimize toxicity?

A5: The formulation of a poorly water-soluble compound like (3S,4R)-PF-6683324 is critical for its bioavailability and can influence its toxicity profile. Consider the following:

• Solubility: The compound's solubility should be determined in various pharmaceutically acceptable vehicles.

• Vehicle Selection: Choose a vehicle with a known and minimal toxicity profile. Common vehicles for poorly soluble compounds include solutions with co-solvents (e.g., PEG-400, DMSO), suspensions, or lipid-based formulations.

• Route of Administration: The choice of administration route (e.g., oral gavage, intraperitoneal injection) will depend on the experimental goals and the formulation.

Troubleshooting Guides

Issue 1: Unexpected Animal Mortality or Severe Morbidity at Predicted "Safe" Doses

Potential Cause	Troubleshooting Steps
Formulation Issues	- Confirm the stability and homogeneity of the dosing formulation. - Evaluate the tolerability of the vehicle alone in a separate control group. - For suspensions, ensure consistent particle size and prevent aggregation.
Incorrect Dosing	- Double-check all dose calculations and the concentration of the dosing solution. - Ensure accurate administration technique and volume.
Off-Target Toxicity	- Review the kinase selectivity profile of (3S,4R)-PF-6683324. - Conduct a thorough literature search for known toxicities of inhibiting kinases that are potential off-targets.
Species-Specific Toxicity	- Consider that the metabolic profile and sensitivity to the compound can vary between species. - If possible, conduct preliminary tolerability studies in more than one species.

Issue 2: Animals Exhibit Neurological Symptoms (Dizziness, Ataxia)

Potential Cause	Troubleshooting Steps
On-Target Trk Inhibition	- This is an expected on-target effect of Trk inhibitors. - Reduce the dose to a level that minimizes these effects while still achieving the desired pharmacological activity. - Carefully document the onset, duration, and severity of the symptoms.
Central Nervous System Penetration	- Evaluate the brain-to-plasma concentration ratio of the compound to understand its CNS exposure.

Issue 3: Significant Weight Gain Observed in the Treatment Group

Potential Cause	Troubleshooting Steps
On-Target Trk Inhibition	- This is a known on-target effect. - Monitor food and water intake to differentiate between increased appetite and metabolic changes. - Consider pair-feeding studies to control for differences in food consumption.

Issue 4: Animals Show Signs of Pain Upon Cessation of Chronic Dosing

Potential Cause	Troubleshooting Steps
Trk Inhibitor Withdrawal Syndrome	- This is an anticipated on-target effect. - Implement a dose-tapering schedule at the end of the study to gradually wean the animals off the compound. - Monitor for signs of pain or distress during the withdrawal period.

Data Summary

Table 1: Potential On-Target Toxicities of Trk Inhibition

Toxicity	Observation	Potential Mitigation Strategy
Neurological	Dizziness, ataxia	Dose reduction
Metabolic	Weight gain	Monitor food intake, consider pair-feeding
Withdrawal	Pain upon discontinuation	Implement a dose-tapering schedule

Table 2: Key Parameters for a Preliminary In Vivo Toxicity Study

Parameter	Description
Species	Typically rodents (e.g., mice, rats) for initial studies
Groups	Vehicle control and at least 3 dose levels (low, mid, high)
Animals per Group	Minimum of 5 per sex per group is a common starting point
Duration	Acute (single dose) or sub-acute (e.g., 7-14 days)
Endpoints	Clinical observations, body weight, food/water intake, hematology, clinical chemistry, gross pathology, histopathology of key organs

Experimental Protocols

Protocol 1: Acute Oral Toxicity Study (Adapted from OECD Guideline 423)

• Animal Selection: Use healthy, young adult rodents (e.g., Sprague-Dawley rats), nulliparous and non-pregnant females are often used initially. Acclimatize animals for at least 5 days.

• Dose Formulation: Prepare a stable formulation of (3S,4R)-PF-6683324 in a suitable vehicle. Determine the concentration based on the desired dose and a standard dosing volume (e.g., 10 mL/kg).

• Dosing: Administer a single oral dose by gavage. Start with a dose of 300 mg/kg (or a lower dose if toxicity is expected).

• Observations: Observe animals for mortality and clinical signs of toxicity immediately after dosing, at 30 minutes, 1, 2, and 4 hours, and then daily for 14 days. Record changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity and behavior pattern.

• Body Weight: Record the body weight of each animal shortly before dosing and at least weekly thereafter.

• Necropsy: At the end of the study, humanely euthanize all surviving animals and perform a gross necropsy.

• Data Analysis: Analyze mortality, clinical signs, and body weight data to determine the toxic class of the substance.

Mandatory Visualizations

Caption: Simplified PTK6 signaling pathway and the inhibitory action of (3S,4R)-PF-6683324.

Caption: Overview of Trk signaling pathways inhibited by (3S,4R)-PF-6683324.

Caption: General workflow for an in vivo toxicity assessment study.

Adjusting PF-6683324 treatment time for optimal response

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of PF-6683324, a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6/BRK).[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of PF-6683324?

A1: PF-6683324 is a Type II kinase inhibitor that selectively targets the unphosphorylated, inactive conformation of PTK6.[1][2] By binding to this inactive state, it prevents the kinase from becoming active and carrying out its downstream signaling functions. In biochemical assays, PF-6683324 has been shown to have an IC50 of 76 nM for PTK6. It has also been identified as a pan-TRK inhibitor.

Q2: What is a recommended starting concentration and treatment time for PF-6683324 in cell-based assays?

A2: A good starting point for cell-based assays is to perform a dose-response experiment ranging from low nanomolar to high micromolar concentrations (e.g., 1 nM to 10 µM) to determine the optimal concentration for your specific cell line and experimental endpoint. Typical treatment times in published studies for kinase inhibitors range from 24 to 72 hours. However, the optimal time will depend on the specific biological question being addressed. For instance, inhibition of PTK6 phosphorylation can be observed in as little as one hour.[1]

Q3: I am observing significant off-target effects. What can I do?

A3: While PF-6683324 is a selective inhibitor, off-target effects can occur, especially at higher concentrations.[3] To mitigate this, it is crucial to use the lowest effective concentration determined from your dose-response experiments. Additionally, consider using a structurally unrelated PTK6 inhibitor as a control to confirm that the observed phenotype is due to PTK6 inhibition. A rescue experiment, where a drug-resistant mutant of PTK6 is overexpressed, can also help to validate on-target effects.

Q4: My results are not consistent across experiments. What are the common causes of variability?

A4: Inconsistent results in cell-based assays can arise from several factors. Ensure you are using a consistent cell passage number and seeding density. The stability of PF-6683324 in your culture medium over the course of the experiment should also be considered; for longer incubation times, a medium change with fresh inhibitor may be necessary. Finally, ensure precise and consistent preparation of the inhibitor dilutions for each experiment.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or weak effect of PF-6683324 on cell viability.	Low or no expression of PTK6 in the cell line.	Confirm PTK6 expression in your cell line by Western blot or qPCR. Select a cell line with known PTK6 expression if necessary.
Cell line is not dependent on PTK6 signaling for survival.	Investigate the functional role of PTK6 in your cell line. Even with high expression, the kinase may not be a critical driver of proliferation in that specific context.
Suboptimal treatment time or concentration.	Perform a time-course (e.g., 24, 48, 72 hours) and dose-response (e.g., 1 nM to 10 µM) experiment to identify the optimal conditions.
Discrepancy between biochemical IC50 and cellular potency.	Poor cell permeability of the inhibitor.	While not specifically reported for PF-6683324, this is a common issue for kinase inhibitors. Consider using specialized assay formats to assess cellular permeability if this is suspected.
High intracellular ATP concentration.	High levels of ATP in cells can compete with ATP-competitive inhibitors. This is a known factor that can lead to differences between biochemical and cellular assay results.
Unexpected phenotype observed after treatment.	Off-target effects of PF-6683324.	Use the lowest effective concentration. Compare the results with another PTK6 inhibitor with a different chemical scaffold. Perform a rescue experiment with a drug-resistant PTK6 mutant.
Kinase-independent functions of PTK6.	PTK6 has been reported to have functions independent of its kinase activity. The observed phenotype may be related to these non-catalytic roles.[1]

Data Presentation

Table 1: Illustrative Dose-Response of PF-6683324 on Cell Viability

The following table provides an example of expected results from a cell viability assay (e.g., MTT or CellTiter-Glo) in a PTK6-dependent cancer cell line treated with PF-6683324 for different durations. Please note that these are representative data, and actual results will vary depending on the cell line and experimental conditions.

PF-6683324 Concentration	% Viability (24h)	% Viability (48h)	% Viability (72h)
Vehicle (DMSO)	100%	100%	100%
1 nM	98%	95%	92%
10 nM	92%	85%	78%
100 nM	75%	60%	50%
1 µM	50%	35%	25%
10 µM	30%	20%	15%

Experimental Protocols

Protocol 1: Dose-Response and Time-Course Cell Viability Assay

This protocol outlines a method to determine the optimal concentration and treatment duration of PF-6683324 for inhibiting cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density to ensure they are in the exponential growth phase at the time of analysis. Allow cells to adhere overnight.

• Inhibitor Preparation: Prepare a 10 mM stock solution of PF-6683324 in DMSO. Perform serial dilutions in complete culture medium to obtain the desired final concentrations (e.g., 1 nM to 10 µM). Include a vehicle control (DMSO) at the same final concentration as the highest inhibitor dose.

• Treatment: Remove the existing medium and add the medium containing the different concentrations of PF-6683324 or vehicle control.

• Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C and 5% CO2.

• Viability Assessment: At each time point, assess cell viability using a suitable method, such as an MTT or CellTiter-Glo assay, following the manufacturer's instructions.

• Data Analysis: Normalize the results to the vehicle control and plot cell viability against the logarithm of the inhibitor concentration to determine the IC50 value at each time point.

Protocol 2: Western Blot Analysis of PTK6 Signaling

This protocol is for assessing the effect of PF-6683324 on the phosphorylation of PTK6 and its downstream targets.

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with the desired concentrations of PF-6683324 or vehicle control for various time points (e.g., 1, 6, 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against phospho-PTK6, total PTK6, phospho-STAT3, total STAT3, phospho-MAPK, and total MAPK overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualizations

Signaling Pathways

Caption: PTK6 signaling downstream of HER2/EGFR.

Experimental Workflow

Caption: Workflow for optimizing PF-6683324 treatment.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Putting the BRK on breast cancer: From molecular target to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (3S,4R)-PF-6683324

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the PTK6/Trk inhibitor, (3S,4R)-PF-6683324.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (3S,4R)-PF-6683324?

(3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6, also known as Brk) and a pan-Tropomyosin receptor kinase (Trk) inhibitor.[1][2] As a Type II inhibitor, it binds to the inactive "DFG-out" conformation of the kinase domain, preventing the conformational change required for activation.[3] This mode of action allows it to inhibit unphosphorylated PTK6.[3]

Q2: What are the primary signaling pathways affected by (3S,4R)-PF-6683324?

By inhibiting PTK6 and Trk receptors, (3S,4R)-PF-6683324 can modulate several critical downstream signaling pathways involved in cell proliferation, survival, and migration. These include:

• Ras/MAPK Pathway: Both PTK6 and Trk receptor activation can lead to the stimulation of the Ras/MAPK cascade (Ras-Raf-MEK-ERK).[3][4][5] Inhibition by PF-6683324 is expected to decrease the phosphorylation of key components like ERK.

• PI3K/Akt Pathway: This is another major survival pathway downstream of both PTK6 and Trk receptors.[3][4][5] Treatment with PF-6683324 should lead to reduced Akt phosphorylation.

• STAT3 Signaling: PTK6 is known to phosphorylate and activate STAT3, a key transcription factor promoting cell proliferation and survival.[4][5]

• PLC-γ Pathway: Trk receptor activation can also stimulate the Phospholipase C-gamma (PLC-γ) pathway.[3][6]

Q3: What are the potential mechanisms of acquired resistance to (3S,4R)-PF-6683324?

While specific resistance mechanisms to (3S,4R)-PF-6683324 have not been documented in the literature, based on its action as a tyrosine kinase inhibitor, two main categories of resistance can be anticipated:

• On-Target Resistance: This typically involves genetic alterations in the target kinases (PTK6 or Trk).

  • Secondary Mutations: Mutations in the kinase domain of PTK6 or Trk receptors can prevent the binding of PF-6683324 while preserving the kinase's activity. Common examples for other kinase inhibitors include "gatekeeper" and "solvent-front" mutations that sterically hinder drug binding.[7][8][9]

• Off-Target Resistance: This involves the activation of alternative signaling pathways that bypass the need for PTK6 or Trk signaling.

  • Bypass Signaling Activation: Upregulation of other receptor tyrosine kinases (e.g., EGFR, MET) or mutations in downstream signaling components (e.g., KRAS, BRAF) can sustain pro-survival signaling despite the inhibition of PTK6 and Trk.[9][10]

Troubleshooting Guides

This section provides guidance on how to identify and address common issues encountered during experiments with (3S,4R)-PF-6683324.

Problem 1: Reduced or No Efficacy of (3S,4R)-PF-6683324 in Cell-Based Assays

Possible Cause	Suggested Action
Inherent Resistance of the Cell Line	Verify the expression and activation status of PTK6 and Trk receptors in your cell line via Western blot. Cell lines with low or no expression of the target kinases are unlikely to respond.
Acquired Resistance	If you are working with a cell line that was previously sensitive, it may have developed resistance. Consider generating a resistant cell line (see Experimental Protocols) and perform molecular analysis (e.g., sequencing of PTK6/Trk genes, phospho-RTK arrays) to identify the resistance mechanism.
Incorrect Inhibitor Concentration	Perform a dose-response experiment to determine the IC50 value of PF-6683324 in your specific cell line. The effective concentration can vary between cell types.
Inhibitor Instability	Ensure the inhibitor stock solution is properly stored and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Suboptimal Assay Conditions	Optimize cell seeding density and treatment duration. For proliferation assays, a longer incubation time (e.g., 72-96 hours) may be necessary to observe an effect.

Problem 2: Inconsistent Results Between Experiments

Possible Cause	Suggested Action
Cell Line Integrity	Regularly authenticate your cell line using Short Tandem Repeat (STR) profiling. Use cells with a low passage number to minimize genetic drift.
Mycoplasma Contamination	Periodically test your cell cultures for mycoplasma contamination, as it can significantly alter cellular responses to drugs.
Reagent Variability	Use the same batch of serum and media for a set of experiments. If a new batch is introduced, validate its effect on cell growth and inhibitor sensitivity.
Experimental Procedure	Ensure consistent cell seeding densities, incubation times, and inhibitor preparation methods across all experiments.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations of (3S,4R)-PF-6683324. Researchers should determine the specific IC50 in their experimental system.

Target	Assay Type	IC50
PTK6/Brk	Biochemical Assay	76 nM
PTK6 phosphorylation (Y342)	Cellular Assay (HEK293T overexpressing PTK6)	0.7 µM

Data sourced from Probechem

Experimental Protocols

Generation of a (3S,4R)-PF-6683324 Resistant Cell Line

This protocol describes a method for generating a resistant cell line through continuous exposure to increasing concentrations of the inhibitor.

Materials:

• Parental cancer cell line of interest

• (3S,4R)-PF-6683324

• Complete cell culture medium

• Cell culture flasks and plates

• DMSO (for inhibitor stock solution)

Procedure:

• Determine Initial IC50: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the initial IC50 of PF-6683324 in the parental cell line.

• Initial Exposure: Culture the parental cells in a medium containing PF-6683324 at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Dose Escalation: Once the cells have adapted and are proliferating at a normal rate, increase the concentration of PF-6683324 by approximately 1.5 to 2-fold.

• Repeat and Expand: Continue this stepwise increase in drug concentration. It is crucial to allow the cells to recover and resume normal proliferation before each dose escalation. Cryopreserve cells at each stage.

• Establishment of Resistant Line: A resistant cell line is typically established when it can proliferate in a drug concentration that is at least 10-fold higher than the initial IC50 of the parental line.

• Characterization: Compare the IC50 of the resistant line to the parental line. Investigate the underlying resistance mechanisms using techniques like Western blotting and DNA sequencing.

Western Blot Analysis of PTK6 and Trk Signaling Pathways

This protocol allows for the assessment of the phosphorylation status of key proteins in the PTK6 and Trk signaling pathways following treatment with PF-6683324.

Materials:

• Cell lysates from treated and untreated cells

• Lysis buffer containing protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-p-PTK6, anti-PTK6, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK)

• HRP-conjugated secondary antibodies

• PVDF membrane

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis: Plate cells and allow them to adhere overnight. Treat with various concentrations of PF-6683324 for the desired time. Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the IC50 of (3S,4R)-PF-6683324.

Materials:

• 96-well plates

• Cancer cell line of interest

• (3S,4R)-PF-6683324

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Inhibitor Treatment: Treat the cells with a serial dilution of PF-6683324 (e.g., 0.1 nM to 10 µM) for 72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value using non-linear regression.

Visualizations

Caption: Signaling pathways inhibited by (3S,4R)-PF-6683324.

Caption: Overview of potential resistance mechanisms.

Caption: Troubleshooting workflow for reduced inhibitor efficacy.

References

• 1. Biochemical Mechanisms of Resistance to Small-Molecule Protein Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. erichuanglab.ucsf.edu [erichuanglab.ucsf.edu]
• 3. Trk receptor - Wikipedia [en.wikipedia.org]
• 4. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Trk receptors: roles in neuronal signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Mechanisms of resistance to tyrosine kinase inhibitor‐targeted therapy and overcoming strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resistance to TRK inhibition mediated by convergent MAP kinase pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]

Technical Support Center: (3S,4R)-PF-6683324 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using (3S,4R)-PF-6683324, a potent dual inhibitor of Protein Tyrosine Kinase 6 (PTK6/Brk) and Tropomyosin Receptor Kinase (Trk).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (3S,4R)-PF-6683324?

(3S,4R)-PF-6683324 is a Type II kinase inhibitor, meaning it binds to the inactive, "DFG-out" conformation of the PTK6 kinase domain. This mode of action provides a high degree of selectivity. It also functions as a pan-Trk inhibitor, targeting TrkA, TrkB, and TrkC. By inhibiting these kinases, it can block downstream signaling pathways, such as those involving STAT and AKT, which are crucial for cell proliferation and survival.[1]

Q2: What is the recommended solvent for dissolving (3S,4R)-PF-6683324?

(3S,4R)-PF-6683324 is soluble in dimethyl sulfoxide (B87167) (DMSO) at concentrations up to 10 mM.[2] For long-term storage, it is recommended to store the solid powder at -20°C for up to 12 months and stock solutions in DMSO at -80°C for up to 6 months.[2]

Q3: What are the recommended buffer conditions for biochemical assays with (3S,4R)-PF-6683324?

For biochemical kinase assays, a buffer that maintains a stable pH and contains necessary cofactors is crucial. Below are two recommended starting buffer compositions for PTK6 and pan-Trk assays.

Data Presentation: Recommended Biochemical Assay Buffers

Component	Buffer Option 1 (HEPES-based)	Buffer Option 2 (MOPS-based)	Purpose
Buffering Agent	50 mM HEPES, pH 7.5	25 mM MOPS, pH 7.2	Maintains a stable pH environment for the enzyme.
Detergent	0.01% BRIJ-35	-	Prevents non-specific binding of the inhibitor and enzyme to surfaces.
Magnesium Chloride (MgCl₂)	10 mM	25 mM	Essential cofactor for kinase activity (complexes with ATP).
Chelating Agents	1 mM EGTA	5 mM EGTA, 2 mM EDTA	Chelates divalent cations; can be important for assay specificity.
Phosphatase Inhibitor	-	12.5 mM β-glycerol-phosphate	Prevents dephosphorylation of the substrate or kinase.
Reducing Agent	-	Add 0.25 mM DTT prior to use	Maintains a reducing environment, which can be critical for enzyme stability.

Q4: What is a suitable lysis buffer for cell-based assays involving (3S,4R)-PF-6683324?

For analyzing protein expression and phosphorylation status after treating cells with (3S,4R)-PF-6683324, a RIPA (Radioimmunoprecipitation assay) buffer is a robust choice. It is effective at solubilizing cellular proteins. Always supplement the lysis buffer with protease and phosphatase inhibitors immediately before use to preserve the integrity of your protein targets.

Data Presentation: Recommended Cell Lysis Buffer

Component	Concentration	Purpose
Tris-HCl, pH 7.5	25 mM	Buffering agent to maintain pH.
Sodium Chloride (NaCl)	150 mM	Maintains ionic strength.
NP-40	1%	Non-ionic detergent to solubilize proteins.
EDTA, pH 8.0	1 mM	Chelates divalent cations and inhibits metalloproteases.
Protease Inhibitor Cocktail	1X	Prevents protein degradation by proteases.
Phosphatase Inhibitor Cocktail	1X	Prevents dephosphorylation of proteins.
Sodium Orthovanadate (Na₃VO₄)	1 mM	A broad-spectrum phosphatase inhibitor.
PMSF	1 mM	A serine protease inhibitor.

Troubleshooting Guides

Issue 1: The inhibitor precipitates when diluted into my aqueous assay buffer.

This is a common issue when diluting a DMSO stock of a hydrophobic compound into an aqueous buffer.

• Solution 1: Lower the Final Concentration: The simplest solution is to use a lower final concentration of (3S,4R)-PF-6683324 in your experiment.

• Solution 2: Use a Surfactant: The inclusion of a non-ionic surfactant, such as 0.01% Tween-20 or Triton X-100, in your assay buffer can help maintain the inhibitor's solubility.

• Solution 3: Sonication: Briefly sonicating the solution after dilution can help dissolve small precipitates.

• Solution 4: Serial Dilution: Instead of a single large dilution, perform a serial dilution of the DMSO stock in the aqueous buffer to gradually reach the desired final concentration.

Issue 2: Inconsistent results in cell-based assays.

Poor solubility can lead to an inaccurate effective concentration of the inhibitor in cell culture media.

• Solution 1: Visual Inspection: Before and after the experiment, visually inspect your assay plates under a microscope for any signs of compound precipitation.

• Solution 2: Solubility Test: Perform a solubility test of (3S,4R)-PF-6683324 in your specific cell culture medium to determine its solubility limit.

• Solution 3: Fresh Dilutions: Always prepare fresh dilutions of the inhibitor from a frozen stock solution for each experiment to avoid issues with compound degradation.

Issue 3: Low or no kinase activity in the assay.

This could be due to several factors unrelated to the inhibitor itself.

• Solution 1: Check Enzyme Activity: Ensure that the kinase enzyme is active. Use a known activator or substrate to test its activity. Proper storage and avoiding multiple freeze-thaw cycles are critical.

• Solution 2: Optimize ATP and Substrate Concentrations: The concentrations of ATP and the kinase substrate may be suboptimal. Ensure they are at appropriate levels for your specific assay.

• Solution 3: Buffer Composition: Verify that the buffer composition, including pH and salt concentration, is optimal for the kinase of interest.

Experimental Protocols

Protocol 1: Biochemical PTK6 Kinase Assay

This protocol is a general guideline for a luminescence-based kinase assay to measure the activity of PTK6 in the presence of (3S,4R)-PF-6683324.

• Reagent Preparation:

  • Prepare a 1X Kinase Assay Buffer (e.g., Buffer Option 1 from the table above).

  • Prepare serial dilutions of (3S,4R)-PF-6683324 in 10% DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Assay Plate Setup:

  • Add 1 µL of the serially diluted inhibitor or vehicle control (10% DMSO) to the wells of a 384-well plate.

  • Add the PTK6 enzyme and substrate to the wells.

• Initiate Reaction:

  • Start the kinase reaction by adding ATP to each well.

• Incubation:

  • Incubate the plate for 60 minutes at room temperature.

• Detection:

  • Add a luminescence-based detection reagent (e.g., ADP-Glo™) according to the manufacturer's protocol. This reagent measures the amount of ADP produced, which is proportional to kinase activity.

• Data Acquisition:

  • Read the luminescence on a compatible microplate reader.

• Analysis:

  • Calculate the percentage of inhibition relative to the positive (no inhibitor) and blank (no enzyme) controls. Determine the IC₅₀ value by fitting the dose-response data to a four-parameter logistic curve.

Protocol 2: Western Blot Analysis of PTK6 Signaling

This protocol describes how to analyze changes in protein phosphorylation in cells treated with (3S,4R)-PF-6683324.

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a breast cancer cell line expressing PTK6) in the recommended medium.

  • Treat the cells with various concentrations of (3S,4R)-PF-6683324 or a vehicle control (DMSO) for the desired time.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors (see table above).

  • Incubate on ice for 10 minutes with gentle agitation.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dried milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween 20).

  • Incubate the membrane with a primary antibody specific for your protein of interest (e.g., phospho-STAT3, total-STAT3, phospho-AKT, total-AKT, PTK6) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize with an imaging system.

Visualizations

Caption: Simplified PTK6 signaling pathway and the inhibitory action of (3S,4R)-PF-6683324.

Caption: General experimental workflow for using (3S,4R)-PF-6683324.

Caption: Troubleshooting logic for experiments with (3S,4R)-PF-6683324.

References

• 1. PTK6/BRK (D4O2D) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]

Technical Support Center: Validating Antibody Specificity for PF-6683324 Targets

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers validating antibody specificity for the primary target (PTK6) and key off-targets (Trk family kinases) of the inhibitor PF-6683324.

Frequently Asked Questions (FAQs)

Q1: What is PF-6683324 and what are its primary and off-targets?

A1: PF-6683324 is a potent, cell-permeable, Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK).[1] It binds to the inactive, unphosphorylated conformation of PTK6.[2] While it is a selective inhibitor of PTK6, it also functions as a potent pan-Tropomyosin receptor kinase (Trk) inhibitor, affecting TrkA, TrkB, and TrkC.[1] Understanding both the on-target and off-target effects is crucial for interpreting experimental results.

Q2: Why is validating antibody specificity for PTK6 and Trk kinases crucial when using PF-6683324?

A2: Validating antibody specificity is essential to ensure that the observed biological effects of PF-6683324 are correctly attributed to the inhibition of its intended targets. Given that PF-6683324 has known off-targets, it is critical to use highly specific antibodies to distinguish between the effects mediated by PTK6 inhibition and those mediated by Trk kinase inhibition. This is particularly important as some cellular effects of PF-6683324 may be independent of PTK6 kinase inhibition.

Q3: How can I choose a reliable antibody for PTK6 or Trk kinases?

A3: Selecting a reliable antibody involves several key steps. First, review the manufacturer's datasheet for validation data across different applications (e.g., Western Blot, Immunoprecipitation, Immunofluorescence). Look for evidence of single-band detection at the correct molecular weight for Western Blotting and specific cellular localization for immunofluorescence. Whenever possible, choose antibodies that have been validated using genetic approaches such as siRNA/shRNA knockdown or knockout models.[3] Additionally, search for independent validation of the antibody in peer-reviewed publications.

Troubleshooting Antibody Validation Experiments

This section provides guidance on common issues encountered during the validation of antibodies against PTK6 and Trk kinases.

Western Blotting (WB)

Problem: Multiple bands or non-specific bands are observed on the Western Blot.

• Possible Cause 1: Antibody cross-reactivity.

  • Solution: Reduce the primary antibody concentration and/or increase the stringency of the washing steps. Ensure that the blocking buffer is appropriate and the incubation time is optimized.

• Possible Cause 2: Protein degradation.

  • Solution: Prepare fresh cell or tissue lysates and ensure that protease and phosphatase inhibitors are included in the lysis buffer.

• Possible Cause 3: Post-translational modifications.

  • Solution: PTK6 and Trk kinases can be phosphorylated. The presence of multiple bands could represent different phosphorylation states. To confirm this, treat a sample of the lysate with a phosphatase before running the gel.

Problem: No signal or a very weak signal is detected.

• Possible Cause 1: Low target protein expression in the chosen cell line.

  • Solution: Use a positive control cell line known to express high levels of the target protein. For PTK6, T47D and BT474 breast cancer cell lines show high expression.[4] For Trk kinases, neuroblastoma cell lines such as SH-SY5Y are often used.

• Possible Cause 2: Inefficient antibody binding.

  • Solution: Optimize the primary antibody concentration and incubation time. Overnight incubation at 4°C often improves signal. Ensure the secondary antibody is compatible with the primary antibody and is used at the correct dilution.

• Possible Cause 3: Poor protein transfer.

  • Solution: Verify the transfer efficiency by staining the membrane with Ponceau S after transfer. Optimize the transfer conditions (time, voltage/amperage) for the specific protein size.

Immunofluorescence (IF)

Problem: High background staining.

• Possible Cause 1: Non-specific antibody binding.

  • Solution: Decrease the primary antibody concentration and optimize the blocking step by increasing the concentration of the blocking agent (e.g., BSA or serum) or the blocking time.

• Possible Cause 2: Autofluorescence of the cells or tissue.

  • Solution: Use a different fluorophore-conjugated secondary antibody with a longer emission wavelength. If possible, use a spectral imaging microscope to subtract the autofluorescence signal.

Problem: Incorrect subcellular localization.

• Possible Cause 1: The antibody is not specific to the target protein.

  • Solution: Validate the antibody using an independent method, such as Western Blotting with subcellular fractions or by using cells with siRNA-mediated knockdown of the target protein.

• Possible Cause 2: Fixation and permeabilization artifacts.

  • Solution: The method of cell fixation (e.g., methanol (B129727) vs. paraformaldehyde) and the permeabilization agent (e.g., Triton X-100 vs. saponin) can affect the apparent localization of a protein. Test different protocols to find the one that best preserves the native localization of your target.

Data Presentation: Commercially Available Antibodies

The following tables summarize key information for commercially available antibodies for total PTK6, phospho-PTK6 (Tyr342), and pan-Trk.

Table 1: Selected Antibodies for Total PTK6

Antibody/Vendor	Catalog Number	Host	Applications	Recommended Dilution (WB)
Cell Signaling Technology	#55174	Rabbit	WB, IP, IF	1:1000
Santa Cruz Biotechnology	sc-166243	Mouse	WB, IP, IF, IHC	1:1000
Abcam	ab233392	Rabbit	WB, IHC, IP	1:1000

Table 2: Selected Antibodies for Phospho-PTK6 (Tyr342)

Antibody/Vendor	Catalog Number	Host	Applications	Recommended Dilution (WB)
Thermo Fisher Scientific	PA5-64567	Rabbit	WB	1:1000
Boster Bio	A01881Y342	Rabbit	IHC	1:50-1:200
Sigma-Aldrich (Upstate)	ABS123	Rabbit	WB	Not specified

Table 3: Selected Antibodies for pan-Trk

Antibody/Vendor	Catalog Number	Host	Applications	Recommended Dilution (IHC)
Novus Biologicals	NBP3-12168	Rabbit	IHC	Not specified
Bio SB	BSB-3706	Rabbit	IHC	Ready-to-use
Abcam	ab196253	Rabbit	WB, IHC, ICC/IF	1:100 (IHC)

Experimental Protocols

Western Blotting Protocol for PTK6 and phospho-PTK6

• Cell Lysis:

  • Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Load 20-30 µg of protein per lane on an 8-10% SDS-polyacrylamide gel.

  • Run the gel at 100-120V until the dye front reaches the bottom.

  • Transfer the proteins to a PVDF membrane at 100V for 1-2 hours at 4°C.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (refer to tables for dilutions) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with an HRP-conjugated secondary antibody (1:2000 to 1:10000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image with a chemiluminescence detection system.

Immunoprecipitation (IP) Protocol for PTK6

• Lysate Preparation:

  • Prepare cell lysates as described in the Western Blotting protocol.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with Protein A/G agarose (B213101) beads for 30 minutes at 4°C.

  • Centrifuge and transfer the supernatant to a new tube.

  • Add 1-2 µg of the primary anti-PTK6 antibody and incubate overnight at 4°C with gentle rotation.

  • Add fresh Protein A/G agarose beads and incubate for 2-4 hours at 4°C.

• Washing and Elution:

  • Wash the beads three to five times with ice-cold lysis buffer.

  • Elute the immunoprecipitated proteins by adding 2X Laemmli sample buffer and boiling for 5 minutes.

• Analysis:

  • Analyze the eluted proteins by Western Blotting using the same or a different PTK6 antibody.

Visualizations

Signaling Pathways

Caption: Simplified PTK6 signaling pathway and the inhibitory action of PF-6683324.

Caption: Overview of pan-Trk signaling and its inhibition by PF-6683324.

Experimental Workflows

Caption: A logical workflow for comprehensive antibody specificity validation.

References

• 1. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 2. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ohsu.edu [ohsu.edu]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]

Technical Support Center: Western Blot Normalization for PF-6683324 Studies

This guide provides researchers, scientists, and drug development professionals with essential information, protocols, and troubleshooting advice for normalizing Western blot data in studies involving the Protein Tyrosine Kinase 6 (PTK6) inhibitor, PF-6683324.

Overview: PF-6683324 and PTK6 Signaling

PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK).[1][2][3] It functions by binding to the inactive, unphosphorylated form of PTK6, thereby inhibiting its kinase activity. PTK6 is a non-receptor tyrosine kinase that plays a role in various cellular processes, including proliferation, differentiation, and migration.[1][4] It acts as a signaling mediator downstream of several growth factor receptors, such as the ERBB family.[4] Accurate quantification of changes in protein expression and phosphorylation is crucial to understanding the cellular effects of PF-6683324.

Below is a simplified representation of the PTK6 signaling pathway and the inhibitory action of PF-6683324.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breast Tumor Kinase (BRK;PTK6) (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 3. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Cell line specific responses to Trk-IN-4

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using Trk-IN-4. The information provided is based on the established knowledge of Trk inhibitors as a class. Researchers should validate specific concentrations and conditions for Trk-IN-4 in their particular cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Trk-IN-4?

Trk-IN-4 is a small molecule inhibitor that targets the Tropomyosin receptor kinase (Trk) family of receptor tyrosine kinases (RTKs): TrkA, TrkB, and TrkC.[1] Under normal physiological conditions, neurotrophins bind to Trk receptors, inducing their dimerization and autophosphorylation. This activation initiates downstream signaling cascades, primarily the RAS/RAF/MEK/ERK (MAPK), PI3K/AKT, and PLCγ pathways, which are crucial for cell proliferation, survival, and differentiation.[1][2][3][4][5][6] In cancers driven by NTRK gene fusions, the resulting fusion proteins are constitutively active, leading to uncontrolled cell growth. Trk-IN-4 is designed to bind to the ATP-binding pocket of the Trk kinase domain, preventing autophosphorylation and subsequent activation of these oncogenic signaling pathways.

Q2: Which cell lines are most likely to be sensitive to Trk-IN-4?

The sensitivity of a cell line to a Trk inhibitor is primarily determined by the presence of an activating NTRK gene fusion.[7] Cell lines with such fusions are "addicted" to the signaling from the constitutively active Trk fusion protein for their growth and survival. Therefore, cancer cell lines with known NTRK1, NTRK2, or NTRK3 fusions are the most likely to be sensitive to Trk-IN-4. It is recommended to use cell lines without NTRK fusions as negative controls to assess off-target effects.[7]

Q3: What are the key downstream signaling pathways affected by Trk-IN-4?

Trk-IN-4 is expected to inhibit the three major signaling pathways downstream of Trk receptors:

• RAS/RAF/MEK/ERK (MAPK) Pathway: A central regulator of cell proliferation and differentiation.[1]

• PI3K/AKT Pathway: Critical for cell survival and inhibition of apoptosis.[4][6]

• PLCγ Pathway: Involved in the regulation of cellular metabolism and motility.[2][3][4][5][6]

Inhibition of these pathways ultimately leads to decreased cell proliferation and increased apoptosis in Trk-dependent cancer cells.

Q4: What are the potential mechanisms of resistance to Trk inhibitors like Trk-IN-4?

Resistance to Trk inhibitors can be broadly categorized into two types:

• On-target resistance: This typically involves the acquisition of secondary mutations in the kinase domain of the NTRK fusion gene.[8][9] These mutations can interfere with the binding of the inhibitor to the Trk protein. Common mutations occur in the solvent front, gatekeeper, and xDFG motif regions.[8]

• Off-target resistance (Bypass signaling): The cancer cells can activate alternative signaling pathways to bypass their dependency on Trk signaling.[9][10][11] This can occur through genomic alterations in other oncogenes, such as activating mutations in BRAF, KRAS, or amplification of MET.[11][12] These alterations can reactivate the MAPK pathway, rendering the cells resistant to Trk inhibition.[10][11]

Troubleshooting Guides

Problem 1: Higher than expected IC50 value or lack of efficacy.

Possible Cause	Troubleshooting Steps
Cell line does not have an active NTRK fusion.	Confirm the presence of an NTRK gene fusion in your cell line using techniques like FISH, RT-PCR, or next-generation sequencing (NGS).
Acquired resistance.	If the cells were previously sensitive, they may have developed resistance. Sequence the NTRK fusion gene to check for on-target mutations.[8] Analyze for activation of bypass pathways (e.g., phosphorylation of EGFR, MET, or downstream effectors like MEK and ERK despite Trk inhibition).[10][11]
Incorrect inhibitor concentration.	Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.
Inhibitor degradation.	Ensure proper storage and handling of the Trk-IN-4 stock solution. Prepare fresh dilutions for each experiment.

Problem 2: Significant cytotoxicity in negative control cell lines.

Possible Cause	Troubleshooting Steps
High inhibitor concentration.	High concentrations of small molecule inhibitors can lead to off-target effects and general cytotoxicity.[7][13] Lower the concentration of Trk-IN-4 to a range that is effective in sensitive cells but minimally toxic to control cells.
Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in the cell culture medium is non-toxic (typically <0.1% for DMSO).[7] Always include a vehicle-only control in your experiments.
Off-target kinase inhibition.	At higher concentrations, Trk-IN-4 may inhibit other kinases that are important for cell survival.[13] If this is a concern, consider performing a kinase selectivity profile to identify potential off-target interactions.

Problem 3: Incomplete suppression of downstream signaling (p-ERK, p-AKT).

Possible Cause	Troubleshooting Steps
Redundant signaling pathways.	The cell line may have parallel signaling pathways that can activate MAPK and PI3K/AKT independently of Trk signaling.[13] This is a form of intrinsic resistance.
Feedback loop activation.	Inhibition of the Trk pathway can sometimes trigger compensatory feedback loops that reactivate downstream signaling.[13]
Suboptimal experimental conditions.	Optimize the duration of inhibitor treatment and the timing of cell lysis after stimulation.

Experimental Protocols

Western Blot Analysis of Downstream Signaling

Objective: To confirm that Trk-IN-4 inhibits the phosphorylation of Trk and its downstream effectors (e.g., ERK, AKT).

Methodology:

• Cell Culture and Treatment:

  • Plate NTRK fusion-positive cells and allow them to adhere overnight.

  • Serum-starve the cells for 4-6 hours to reduce basal signaling.

  • Treat the cells with varying concentrations of Trk-IN-4 or a vehicle control (e.g., DMSO) for 2-4 hours.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-Trk, Trk, p-ERK, ERK, p-AKT, and AKT overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Cell Viability Assay (e.g., CellTiter-Glo®)

Objective: To determine the IC50 of Trk-IN-4 in a panel of cell lines.

Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment:

  • Treat the cells with a serial dilution of Trk-IN-4 (and a vehicle control) for 72 hours.

• Assay:

  • Equilibrate the plate to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix the contents by orbital shaking for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Normalize the data to the vehicle control and plot the dose-response curve to calculate the IC50 value.

Visualizations

Caption: Trk signaling pathway and the inhibitory action of Trk-IN-4.

Caption: Troubleshooting workflow for experiments involving Trk-IN-4.

References

• 1. benchchem.com [benchchem.com]
• 2. Trk receptors: roles in neuronal signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. erichuanglab.ucsf.edu [erichuanglab.ucsf.edu]
• 4. Trk receptor - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Current therapeutic landscape and resistance mechanisms to larotrectinib - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resistance to TRK inhibition mediated by convergent MAPK pathway activation. [vivo.weill.cornell.edu]
• 11. aacrjournals.org [aacrjournals.org]
• 12. ascopubs.org [ascopubs.org]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Pan-Trk Inhibitors: (3S,4R)-PF-6683324 Versus Leading Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical pan-Trk inhibitor (3S,4R)-PF-6683324 with other prominent pan-Trk inhibitors, including the clinically approved drugs Larotrectinib and Entrectinib (B1684687), as well as the next-generation inhibitors Repotrectinib and Taletrectinib. This comparison is based on available experimental data to inform research and drug development decisions.

Introduction to Pan-Trk Inhibition

Tropomyosin receptor kinases (TrkA, TrkB, and TrkC), encoded by the NTRK1, NTRK2, and NTRK3 genes respectively, are receptor tyrosine kinases crucial for neuronal development and function.[1] Chromosomal rearrangements leading to NTRK gene fusions can result in the expression of constitutively active Trk fusion proteins that act as oncogenic drivers in a wide array of cancers.[1] Pan-Trk inhibitors are designed to target all three Trk receptor kinases, blocking their ATP-binding sites and inhibiting downstream signaling pathways, thereby suppressing tumor growth.[2]

Mechanism of Action and Signaling Pathway

Pan-Trk inhibitors function as ATP-competitive inhibitors of TrkA, TrkB, and TrkC kinases. By binding to the ATP-binding pocket of the Trk kinase domain, these inhibitors prevent the phosphorylation and subsequent activation of the kinase. This blockade disrupts key downstream signaling cascades, including the MAPK/ERK, PI3K/AKT, and PLCγ pathways, which are critical for cancer cell proliferation, survival, and growth.[2]

Figure 1: Simplified Trk Signaling Pathway and Point of Inhibition.

Quantitative Data Presentation

The following tables summarize the available quantitative data for (3S,4R)-PF-6683324 and other pan-Trk inhibitors. Data has been compiled from various public sources and should be interpreted with consideration of potential inter-assay variability.

Table 1: Biochemical Potency of Pan-Trk Inhibitors

Inhibitor	TrkA IC50 (nM)	TrkB IC50 (nM)	TrkC IC50 (nM)	Other Notable Kinase Inhibition (IC50, nM)
(3S,4R)-PF-6683324	Data not publicly available	Data not publicly available	Data not publicly available	PTK6/Brk (76)
Larotrectinib	5-11[3]	5-11[3]	5-11[3]	Highly selective for Trk kinases
Entrectinib	1-5[4]	1-5[4]	1-5[4]	ROS1 (0.1-1.7), ALK (0.1-1.7)[5]
Repotrectinib	0.83[6]	0.05[6]	0.1[6]	ROS1 (0.07), ALK (1.01)[6][7]
Taletrectinib	Data not publicly available	Data not publicly available	Data not publicly available	ROS1[8]

Table 2: Cellular Activity of Pan-Trk Inhibitors

Inhibitor	Cell Line	Oncogenic Driver	Cellular IC50 (nM)
(3S,4R)-PF-6683324	Data not publicly available	-	Data not publicly available
Larotrectinib	KM12	TPM3-NTRK1	<5
CUTO-3	EML4-NTRK3	<5
Entrectinib	KM12	TPM3-NTRK1	3
Ba/F3	TEL-TRKA	3[9]
Repotrectinib	Ba/F3	LMNA-TRKA	<0.2[10]
Ba/F3	ETV6-TRKB	<0.2[10]
Ba/F3	ETV6-TRKC	<0.2[10]
Taletrectinib	Data not publicly available	-	Data not publicly available

Table 3: Kinase Selectivity Profile of (3S,4R)-PF-6683324

The selectivity of (3S,4R)-PF-6683324 was assessed against a panel of over 320 kinases. The following table highlights kinases with significant inhibition at a 1 µM concentration.

Kinase	% Inhibition at 1 µM
TrkA	>80%
TrkB	>80%
TrkC	>80%
PTK6/Brk	>80%
Other kinases	(Data from Qiu L, et al. PLoS One. 2018)

(Note: Specific percentage inhibition values for each Trk kinase were not provided in the source, but PF-6683324 is described as a potent pan-Trk inhibitor.)

Table 4: Comparative Pharmacokinetic Parameters

Parameter	(3S,4R)-PF-6683324	Larotrectinib	Entrectinib	Repotrectinib	Taletrectinib
Bioavailability (%)	Data not publicly available	~34%	31-76% (preclinical)[11]	45.7%[12]	Data not publicly available
Tmax (hours)	Data not publicly available	~1	~4[13]	2-3[12]	2-6[14]
Half-life (hours)	Data not publicly available	~3	~20[13]	~50.6 (single dose)[15]	Data not publicly available
Protein Binding (%)	Data not publicly available	~70%	>99%[16]	95.4%[17]	93-96%[14]
Metabolism	Data not publicly available	CYP3A4	CYP3A4[11]	CYP3A4[17]	CYP3A, CYP2C8, CYP2C9[14]
Elimination	Data not publicly available	Feces (58%), Urine (39%)	Feces[13]	Feces (88.8%), Urine (4.84%)[12]	Data not publicly available

Experimental Protocols

Detailed methodologies are essential for the accurate interpretation and replication of experimental data. Below are generalized protocols for key experiments cited in the evaluation of pan-Trk inhibitors.

Figure 2: General Experimental Workflow for Pan-Trk Inhibitor Comparison.

Biochemical Kinase Assay (IC50 Determination)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against purified TrkA, TrkB, and TrkC kinases.

Methodology:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).[18]

  • Serially dilute the test inhibitor in DMSO to create a concentration gradient.

  • Prepare solutions of recombinant human Trk kinase (TrkA, TrkB, or TrkC), a suitable peptide substrate (e.g., Poly (Glu, Tyr) 4:1), and ATP in the reaction buffer.

• Assay Procedure:

  • In a 96- or 384-well plate, add the test inhibitor at various concentrations.

  • Add the Trk kinase and the peptide substrate to each well.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Detection:

  • Stop the reaction and quantify the amount of phosphorylated substrate or ADP produced using a suitable detection method, such as a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay).[18][19]

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to a no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Proliferation Assay (MTT or CellTiter-Glo®)

Objective: To assess the effect of a pan-Trk inhibitor on the proliferation and viability of cancer cells harboring an NTRK gene fusion.

Methodology:

• Cell Culture:

  • Culture a human cancer cell line with a known NTRK fusion (e.g., KM12 cells with a TPM3-NTRK1 fusion) in appropriate cell culture medium.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the test inhibitor or vehicle control (DMSO).

  • Incubate the plate for a period that allows for multiple cell doublings (typically 48-72 hours).

• Viability Measurement:

  • Add a cell viability reagent, such as MTT or CellTiter-Glo®, to each well according to the manufacturer's protocol.[20][21]

  • For the MTT assay, incubate to allow the formation of formazan (B1609692) crystals, then solubilize the crystals.[22] For CellTiter-Glo®, incubate to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the absorbance (MTT) or luminescence (CellTiter-Glo®) using a microplate reader.

  • Normalize the data to the vehicle control and plot cell viability against the logarithm of the inhibitor concentration to determine the IC50 value.

In Vivo Tumor Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of a pan-Trk inhibitor.

Methodology:

• Animal Model:

  • Use immunodeficient mice (e.g., athymic nude or NOD/SCID mice).

• Tumor Implantation:

  • Subcutaneously inject a suspension of human cancer cells harboring an NTRK fusion (e.g., KM12 cells) into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).[23]

• Treatment:

  • Randomize the mice into treatment and control groups.

  • Administer the test inhibitor orally or via another appropriate route at a predetermined dose and schedule. The control group receives a vehicle.

• Efficacy Evaluation:

  • Measure tumor volume and mouse body weight regularly (e.g., twice a week).

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker assessment).

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

Summary and Conclusion

This guide provides a comparative overview of (3S,4R)-PF-6683324 and other leading pan-Trk inhibitors based on currently available data.

• (3S,4R)-PF-6683324 is a potent pan-Trk inhibitor with additional activity against PTK6/Brk. While its detailed biochemical potency against individual Trk kinases is not publicly available, its selectivity profile suggests it is a promising research compound.

• Larotrectinib is a highly selective first-generation pan-Trk inhibitor with proven clinical efficacy in patients with NTRK fusion-positive cancers.

• Entrectinib is a first-generation multi-kinase inhibitor targeting Trk kinases, ROS1, and ALK, with demonstrated clinical activity and CNS penetration.[11]

• Repotrectinib and Taletrectinib are next-generation inhibitors designed to overcome resistance to first-generation therapies and exhibit potent activity against a broader range of mutations.[2][8]

The selection of a pan-Trk inhibitor for research or clinical development will depend on the specific context, including the desired selectivity profile, the potential for off-target effects, and the need to address acquired resistance mechanisms. The experimental protocols provided in this guide offer a framework for the direct comparison of these and other novel pan-Trk inhibitors. Further studies are required to fully elucidate the therapeutic potential of (3S,4R)-PF-6683324.

References

• 1. Repotrectinib Shrinks ROS1-Positive NSCLC Tumors - NCI [cancer.gov]
• 2. What is the mechanism of Repotrectinib? [synapse.patsnap.com]
• 3. Larotrectinib | C21H22F2N6O2 | CID 46188928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Entrectinib | C31H34F2N6O2 | CID 25141092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. Taletrectinib Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 9. selleckchem.com [selleckchem.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Characterization of the pharmacokinetics of entrectinib and its active M5 metabolite in healthy volunteers and patients with solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Repotrectinib | C18H18FN5O2 | CID 135565923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Characterization of the pharmacokinetics of entrectinib and its active M5 metabolite in healthy volunteers and patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. go.drugbank.com [go.drugbank.com]
• 15. benchchem.com [benchchem.com]
• 16. cancercareontario.ca [cancercareontario.ca]
• 17. oncologynewscentral.com [oncologynewscentral.com]
• 18. Repotrectinib exhibits potent anti-tumor activity in treatment-naive and solvent-front-mutant ROS1-rearranged non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. drugs.com [drugs.com]
• 20. Molecular Characteristics of Repotrectinib That Enable Potent Inhibition of TRK Fusion Proteins and Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. accessdata.fda.gov [accessdata.fda.gov]
• 22. medchemexpress.com [medchemexpress.com]
• 23. Mechanisms of Entrectinib Resistance in a Neuroblastoma Xenograft Model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of TRK-Inhibitors: Larotrectinib vs. Repotrectinib in the Treatment of TRK Fusion Cancers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two prominent Tropomyosin Receptor Kinase (TRK) inhibitors: Larotrectinib (B560067) and Repotrectinib. While Larotrectinib is a highly selective pan-TRK inhibitor, this guide uses Repotrectinib, a potent ROS1/TRK/ALK inhibitor, as a comparator due to the absence of publicly available data for PF-6683324. This document synthesizes preclinical and clinical data to offer an objective analysis of their performance, supported by detailed experimental protocols and visual representations of key biological pathways and workflows.

At a Glance: Key Efficacy and Specificity Data

The following tables summarize the key in vitro and clinical efficacy data for Larotrectinib and Repotrectinib, providing a quantitative basis for comparison.

Table 1: In Vitro Kinase and Cell Proliferation Inhibition (IC50 values in nM)

Target	Larotrectinib (IC50 in nM)	Repotrectinib (IC50 in nM)
TRKA	5	<0.2 - 0.83
TRKB	11	0.05
TRKC	6	0.1
ALK	No significant activity	1.01 (WT)
ROS1	No significant activity	0.07 (WT)
TRKA G595R (Solvent Front Mutant)	>600	Potent Inhibition (IC50 not specified)
TRKC G623R (Solvent Front Mutant)	Potent Inhibition (IC50 not specified)	Potent Inhibition (IC50 not specified)
KM12 (TPM3-NTRK1) Cell Proliferation	Potent Inhibition	Potent Inhibition (<0.2 nM for TRKA autophosphorylation)

Table 2: Clinical Efficacy in TRK Fusion-Positive Solid Tumors

Efficacy Endpoint	Larotrectinib (NAVIGATE Trial & Pooled Analysis)	Repotrectinib (TRIDENT-1 Trial)
Overall Response Rate (ORR)	75-79%	50% (TKI-pretreated)
Complete Response (CR)	13-16%	Data not specified for TRK+ cohort
Partial Response (PR)	62-64%	Data not specified for TRK+ cohort
Stable Disease (SD)	13%	Data not specified for TRK+ cohort
Progressive Disease (PD)	9%	Data not specified for TRK+ cohort
Median Duration of Response (DoR)	35.2 months	1.7+ to 3.6+ months (preliminary)
Median Progression-Free Survival (PFS)	28.3 months	Data not specified for TRK+ cohort
Intracranial ORR (CNS Metastases)	Favorable activity reported	Favorable activity reported

Deep Dive: Experimental Protocols

To ensure reproducibility and a thorough understanding of the presented data, this section details the methodologies for key experiments cited in this comparison.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds against TRK kinases.

Methodology: A biochemical enzymatic assay is performed using recombinant human TRK kinases.[1][2]

• Reagents:

  • Recombinant human TRKA, TRKB, and TRKC kinase domains.

  • Adenosine triphosphate (ATP).

  • A suitable substrate peptide (e.g., poly-Glu-Tyr).

  • Larotrectinib or Repotrectinib at various concentrations.

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT).

  • Detection reagent (e.g., phosphotyrosine-specific antibody conjugated to a reporter molecule).

• Procedure:

  • The TRK kinase, substrate, and varying concentrations of the test compound are incubated in an assay buffer in a 96-well plate.

  • The kinase reaction is initiated by the addition of ATP.

  • The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C for 60 minutes).[1]

  • The reaction is stopped by adding a stop solution (e.g., EDTA).[1]

  • The amount of phosphorylated substrate is quantified using a suitable detection method, such as a fluorescence-based or luminescence-based assay (e.g., ADP-Glo™, HTRF®, or ELISA).[2]

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.[1]

Cell Viability Assay

Objective: To assess the effect of the inhibitors on the viability of cancer cells harboring NTRK gene fusions.

Methodology: A colorimetric or luminescence-based assay is used to determine the number of viable cells in culture.

• Cell Lines: Cancer cell lines with known NTRK fusions (e.g., KM12 with TPM3-NTRK1 fusion).[3]

• Reagents:

  • Complete cell culture medium.

  • Larotrectinib or Repotrectinib at various concentrations.

  • Cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo®).

• Procedure:

  • Cells are seeded in 96-well plates at a specified density and allowed to adhere overnight.

  • The cells are then treated with serial dilutions of the test compound or vehicle control.

  • After a defined incubation period (e.g., 72 hours), the cell viability reagent is added to each well.[2]

  • The signal, which is proportional to the number of viable cells, is measured using a microplate reader.

  • The percentage of cell viability is calculated relative to the vehicle-treated control cells, and IC50 values are determined from the dose-response curves.

In Vivo Xenograft Model

Objective: To evaluate the anti-tumor efficacy of the compounds in a living organism.

Methodology: A patient-derived xenograft (PDX) or a cell line-derived xenograft model with a confirmed NTRK fusion is used.[1]

• Animal Model: Immunocompromised mice (e.g., athymic nude mice or NOD/SCID mice).[3]

• Tumor Implantation:

  • For cell line-derived xenografts, cultured cancer cells (e.g., KM12) are implanted subcutaneously into the flanks of the mice.[1][3]

  • For PDX models, tumor fragments from a patient with an NTRK fusion-positive cancer are implanted.

• Treatment Protocol:

  • Once tumors reach a palpable size, mice are randomized into treatment and control groups.[1]

  • The treatment group receives the drug (e.g., Larotrectinib or Repotrectinib) orally at a specified dose and schedule.[1]

  • The control group receives a vehicle control.[1]

• Efficacy Assessment:

  • Tumor volume is measured regularly (e.g., twice a week) using calipers.[1]

  • At the end of the study, tumors are excised and weighed.[1]

  • Tumor growth inhibition (TGI) is calculated to assess the efficacy of the treatment.

Clinical Trial Design and Efficacy Assessment

Objective: To evaluate the safety and efficacy of Larotrectinib and Repotrectinib in patients with TRK fusion-positive solid tumors.

• Study Designs:

  • Larotrectinib (NAVIGATE Trial - NCT02576431): A multicenter, open-label, single-arm basket trial enrolling adult and pediatric patients with locally advanced or metastatic solid tumors harboring an NTRK gene fusion.[4][5]

  • Repotrectinib (TRIDENT-1 Trial - NCT03093116): A global, multicenter, open-label, Phase 1/2 study enrolling patients with advanced solid tumors harboring ROS1 or NTRK1-3 rearrangements.[6][7][8]

• Patient Population: Patients with unresectable or metastatic solid tumors with a confirmed NTRK gene fusion who have progressed on standard therapies or for whom no satisfactory alternative treatments are available.[4][9]

• Treatment:

  • Larotrectinib: Typically 100 mg orally twice daily for adults and 100 mg/m² twice daily for pediatric patients.[4][10]

  • Repotrectinib: 160 mg orally once daily for 14 days, followed by an increase to 160 mg twice daily if tolerated.[6][11]

• Efficacy Endpoints:

  • The primary endpoint for both trials is the Overall Response Rate (ORR), assessed by a blinded independent central review (BICR) according to the Response Evaluation Criteria in Solid Tumors version 1.1 (RECIST v1.1).[5][6][9]

  • Secondary endpoints include Duration of Response (DoR), Progression-Free Survival (PFS), and Overall Survival (OS).[6][9]

Visualizing the Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: TRK signaling pathway and points of inhibition by Larotrectinib and Repotrectinib.

Caption: Workflow for a typical in vivo xenograft study to assess anti-tumor efficacy.

Conclusion

Both Larotrectinib and Repotrectinib demonstrate potent inhibitory activity against TRK fusion proteins, translating to significant clinical responses in patients with TRK fusion-positive cancers. Larotrectinib stands out for its high selectivity for TRK kinases, while Repotrectinib offers a broader inhibitory profile that includes ROS1 and ALK, and notably, potent activity against certain TRK resistance mutations. The choice between these inhibitors in a clinical or research setting will depend on the specific genetic profile of the tumor, including the presence of potential resistance mutations, and the desired spectrum of kinase inhibition. The detailed experimental protocols provided herein offer a foundation for the critical evaluation and potential replication of the key studies that have defined the efficacy of these important targeted therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. KM-12 Xenograft Model - Altogen Labs [altogenlabs.com]
• 4. Efficacy and safety of larotrectinib as first-line treatment for patients with TRK fusion cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biospace.com [biospace.com]
• 6. ascopubs.org [ascopubs.org]
• 7. TRIDENT-1 Clinical Trial | AUGTYRO® (repotrectinib) for HCPs [augtyrohcp.com]
• 8. Repotrectinib in ROS1 Fusion-Positive Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy of Larotrectinib in TRK Fusion–Positive Cancers in Adults and Children - PMC [pmc.ncbi.nlm.nih.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. cancernetwork.com [cancernetwork.com]

Entrectinib vs. (3S,4R)-PF-6683324: A Comparative Selectivity Profile

This guide provides a detailed comparison of the kinase selectivity profiles of Entrectinib and (3S,4R)-PF-6683324, intended for researchers, scientists, and drug development professionals. The information is compiled from publicly available experimental data to offer an objective overview of their respective performance.

I. Overview

Entrectinib (trade name Rozlytrek) is an orally available, central nervous system (CNS)-active inhibitor of the tropomyosin receptor kinases (TRK) A, B, and C, ROS1, and anaplastic lymphoma kinase (ALK).[1][2] It is approved for the treatment of NTRK fusion-positive solid tumors and ROS1-positive non-small cell lung cancer (NSCLC).[1] Its mechanism of action involves competitively inhibiting the ATP-binding sites of these target kinases, thereby blocking downstream signaling pathways crucial for cell growth and survival, such as the MAPK/ERK and PI3K/AKT pathways.[3][4]

(3S,4R)-PF-6683324 is a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk).[5][6] It is also described as a pan-TRK inhibitor.[6][7] Type II inhibitors typically bind to the inactive conformation of the kinase.[5] Its development is aimed at investigating the role of PTK6 in cancer and as a potential therapeutic agent for pain and cancer.[7]

II. Kinase Selectivity Profile

The following table summarizes the in vitro biochemical inhibitory activities (IC50) of Entrectinib and (3S,4R)-PF-6683324 against a panel of kinases. Lower IC50 values indicate greater potency.

Kinase Target	Entrectinib IC50 (nM)	(3S,4R)-PF-6683324 IC50 (nM)
Primary Targets
TRKA	1 - 2[8][9]	Potent pan-TRK inhibitor (Specific IC50 not available)[6]
TRKB	0.1 - 3[1][8]	Potent pan-TRK inhibitor (Specific IC50 not available)[6]
TRKC	0.1 - 5[1][8]	Potent pan-TRK inhibitor (Specific IC50 not available)[6]
ROS1	0.2 - 7[1][8][9]	Not Available
ALK	1.6 - 19[1][8][9]	Not Available
PTK6 (Brk)	195[8]	76[6]
Selected Off-Target Kinases
JAK2	40[8]	Not Available
ACK1	70[8]	Not Available
IGF1R	122[8]	Not Available
FAK	140[8]	Not Available
FLT3	164[8]	Not Available
IR	209[8]	Not Available
AUR2	215[8]	Not Available
JAK3	349[8]	Not Available

Summary of Selectivity:

• Entrectinib is a potent inhibitor of TRKA/B/C, ROS1, and ALK at low nanomolar concentrations.[1][2] It demonstrates activity against other kinases such as JAK2 and PTK6 (Brk) at higher concentrations.[8]

• (3S,4R)-PF-6683324 is a highly potent inhibitor of PTK6 (Brk) and is also characterized as a potent pan-TRK inhibitor.[6] It is reported to have superior kinase selectivity compared to Type I inhibitors, with a study showing it inhibited approximately 3% of over 320 kinases tested at a 1µM concentration.[5]

III. Signaling Pathways and Mechanism of Action

Entrectinib's therapeutic effect is derived from its inhibition of key oncogenic driver kinases. The fusion of NTRK, ROS1, or ALK genes with other genes results in constitutively active chimeric proteins that drive tumor growth.[2][3] Entrectinib blocks this aberrant signaling.

Caption: Entrectinib inhibits TRK, ROS1, and ALK, blocking key downstream oncogenic signaling pathways.

IV. Experimental Protocols

The determination of kinase inhibitor selectivity and potency typically involves biochemical and cellular assays.

A. Biochemical Kinase Inhibition Assay (e.g., ADP-Glo™ Assay)

Biochemical assays measure the direct effect of a compound on the enzymatic activity of a purified kinase. The ADP-Glo™ Kinase Assay is a common method used for kinase selectivity profiling.[10][11]

• Principle: This luminescent assay quantifies the amount of ADP produced during the kinase reaction. Lower ADP levels in the presence of an inhibitor correspond to higher inhibition of kinase activity.[11]

• General Protocol:

  • Reaction Setup: The purified kinase, the test compound (inhibitor), the specific substrate peptide, and ATP are combined in a buffer solution in a multi-well plate (e.g., 384-well).[11]

  • Incubation: The reaction mixture is incubated at room temperature (e.g., for 1 hour) to allow the kinase to phosphorylate its substrate.[11]

  • ADP-Glo™ Reagent Addition: An "ADP-Glo™ Reagent" is added to terminate the kinase reaction and deplete the remaining unconsumed ATP.

  • Kinase Detection Reagent: A "Kinase Detection Reagent" is added to convert the generated ADP into ATP, which then drives a luciferase/luciferin reaction, producing a light signal.

  • Signal Detection: The luminescence is measured using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.[11]

  • IC50 Determination: To determine the IC50 value, the assay is repeated with a range of inhibitor concentrations, and the resulting data is fitted to a dose-response curve.[12]

Caption: General workflow for a biochemical kinase inhibition assay to determine compound potency.

B. Cellular Phosphorylation Assay (Western Blot)

Cellular assays are used to confirm that the inhibitor can enter the cell and engage its target, leading to the inhibition of downstream signaling.

• Principle: Western blotting is used to detect the phosphorylation status of the target kinase (autophosphorylation) and its downstream signaling proteins. A decrease in the phosphorylated form of these proteins indicates target inhibition.

• General Protocol:

  • Cell Treatment: Cancer cell lines known to be driven by the target kinase (e.g., TRKA-fusion positive KM12 cells) are treated with various concentrations of the inhibitor for a set period (e.g., 2 hours).[8][13]

  • Cell Lysis: The cells are lysed to release their protein contents.

  • Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading.

  • SDS-PAGE: The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting: The membrane is incubated with primary antibodies specific to the phosphorylated form of the target protein (e.g., anti-Phospho-TRKA) and the total form of the protein.

  • Secondary Antibody & Detection: A secondary antibody conjugated to an enzyme (e.g., HRP) is added, which binds to the primary antibody. A chemiluminescent substrate is then added, and the light emitted is captured on film or with a digital imager.

  • Analysis: The band intensities for the phosphorylated proteins are compared to the total protein levels and to the untreated control to assess the degree of inhibition.[8][13]

V. Conclusion

Entrectinib and (3S,4R)-PF-6683324 are potent kinase inhibitors with distinct selectivity profiles. Entrectinib is a multi-kinase inhibitor targeting TRK, ROS1, and ALK, which are established oncogenic drivers in various cancers. (3S,4R)-PF-6683324 is a more selective, Type II inhibitor primarily targeting PTK6/Brk, while also possessing pan-TRK inhibitory activity. The choice between these inhibitors for research or therapeutic development would depend on the specific kinase target and the desired selectivity profile. The experimental protocols outlined provide a basis for how such selectivity and potency data are generated.

References

• 1. Entrectinib: A Review in NTRK+ Solid Tumours and ROS1+ NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Entrectinib - Wikipedia [en.wikipedia.org]
• 3. What is the mechanism of Entrectinib? [synapse.patsnap.com]
• 4. Entrectinib | C31H34F2N6O2 | CID 25141092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Entrectinib: an orally available, selective tyrosine kinase inhibitor for the treatment of NTRK, ROS1, and ALK fusion-positive solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. worldwide.promega.com [worldwide.promega.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Validating Cellular Target Engagement of (3S,4R)-PF-6683324: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, confirming that a therapeutic compound engages its intended target within a cellular environment is a critical step in drug discovery. This guide provides a comparative analysis of (3S,4R)-PF-6683324, a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), with alternative compounds. We present supporting experimental data and detailed methodologies for key validation assays to facilitate the assessment of its cellular target engagement.

(3S,4R)-PF-6683324 is a small molecule inhibitor that targets the inactive "DFG-out" conformation of PTK6, a non-receptor tyrosine kinase implicated in the progression of several cancers. Validating the direct interaction of this compound with PTK6 in a cellular context is paramount for understanding its mechanism of action and advancing its development as a potential therapeutic agent. This guide compares (3S,4R)-PF-6683324 with a structurally related potent PTK6 inhibitor, PF-6689840, and a negative control compound, PF-6737007, which shares a similar chemical scaffold but exhibits minimal activity against PTK6.[1]

Quantitative Data Summary

The following table summarizes the biochemical and cellular potency of (3S,4R)-PF-6683324 and its comparators against PTK6. The cellular activity was determined by measuring the inhibition of PTK6 autophosphorylation at tyrosine 342 (Y342) in engineered HEK293T cells overexpressing wild-type PTK6, using an in-cell enzyme-linked immunosorbent assay (ELISA).[1]

Compound	Type	Biochemical IC50 (µM)	Cellular p-PTK6 (Y342) IC50 (µM)
(3S,4R)-PF-6683324	II	0.076	0.70
PF-6689840	II	0.054	0.25
PF-6737007	N/A	>10	>10

Data sourced from Qiu et al., 2018.[1]

Experimental Protocols

To validate the cellular target engagement of (3S,4R)-PF-6683324, several robust methodologies can be employed. Below are detailed protocols for three key experimental approaches: an In-Cell ELISA to measure functional target inhibition, a Cellular Thermal Shift Assay (CETSA) for direct target binding, and a NanoBioluminescence Resonance Energy Transfer (NanoBRET) assay for quantifying intracellular target occupancy.

In-Cell ELISA for PTK6 Autophosphorylation

This method provides a quantitative measure of the functional inhibition of PTK6 kinase activity within cells by assessing the level of its autophosphorylation.

Materials:

• HEK293T cells engineered to overexpress wild-type PTK6

• Collagen-coated 96-well plates

• Growth medium (e.g., DMEM with 10% FBS)

• (3S,4R)-PF-6683324 and comparator compounds

• DMSO (vehicle control)

• 4% Paraformaldehyde in TBS

• 0.2% Triton X-100 in TBS

• Blocking buffer (e.g., Odyssey Blocking Buffer)

• Primary antibody: Anti-phospho-PTK6 (Y342)

• Secondary antibody: Fluorescently labeled (e.g., IRDye)

• Fluorescence imaging system (e.g., Odyssey CLx)

Procedure:

• Seed the engineered HEK293T cells in collagen-coated 96-well plates and allow them to adhere overnight.

• Prepare serial dilutions of (3S,4R)-PF-6683324 and comparator compounds in growth medium. Include a DMSO-only control.

• Treat the cells with the compound dilutions or DMSO and incubate for 1 hour at 37°C.

• Fix the cells by adding 4% paraformaldehyde in TBS for 20 minutes.

• Permeabilize the cells with 0.2% Triton X-100 in TBS for 20 minutes.

• Block non-specific binding by incubating with blocking buffer for 1.5 hours.

• Incubate with the anti-phospho-PTK6 (Y342) primary antibody overnight at 4°C.

• Wash the wells with TBS containing 0.1% Tween-20.

• Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature.

• Wash the wells again as in step 8.

• Quantify the fluorescence signal using an appropriate imaging system.

• Normalize the data to the DMSO control and plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical method to confirm direct target engagement by measuring the thermal stabilization of a protein upon ligand binding.

Materials:

• Cells expressing endogenous or overexpressed PTK6

• PBS with protease inhibitors

• (3S,4R)-PF-6683324 and comparator compounds

• DMSO (vehicle control)

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Centrifuge

• SDS-PAGE and Western blot reagents

• Primary antibody: Anti-PTK6

• Secondary antibody: HRP-conjugated

• Chemiluminescent substrate and imaging system

Procedure:

• Treat cells with the desired concentration of (3S,4R)-PF-6683324, comparator compounds, or DMSO for a specified time (e.g., 1-3 hours) at 37°C.

• Harvest the cells, wash with PBS containing protease inhibitors, and resuspend in the same buffer.

• Aliquot the cell suspension into PCR tubes or a PCR plate.

• Heat the samples in a thermal cycler across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling to 4°C for 3 minutes. Include a non-heated control.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer and incubating on ice.

• Separate the soluble fraction (containing stabilized protein) from the aggregated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Carefully collect the supernatant.

• Analyze the amount of soluble PTK6 in the supernatant by Western blotting using an anti-PTK6 antibody.

• Quantify the band intensities and plot the amount of soluble PTK6 as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

• To determine an intracellular EC50, perform an isothermal dose-response experiment by treating cells with a range of compound concentrations and heating all samples at a single, optimized temperature (e.g., the Tagg50).

NanoBRET™ Target Engagement Intracellular Kinase Assay

The NanoBRET assay is a proximity-based method that quantifies compound binding to a target protein in living cells.

Materials:

• HEK293 cells

• Expression vector for PTK6 fused to NanoLuc® luciferase

• Transfection reagent (e.g., FuGENE® HD)

• Opti-MEM® I Reduced Serum Medium

• NanoBRET® Kinase Tracer (a fluorescent ligand for the kinase)

• (3S,4R)-PF-6683324 and comparator compounds

• DMSO (vehicle control)

• White, 96- or 384-well assay plates

• NanoBRET® Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

• Luminometer capable of measuring donor and acceptor luminescence

Procedure:

• Transfect HEK293 cells with the PTK6-NanoLuc® fusion vector and culture for 18-24 hours to allow for protein expression.

• Harvest the transfected cells and resuspend them in Opti-MEM®.

• Prepare serial dilutions of (3S,4R)-PF-6683324 and comparator compounds in Opti-MEM®.

• In a white assay plate, add the compound dilutions, the NanoBRET® Kinase Tracer at a pre-determined optimal concentration, and the cell suspension. Include a DMSO-only control.

• Incubate the plate for 2 hours at 37°C in a CO2 incubator to allow the binding to reach equilibrium.

• Add the NanoBRET® Nano-Glo® Substrate and the Extracellular NanoLuc® Inhibitor to all wells.

• Measure the donor (450 nm) and acceptor (610 nm) luminescence signals within 20 minutes using a luminometer.

• Calculate the BRET ratio (acceptor emission / donor emission).

• Plot the BRET ratio against the compound concentration to generate a dose-response curve and determine the intracellular IC50 value, which reflects the compound's potency in a cellular environment.

Visualizing Pathways and Workflows

To provide a clearer understanding of the biological context and experimental procedures, the following diagrams have been generated using the Graphviz DOT language.

Caption: Simplified PTK6 signaling pathway.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity Profile of (3S,4R)-PF-6683324: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the kinase selectivity of a small molecule inhibitor is paramount for interpreting experimental results and predicting potential therapeutic and off-target effects. This guide provides a detailed comparison of the cross-reactivity of (3S,4R)-PF-6683324, a potent Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk), and a pan-Tropomyosin receptor kinase (TRK) inhibitor, with other kinases.[1]

(3S,4R)-PF-6683324 has been demonstrated to possess superior kinase selectivity when compared to Type I inhibitors of PTK6.[1] This characteristic is crucial for minimizing off-target effects and increasing the therapeutic window. The selectivity of PF-6683324 was assessed against a broad panel of over 320 kinases, providing a comprehensive overview of its interaction landscape within the human kinome.

Kinase Selectivity Profile of (3S,4R)-PF-6683324

The following table summarizes the inhibitory activity of (3S,4R)-PF-6683324 against a panel of kinases at a concentration of 1µM. The data is derived from a biochemical kinase assay, and the percentage of inhibition relative to a DMSO control is presented. Only kinases with greater than 50% inhibition are listed to highlight the most significant off-target interactions.

Kinase Family	Kinase Target	% Inhibition at 1µM
Tyrosine Kinase	PTK6 (BRK)	>99
Tyrosine Kinase	TRKA	>99
Tyrosine Kinase	TRKB	>99
Tyrosine Kinase	TRKC	>99
Tyrosine Kinase	ABL1	85
Tyrosine Kinase	ABL2	78
Tyrosine Kinase	ARG	78
Tyrosine Kinase	FES	98
Tyrosine Kinase	LCK	65
Tyrosine Kinase	SRC	55
Serine/Threonine Kinase	GAK	99
Serine/Threonine Kinase	MAP4K4	88
Serine/Threonine Kinase	MINK1	92
Serine/Threonine Kinase	TNIK	96

This data is based on the findings reported in Qiu L, et al. PLoS One. 2018 Jun 7;13(6):e0198374. The table is a representation of the key findings and not an exhaustive list of all kinases tested.

Experimental Protocols

The cross-reactivity data presented was generated using a biochemical kinase assay. While the exact proprietary details of the screen may vary, the general methodology is outlined below.

Biochemical Kinase Inhibition Assay (Representative Protocol)

This protocol describes a common method for assessing the inhibitory activity of a compound against a panel of purified kinases, such as a radiometric assay or a fluorescence-based assay like the LanthaScreen™ Eu Kinase Binding Assay.

1. Reagent Preparation:

• Kinase Buffer: A buffered solution (e.g., HEPES) at physiological pH containing necessary cofactors like MgCl2 and a detergent to prevent non-specific binding.
• ATP Solution: Adenosine triphosphate (ATP) at a concentration near the Km for each specific kinase to ensure competitive binding can be observed. For radiometric assays, this includes [γ-³²P]ATP or [γ-³³P]ATP.
• Substrate: A specific peptide or protein substrate for each kinase that will be phosphorylated.
• Test Compound: (3S,4R)-PF-6683324 is serially diluted in DMSO to achieve a range of concentrations for IC50 determination, or a single concentration (e.g., 1µM) for screening.
• Kinase Enzyme: Purified recombinant kinase enzymes.

2. Assay Procedure:

• The test compound or DMSO (vehicle control) is pre-incubated with the kinase enzyme in the kinase buffer in a multi-well plate.
• The kinase reaction is initiated by the addition of the ATP and substrate mixture.
• The reaction is allowed to proceed for a specific time at a controlled temperature (e.g., 30°C).

3. Detection and Data Analysis:

• Radiometric Assay: The reaction is stopped, and the phosphorylated substrate is separated from the unused radiolabeled ATP, often by spotting onto a phosphocellulose membrane followed by washing. The amount of incorporated radioactivity is then quantified using a scintillation counter or phosphorimager.
• LanthaScreen™ Assay: This time-resolved fluorescence resonance energy transfer (TR-FRET) assay measures the binding of a fluorescently labeled tracer to the kinase. Inhibition is detected by a decrease in the FRET signal as the test compound displaces the tracer. The plate is read on a TR-FRET compatible plate reader.
• The percentage of kinase activity inhibition is calculated relative to the DMSO control. For IC50 determination, the inhibition data is plotted against the compound concentration and fitted to a dose-response curve.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental design, the following diagrams are provided.

Caption: Experimental workflow for kinase cross-reactivity screening.

Caption: Primary signaling pathways inhibited by (3S,4R)-PF-6683324.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]

A Comparative Guide to the In Vivo Efficacy of (3S,4R)-PF-6683324 and Standard of Care in Relevant Preclinical Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data for (3S,4R)-PF-6683324, a potent and selective Type II Protein Tyrosine Kinase 6 (PTK6) inhibitor, and the established standards of care in cancer types where PTK6 is implicated, such as triple-negative breast cancer (TNBC), prostate cancer, and ovarian cancer. A significant data gap exists in the public domain regarding the in vivo efficacy of (3S,4R)-PF-6683324, preventing a direct head-to-head comparison. This document summarizes the available biochemical data for (3S,4R)-PF-6683324 and presents in vivo efficacy data for standard-of-care agents in relevant xenograft models to serve as a benchmark.

(3S,4R)-PF-6683324: A Novel PTK6 Inhibitor

(3S,4R)-PF-6683324 is a small molecule inhibitor that selectively targets the inactive "DFG-out" conformation of PTK6 (also known as Breast Tumor Kinase, Brk)[1]. It also demonstrates pan-Tropomyosin receptor kinase (Trk) inhibitory activity[2][3]. PTK6 is a non-receptor tyrosine kinase that is overexpressed in a significant percentage of breast, ovarian, and prostate cancers and is associated with poor prognosis[1]. It acts downstream of several growth factor receptors, including the ERBB family, MET, and IGFR1, and can activate multiple oncogenic signaling pathways such as the PI3K/AKT and MAPK pathways[4][5][6].

While (3S,4R)-PF-6683324 has been characterized biochemically, demonstrating potent inhibition of PTK6, published in vivo efficacy studies are not currently available. Preclinical research on other PTK6 inhibitors suggests that kinase inhibition alone may not be sufficient to halt tumor growth in vivo, but may sensitize cancer cells to standard chemotherapeutics[7][8].

Quantitative Comparison of In Vivo Efficacy: Standard of Care

The following tables summarize the in vivo efficacy of standard-of-care chemotherapeutic agents in preclinical models of triple-negative breast cancer, prostate cancer, and ovarian cancer. This data is compiled from separate studies and is intended to provide a reference for the expected level of anti-tumor activity in these models.

Table 1: In Vivo Efficacy of Standard of Care in Triple-Negative Breast Cancer (TNBC) Xenograft Models

Treatment Agent	Dosage and Administration	Xenograft Model	Treatment Duration	Key Outcomes	Reference
Doxorubicin	5 mg/kg/week	MDA-MB-231	4 weeks	Significant reduction in tumor size compared to control.	[9][10]
Doxorubicin	1.5 mg/kg, i.v., every 3 days	MDA-MB-231	38 days	Significantly decreased tumor volume compared to the control group.	[11]
Paclitaxel	13.73 mg/kg, every 3 days	MDA-MB-231	21 days	Tumor inhibition rate of up to 77.32%.	[12]
Paclitaxel	10 mg/kg/day	MDA-MB-231	Not specified	Statistically significant differences in tumor volume compared to the control group.	[11]

Table 2: In Vivo Efficacy of Standard of Care in Prostate Cancer Xenograft Models

Treatment Agent	Dosage and Administration	Xenograft Model	Treatment Duration	Key Outcomes	Reference
Docetaxel (B913)	33 mg/kg, single i.p. dose	PC346Enza (CRPC)	46 days	Mean tumor volume of 258 mm³ vs. 743 mm³ for placebo.	[13]
Docetaxel	10 mg/kg/week, i.v., for 3 weeks	DU-145	3 weeks	32.6% tumor regression.	[14]

Table 3: In Vivo Efficacy of Standard of Care in Ovarian Cancer Xenograft Models

Treatment Agent	Dosage and Administration	Xenograft Model	Treatment Duration	Key Outcomes	Reference
Cisplatin (B142131)	4 mg/kg, i.v., every 4th day (4 administrations)	A2780	~16 days	Significant reduction in relative tumor volume compared to control.	[15]
Cisplatin	2 mg/kg	SKOV3	Not specified	Obvious diminishment of average tumor volume.	[16]
Tf-Cisplatin	Not specified	Not specified	Not specified	Relative tumor proliferation rate of 23.53% vs. 43.09% for cisplatin.	[17]

Signaling Pathways and Experimental Workflows

To understand the context of (3S,4R)-PF-6683324's mechanism of action and the experimental designs for evaluating anti-cancer agents in vivo, the following diagrams are provided.

Caption: PTK6 Signaling Pathway and Inhibition by (3S,4R)-PF-6683324.

Caption: General Experimental Workflow for In Vivo Xenograft Studies.

Experimental Protocols

Detailed methodologies are essential for the reproducibility of preclinical studies. Below are generalized protocols for the in vivo xenograft models cited in this guide.

Triple-Negative Breast Cancer (TNBC) Xenograft Model (MDA-MB-231)

• Cell Culture: Human MDA-MB-231 breast cancer cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Animal Model: Female immunodeficient mice (e.g., nude or SCID), typically 6-8 weeks old, are used.

• Tumor Inoculation: A suspension of 1 x 10^6 to 5 x 10^6 MDA-MB-231 cells in a 1:1 mixture of serum-free medium and Matrigel is prepared. A volume of 100-200 µL is injected subcutaneously into the flank or orthotopically into the mammary fat pad of each mouse[18][19][20].

• Tumor Monitoring and Treatment: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Mice are then randomized into treatment and control groups. The investigational drug or standard of care (e.g., paclitaxel, doxorubicin) is administered according to the specified dose and schedule. Tumor volume is measured regularly (e.g., twice weekly) with calipers using the formula: (Length x Width²) / 2.

• Endpoint and Analysis: The study is terminated when tumors in the control group reach a predetermined size. Tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry, Western blotting).

Prostate Cancer Xenograft Model (PC-3)

• Cell Culture: Human PC-3 prostate cancer cells are cultured in an appropriate medium (e.g., F-12K) with fetal bovine serum and antibiotics.

• Animal Model: Male immunodeficient mice (e.g., nude or SCID), 6-8 weeks old, are used.

• Tumor Inoculation: Approximately 1 x 10^7 PC-3 cells are suspended in a mixture with Matrigel and injected subcutaneously into the flank of each mouse[7][21][22].

• Tumor Monitoring and Treatment: Once tumors reach a mean volume of 100-150 mm³, mice are randomized into treatment groups. Standard of care, such as docetaxel, is administered, and tumor volumes and body weights are recorded twice weekly[7][22].

• Endpoint and Analysis: The study continues for a defined period or until tumors reach a maximum allowed volume. Efficacy is assessed by comparing tumor growth inhibition between treated and control groups.

Ovarian Cancer Xenograft Model (OVCAR-3)

• Cell Culture: Human OVCAR-3 ovarian cancer cells are maintained in RPMI-1640 medium supplemented with fetal bovine serum and insulin[23][24].

• Animal Model: Female immunodeficient mice (e.g., SCID), 6-8 weeks old, are used.

• Tumor Inoculation: A suspension of approximately 1 x 10^7 OVCAR-3 cells with Matrigel is injected subcutaneously into the flank of each mouse[24][25].

• Tumor Monitoring and Treatment: When tumors reach a volume of 100-150 mm³, mice are grouped and treatment is initiated. Standard of care, such as cisplatin, is administered, and tumor growth is monitored regularly[25].

• Endpoint and Analysis: The primary endpoint is typically tumor growth delay or inhibition. At the end of the study, tumors are excised for further analysis.

Conclusion

(3S,4R)-PF-6683324 is a promising, selective PTK6 inhibitor with a well-defined biochemical profile. However, the absence of publicly available in vivo efficacy data makes a direct comparison with standard-of-care treatments impossible at this time. The provided data on the in vivo performance of standard chemotherapies in established TNBC, prostate, and ovarian cancer xenograft models serves as a crucial benchmark for the preclinical development of new therapeutic agents targeting the PTK6 pathway. Further studies are required to elucidate the in vivo anti-tumor activity of (3S,4R)-PF-6683324, either as a monotherapy or in combination with existing treatments, to fully assess its therapeutic potential.

References

• 1. Enhanced Paclitaxel Efficacy to Suppress Triple-Negative Breast Cancer Progression Using Metronomic Chemotherapy with a Controlled Release System of Electrospun Poly-d-l-Lactide-Co-Glycolide (PLGA) Nanofibers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Targeting Protein Tyrosine Kinase 6 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactome | Signaling by PTK6 [reactome.org]
• 6. researchgate.net [researchgate.net]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. ahajournals.org [ahajournals.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. A Novel Paclitaxel Derivative for Triple-Negative Breast Cancer Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ASCO – American Society of Clinical Oncology [asco.org]
• 14. Concurrent chemoradiotherapy with low-dose docetaxel inhibits the growth of DU-145 prostate cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Enhanced antitumor efficacy of cisplatin for treating ovarian cancer in vitro and in vivo via transferrin binding - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Generation of MDA‐MB‐231 xenograft tumors [bio-protocol.org]
• 19. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 20. researchgate.net [researchgate.net]
• 21. PC-3 Xenograft Model | Xenograft Services [xenograft.net]
• 22. reactionbiology.com [reactionbiology.com]
• 23. bcrj.org.br [bcrj.org.br]
• 24. Tumor Inhibition by Enzalutamide in a Xenograft Model of Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 25. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]

Evaluating the Specificity of Trk-IN-4 in Kinase Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The development of specific kinase inhibitors is a cornerstone of targeted therapy in oncology and other fields. The Tropomyosin receptor kinase (Trk) family (TrkA, TrkB, and TrkC) represents a clinically validated set of targets, particularly in cancers harboring NTRK gene fusions. Trk-IN-4 is a research compound designed to inhibit Trk kinases; however, a comprehensive public dataset on its kinase selectivity is not currently available. Therefore, to provide a framework for evaluating the specificity of emerging inhibitors like Trk-IN-4, this guide presents a detailed comparison of two well-characterized, FDA-approved Trk inhibitors: Larotrectinib and Entrectinib.

This guide will objectively compare the performance of these established drugs, providing supporting experimental data and detailed methodologies. The data presented here serves as a benchmark for the level of specificity expected for a high-quality Trk inhibitor.

Data Presentation: Kinase Inhibition Profiles

The following tables summarize the inhibitory activity (IC50 values) of Larotrectinib and Entrectinib against the Trk family of kinases and a panel of other kinases. A lower IC50 value indicates greater potency.

Table 1: Potency Against Trk Family Kinases

Inhibitor	TrkA IC50 (nM)	TrkB IC50 (nM)	TrkC IC50 (nM)
Larotrectinib	6.5[1]	8.1[1]	10.6[1]
Entrectinib	1[2]	3[2]	5[2]

Table 2: Selectivity Profile Against Other Kinases

Inhibitor	Off-Target Kinase	IC50 (nM)
Larotrectinib	TNK2	>100-fold less potent than Trk [N/A]
225 other kinases	>100-fold less potent than Trk [N/A]
Entrectinib	ROS1	7[2]
ALK	12[2]
JAK2	40[2]
ACK1	70[2]
IGF1R	122[2]
FAK	140[2]
FLT3	164[2]
BRK	195[2]
IR	209[2]
AUR2	215[2]
JAK3	349[2]

Note: The selectivity of Larotrectinib is often described qualitatively as having a binding affinity for Trk receptors that is at least 100-fold higher than for other kinases. Specific IC50 values for a broad panel are not as readily available in public literature as for Entrectinib.

Experimental Protocols

The data presented above is typically generated using a combination of biochemical and cell-based assays. Below are detailed methodologies for key experiments used to characterize kinase inhibitor specificity.

Biochemical Kinase Assay (e.g., KINOMEscan™)

This is a high-throughput method to assess the interaction of a compound with a large panel of kinases.

Objective: To determine the dissociation constant (Kd) or IC50 value of an inhibitor against hundreds of purified kinases, providing a broad view of its selectivity.

Methodology:

• Assay Principle: The KINOMEscan™ platform utilizes a competition binding assay. A test compound is incubated with a specific kinase that is fused to a DNA tag. This mixture is then added to an immobilized, active-site directed ligand.

• Competition: If the test compound binds to the kinase's ATP-binding site, it will prevent the kinase from binding to the immobilized ligand.

• Quantification: The amount of kinase bound to the immobilized ligand is quantified by measuring the amount of the associated DNA tag using quantitative PCR (qPCR). A lower amount of captured kinase indicates stronger binding of the test compound.

• Data Analysis: Results are often initially expressed as a percentage of a DMSO control (% Ctrl). For compounds showing significant binding, a dose-response curve is generated with multiple concentrations to calculate the IC50 or Kd value.

Cell-Based Trk Autophosphorylation Assay

This assay measures the ability of an inhibitor to block the activity of Trk kinases within a living cell.

Objective: To determine the cellular potency (IC50) of an inhibitor by measuring the inhibition of Trk receptor autophosphorylation.

Methodology:

• Cell Culture: Use a cell line that expresses a constitutively active Trk fusion protein (e.g., KM12 colorectal cancer cells with a TPM3-NTRK1 fusion) or a cell line where Trk signaling can be induced by adding a neurotrophin ligand (e.g., NGF for TrkA).

• Compound Treatment: Plate the cells and treat with a serial dilution of the test inhibitor (and a DMSO vehicle control) for a specified period (e.g., 2-4 hours).

• Cell Lysis: After treatment, wash the cells and lyse them in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: Determine the total protein concentration of each lysate to ensure equal loading for analysis.

• Detection (Western Blotting):

  • Separate the protein lysates by SDS-PAGE and transfer them to a membrane (PVDF or nitrocellulose).

  • Probe the membrane with a primary antibody that specifically recognizes the phosphorylated form of a key tyrosine residue on the Trk receptor (e.g., anti-phospho-TrkA).

  • After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against the total Trk protein.

• Data Analysis: Quantify the intensity of the phospho-Trk bands relative to the total Trk bands. Plot the percentage of inhibition against the inhibitor concentration to determine the cellular IC50 value.

Visualizations

Trk Signaling Pathway and Inhibition

Caption: Simplified Trk signaling pathway and the inhibitory action of Trk-IN-4.

Experimental Workflow for Kinase Inhibitor Specificity Profiling

Caption: General experimental workflow for evaluating kinase inhibitor specificity.

References

• 1. tandfonline.com [tandfonline.com]
• 2. aacrjournals.org [aacrjournals.org]

A Comparative Guide to the Pharmacokinetic Properties of Tropomyosin Receptor Kinase (Trk) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic properties of four prominent Tropomyosin Receptor Kinase (Trk) inhibitors: Larotrectinib, Entrectinib, Selitrectinib, and Repotrectinib. The information presented is intended to assist researchers and drug development professionals in understanding the distinct profiles of these targeted therapies. All quantitative data is summarized in clear, comparative tables, and detailed experimental methodologies are provided for the key pharmacokinetic studies cited.

Introduction to Trk Inhibitors

Tropomyosin receptor kinases (Trks) are a family of receptor tyrosine kinases (TrkA, TrkB, and TrkC) that play a crucial role in the development and function of the nervous system. Aberrant activation of Trk signaling, often through chromosomal rearrangements leading to NTRK gene fusions, is an oncogenic driver in a wide range of adult and pediatric solid tumors. Trk inhibitors are a class of targeted therapies designed to block the ATP-binding site of the Trk kinase domain, thereby inhibiting downstream signaling pathways and suppressing tumor growth. This guide focuses on the pharmacokinetic characteristics that differentiate these important therapeutic agents.

Trk Signaling Pathway

The binding of neurotrophins to Trk receptors initiates a cascade of downstream signaling events crucial for cell survival, proliferation, and differentiation. As illustrated in the diagram below, the primary signaling pathways activated by Trk receptors are the Ras/MAPK pathway, the PI3K/AKT pathway, and the PLCγ pathway. Trk inhibitors exert their therapeutic effect by blocking the initial autophosphorylation of the Trk receptor, thereby preventing the activation of these downstream pathways.

Caption: Simplified Trk signaling pathway and the point of inhibition.

Comparative Pharmacokinetic Data

The following table summarizes the key pharmacokinetic parameters of Larotrectinib, Entrectinib, Selitrectinib, and Repotrectinib. These parameters are crucial for determining dosing regimens, predicting drug exposure, and understanding potential drug-drug interactions.

Parameter	Larotrectinib	Entrectinib	Selitrectinib (LOXO-195)	Repotrectinib
Half-life (t½)	~3 hours[1]	~20 hours	~3 hours[1]	~40.3 hours (steady-state)
Bioavailability (F)	~34%	Not fully determined, but well absorbed	Not available	45.7%
Time to Peak (Tmax)	~1 hour	~4 hours	Not available	2-3 hours
Peak Concentration (Cmax)	Dose-dependent	Dose-dependent	≥50 mg dose exceeds IC50 for mutant TRK[1]	Dose-proportional
Clearance (CL/F)	High	Low total plasma clearance	Not available	Not available
Volume of Distribution (Vd/F)	Not available	Large	Not available	Not available
Metabolism	Primarily CYP3A4	CYP3A4	Not available	Primarily CYP3A4
Excretion	Feces and urine	Primarily feces	Not available	Primarily feces (88.8%), urine (4.84%)

Experimental Protocols

The determination of the pharmacokinetic parameters listed above involves a series of well-defined experimental protocols conducted during preclinical and clinical development. While specific details may vary between studies, the general methodologies are outlined below.

General Workflow for a Human Pharmacokinetic Study

Caption: A generalized workflow for a clinical pharmacokinetic study.

Key Methodologies:

• Drug Concentration Measurement: A validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is the standard for quantifying drug concentrations in biological matrices such as plasma or serum.[2] This technique offers high sensitivity and specificity.

• Study Design: Pharmacokinetic studies in humans are typically conducted as single-dose or multiple-dose studies.

  • Single-Dose Studies: Healthy volunteers or patients receive a single dose of the drug, and blood samples are collected at various time points to characterize the absorption, distribution, and elimination phases.

  • Multiple-Dose Studies: Patients receive the drug repeatedly to determine the time to reach steady-state concentrations and to assess drug accumulation.

• Pharmacokinetic Parameter Calculation: Non-compartmental analysis is a common method used to calculate key pharmacokinetic parameters from the concentration-time data. This involves calculating the area under the concentration-time curve (AUC), from which clearance and volume of distribution can be derived. The terminal elimination half-life is determined from the slope of the terminal phase of the log-linear concentration-time plot.

Conclusion

The four Trk inhibitors discussed in this guide exhibit distinct pharmacokinetic profiles that influence their clinical use. Larotrectinib and Selitrectinib have shorter half-lives, suggesting that maintaining steady-state concentrations might require more frequent dosing. In contrast, Entrectinib and Repotrectinib have longer half-lives, which may allow for once-daily dosing. The bioavailability of these agents also varies, which can impact the extent of systemic exposure. Understanding these differences is critical for optimizing therapeutic strategies and for the design of future clinical trials in the field of Trk-targeted cancer therapy. Researchers are encouraged to consult the primary literature and clinical trial data for the most detailed and up-to-date information on these compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

A Structural and Functional Comparison of the Type II PTK6 Inhibitors: (3S,4R)-PF-6683324 and PF-6689840

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the structural features and functional performance of two notable Type II inhibitors of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (Brk): (3S,4R)-PF-6683324 and PF-6689840.

This document summarizes their chemical structures, quantitative performance data from biochemical and cellular assays, and details the experimental protocols utilized in these assessments. Visual diagrams are provided to illustrate key signaling pathways and experimental workflows.

Structural Comparison

(3S,4R)-PF-6683324 and PF-6689840 are closely related structural analogues, both classified as Type II kinase inhibitors. These inhibitors target the inactive conformation of PTK6. The core scaffold of both molecules features a central piperidine (B6355638) ring.

(3S,4R)-PF-6683324 is chemically defined as 2-(((3S,4R)-3-fluoro-1-(2-(4-(trifluoromethoxy)phenyl)acetyl)piperidin-4-yl)oxy)-5-(1-methyl-1H-imidazol-4-yl)nicotinamide.

PF-6689840 , with the CAS number 1799790-53-6, shares the same molecular formula as (3S,4R)-PF-6683324: C₂₄H₂₃F₄N₅O₄. The key structural difference lies in the substitution on the nicotinamide (B372718) ring. While (3S,4R)-PF-6683324 possesses a 1-methyl-1H-imidazol-4-yl group, PF-6689840 incorporates a pyridine (B92270) ring at this position.

Below is a visual representation of their chemical structures:

(3S,4R)-PF-6683324

PF-6689840

Performance Data

The following tables summarize the quantitative data for (3S,4R)-PF-6683324 and PF-6689840 in biochemical and cellular assays, providing a direct comparison of their potency and selectivity.

Compound	Biochemical IC₅₀ (PTK6)	Cellular p-PTK6 (Y342) IC₅₀	Kinase Selectivity
(3S,4R)-PF-6683324	76 nM	Not Reported	High
PF-6689840	54 nM[1]	0.25 µM[1]	Superior to Type I inhibitors[1][2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation of the presented data.

Biochemical Kinase Assay (Mobility Shift Assay)

This assay quantitatively measures the enzymatic activity of PTK6 and the inhibitory effect of the compounds.

• Reaction Setup : The kinase reaction is performed in a final volume of 20 µL containing PTK6 enzyme, a fluorescently labeled peptide substrate, ATP, and the test compound at various concentrations.

• Incubation : The reaction mixture is incubated at room temperature for a specified period (e.g., 1 hour) to allow for substrate phosphorylation.

• Separation : The phosphorylated and non-phosphorylated substrates are separated by applying the reaction mixture to a microfluidic chip and subjecting it to an electric field. The difference in charge between the phosphorylated and non-phosphorylated peptides results in differential migration.

• Detection : The amount of phosphorylated and non-phosphorylated substrate is detected by laser-induced fluorescence.

• Data Analysis : The percentage of inhibition is calculated by comparing the amount of phosphorylated substrate in the presence of the inhibitor to the control (DMSO). The IC₅₀ value is determined by fitting the dose-response curve using a four-parameter logistic model.

In-Cell ELISA for PTK6 Phosphorylation

This assay measures the autophosphorylation of PTK6 at tyrosine 342 (Y342) in a cellular context.

• Cell Culture and Treatment : HEK293T cells engineered to overexpress PTK6 are seeded in 96-well plates. After adherence, the cells are treated with serial dilutions of the test compounds or DMSO as a control for 1-2 hours.

• Cell Fixation and Permeabilization : The cells are fixed with 4% paraformaldehyde to preserve the cellular structure and then permeabilized with a detergent (e.g., Triton X-100) to allow antibody access to intracellular proteins.

• Blocking : Non-specific antibody binding is blocked using a blocking buffer (e.g., 5% BSA in PBS).

• Antibody Incubation : Cells are incubated with a primary antibody specific for phosphorylated PTK6 (p-PTK6 Y342) overnight at 4°C. Subsequently, a horseradish peroxidase (HRP)-conjugated secondary antibody is added.

• Detection : A colorimetric HRP substrate (e.g., TMB) is added, and the reaction is stopped with an acid solution. The absorbance is measured at 450 nm using a microplate reader.

• Normalization : To account for variations in cell number, a parallel set of wells can be stained with a total PTK6 antibody or a general cell stain.

• Data Analysis : The background-subtracted absorbance values are used to determine the percentage of inhibition of PTK6 phosphorylation. The cellular IC₅₀ is calculated from the dose-response curve.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams, generated using the DOT language, illustrate the PTK6 signaling pathway and the general workflow of a biochemical kinase inhibitor screening assay.

Caption: Simplified PTK6 signaling pathway and the inhibitory action of the compounds.

Caption: General workflow for a biochemical kinase inhibitor screening assay.

References

• 1. PF-6689840 | TargetMol [targetmol.com]
• 2. chembk.com [chembk.com]

A Comparative Guide to Negative Controls for (3S,4R)-PF-6683324 in Kinase Research

For researchers and scientists in drug development, the use of a proper negative control is paramount for validating on-target effects of a chemical probe. This guide provides a comprehensive comparison of (3S,4R)-PF-6683324, a potent inhibitor of Protein Tyrosine Kinase 6 (PTK6) and Tropomyosin receptor kinases (TRKs), with its validated negative control, PF-6737007.

(3S,4R)-PF-6683324 is a Type II kinase inhibitor that selectively binds to the unphosphorylated, inactive conformation of PTK6 (also known as Breast Tumor Kinase, BRK).[1] It also demonstrates potent pan-TRK inhibitory activity.[2] To distinguish the biological consequences of PTK6 inhibition from potential off-target effects, a structurally similar but biologically inactive compound is essential. PF-6737007 has been identified as a close structural analogue of PF-6683324 that exhibits minimal inhibition of PTK6, making it an ideal negative control for in vitro and cellular assays.[1][3]

Comparative Analysis of In Vitro Kinase Inhibition

The primary distinction between (3S,4R)-PF-6683324 and its negative control, PF-6737007, lies in their potency against PTK6. Experimental data demonstrates a significant disparity in their inhibitory activity.

Compound	Target Kinase	Biochemical IC50	Cellular p-PTK6 (Y342) IC50
(3S,4R)-PF-6683324	PTK6	76 nM	0.7 µM[2]
PF-6737007	PTK6	>10 µM[1][3]	Not Active

Table 1: Comparison of the in vitro and cellular potency of (3S,4R)-PF-6683324 and PF-6737007 against PTK6. The biochemical IC50 value indicates the concentration of the compound required to inhibit 50% of the kinase activity in a purified system. The cellular p-PTK6 (Y342) IC50 reflects the concentration needed to inhibit the autophosphorylation of PTK6 by 50% in an engineered cell line overexpressing the kinase.

A broad kinase selectivity screen of over 320 kinases revealed that both compounds have a similar off-target profile, with the notable exception of PTK6.[1] This shared off-target activity, combined with the lack of on-target activity for PF-6737007, allows researchers to attribute observed cellular effects specifically to the inhibition of PTK6 when comparing the two compounds.

Signaling Pathways

To understand the biological context of experiments using these compounds, it is crucial to visualize their intended signaling pathways.

PTK6 Signaling Pathways

TRK Signaling Pathways

Experimental Protocols

Detailed methodologies are critical for the replication and validation of experimental findings. Below are protocols for key assays used to differentiate the activity of (3S,4R)-PF-6683324 and PF-6737007.

Biochemical PTK6 Kinase Inhibition Assay

This assay quantifies the direct inhibitory effect of the compounds on purified PTK6 enzyme activity.

Materials:

• Recombinant PTK6 enzyme

• PTK substrate (e.g., Poly-Glu,Tyr 4:1)

• ATP

• Kinase buffer

• Test compounds ((3S,4R)-PF-6683324, PF-6737007) dissolved in DMSO

• 96-well plates

• ADP-Glo™ Kinase Assay kit or similar detection reagent

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• Add the diluted compounds to the wells of a 96-well plate. Include DMSO-only wells as a control.

• Prepare a master mix containing the kinase buffer, PTK6 enzyme, and substrate.

• Add the master mix to each well.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a luminescence-based detection reagent according to the manufacturer's protocol.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 values by fitting the data to a dose-response curve.

Cellular PTK6 Autophosphorylation Assay (In-Cell ELISA)

This assay measures the ability of the compounds to inhibit PTK6 autophosphorylation in a cellular context.

Materials:

• Engineered HEK293T cells overexpressing PTK6

• Collagen-coated 96-well plates

• Growth media

• Test compounds ((3S,4R)-PF-6683324, PF-6737007) dissolved in DMSO

• Fixing and permeabilization buffers

• Primary antibody against phosphorylated PTK6 (p-Y342)

• Fluorescently labeled secondary antibody

• Fluorescence plate reader

Procedure:

• Seed the engineered HEK293T cells in collagen-coated 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds or DMSO for 1 hour at 37°C.[1]

• Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.[1]

• Block the cells and then incubate with the primary antibody against p-PTK6 (Y342).

• Wash the cells and incubate with a fluorescently labeled secondary antibody.

• Measure the fluorescence signal using a plate reader.

• Normalize the signal to a baseline control (parental cells without PTK6 overexpression) and express the results as a percentage of the DMSO-treated control.

• Determine the IC50 values from the dose-response curves.

Cell Growth Inhibition Assay

This assay assesses the effect of the compounds on the proliferation of cancer cell lines.

Cell Growth Inhibition Assay Workflow

Materials:

• Breast cancer cell lines (e.g., MDA-MB-231, T47D)

• 96-well plates

• Growth media

• Test compounds ((3S,4R)-PF-6683324, PF-6737007) dissolved in DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

Procedure:

• Seed the breast cancer cells in 96-well plates at an appropriate density.

• After 24 hours, treat the cells with a range of concentrations of the test compounds or DMSO.[4]

• Incubate the plates for 6 days for 2D cultures or 7 days for 3D cultures.[5]

• On the final day, measure cell viability using a luminescent assay according to the manufacturer's instructions.

• Calculate the percentage of cell growth inhibition relative to the DMSO-treated cells and determine the IC50 values.

References

• 1. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 3. researchgate.net [researchgate.net]
• 4. ar.iiarjournals.org [ar.iiarjournals.org]
• 5. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers | PLOS One [journals.plos.org]

On-Target Efficacy of (3S,4R)-PF-6683324: A Comparative Analysis with siRNA-Mediated Knockdown

A definitive guide for researchers to objectively assess the on-target effects of the PTK6 inhibitor (3S,4R)-PF-6683324 by comparing its performance with siRNA-mediated gene silencing. This document provides supporting experimental data, detailed methodologies, and visual representations of key biological pathways and workflows.

In the realm of targeted cancer therapy, validating that a small molecule inhibitor's biological effects are a direct consequence of modulating its intended target is paramount. This guide provides a comparative analysis of two key methodologies for confirming the on-target effects of (3S,4R)-PF-6683324, a potent and selective Type II inhibitor of Protein Tyrosine Kinase 6 (PTK6), also known as Breast Tumor Kinase (BRK). The primary methods discussed are the pharmacological inhibition using PF-6683324 and the genetic knockdown of PTK6 using small interfering RNA (siRNA).

(3S,4R)-PF-6683324 has been identified as a selective inhibitor that binds to the unphosphorylated, inactive conformation of PTK6.[1] Conversely, siRNA offers a highly specific genetic tool to transiently silence the expression of the PTK6 gene, thereby depleting the total cellular pool of the PTK6 protein. Comparing the phenotypic outcomes of these two distinct approaches provides a robust framework for attributing the observed cellular responses to the inhibition of PTK6.

Comparative Analysis of Phenotypic Effects

Experimental evidence highlights both convergences and divergences in the cellular phenotypes induced by PF-6683324 and PTK6 siRNA, suggesting that PTK6 may possess both kinase-dependent and -independent functions.

Phenotypic Readout	(3S,4R)-PF-6683324	PTK6 siRNA	Key Findings & Interpretation
Cell Viability/Proliferation	Weakly suppresses cell growth. This effect is independent of PTK6 expression levels, suggesting it may be due to off-target effects.[2]	Significantly inhibits tumor cell growth and induces apoptosis.[2][3]	The discrepancy in cell viability effects suggests that the scaffolding function of the PTK6 protein, which is removed by siRNA but not by the kinase inhibitor, may be crucial for cell proliferation. This points to kinase-independent roles of PTK6 in promoting cancer cell growth.
Cell Migration & Invasion	Effectively inhibits breast cancer cell migration.[4]	Prominently decreases cell migration and invasion capabilities.[5][6]	The concordance in migration inhibition strongly suggests that this phenotype is primarily driven by the kinase activity of PTK6. Both pharmacological inhibition and genetic knockdown of PTK6 effectively impair the migratory potential of cancer cells.
Downstream Signaling	Did not alter the phosphorylation of several reported PTK6 substrates (e.g., Akt, Paxillin, STAT3/5, ERK1/2, p38) upon EGF stimulation in breast cancer cells.[2]	Reduces phosphorylation of downstream effectors such as HER2, MAPK (ERK), p38 MAPK, and STAT3.[3]	The lack of effect of PF-6683324 on downstream signaling in the cited study might be context-dependent (e.g., specific cell line, stimulus). However, the clear impact of PTK6 knockdown on these pathways confirms their regulation by PTK6.

Experimental Protocols

To ensure reproducibility and accuracy, detailed experimental protocols for the key assays are provided below.

Protocol 1: siRNA-Mediated Knockdown of PTK6

This protocol outlines the transient transfection of siRNA to knockdown PTK6 expression in a relevant cell line, such as MDA-MB-231 human breast cancer cells.

Materials:

• MDA-MB-231 cells (ATCC HTB-26)

• Complete growth medium (e.g., DMEM with 10% FBS)

• PTK6-specific siRNA and non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• 6-well plates

• Reagents for Western blotting (lysis buffer, antibodies, etc.)

Procedure:

• Cell Seeding: The day before transfection, seed MDA-MB-231 cells in 6-well plates at a density that will result in 70-90% confluency at the time of transfection.[7]

• siRNA-Lipid Complex Formation:

  • For each well, dilute 50-100 nM of PTK6 siRNA or non-targeting control siRNA in Opti-MEM™ I medium.

  • In a separate tube, dilute the transfection reagent in Opti-MEM™ I medium according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate at room temperature for 10-20 minutes to allow for complex formation.[8]

• Transfection: Add the siRNA-lipid complexes dropwise to the cells in each well. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 48-72 hours.[3]

• Validation of Knockdown: After incubation, harvest the cells and prepare cell lysates. Perform Western blotting to assess the protein levels of PTK6. Use an antibody specific for PTK6 and a loading control (e.g., GAPDH or β-actin) to confirm successful knockdown.[3]

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol describes the use of the MTT assay to measure cell viability following treatment with PF-6683324 or PTK6 siRNA.

Materials:

• Transfected or compound-treated cells in 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Plate reader

Procedure:

• Cell Treatment: Seed cells in a 96-well plate and treat with various concentrations of PF-6683324 or transfect with PTK6/control siRNA as described above.

• MTT Addition: After the desired incubation period (e.g., 72 hours), add MTT solution to each well to a final concentration of 0.5 mg/mL.[9]

• Incubation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the control (vehicle-treated or non-targeting siRNA-transfected cells). Plot the results to determine the IC50 value for PF-6683324.

Protocol 3: Western Blotting for Downstream Signaling

This protocol is for assessing the phosphorylation status of key downstream targets of PTK6.

Materials:

• Cell lysates from treated or transfected cells

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer buffer and blotting membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., phospho-STAT3, phospho-MAPK, total STAT3, total MAPK, PTK6, and a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate.

• Electrophoresis: Load equal amounts of protein per lane onto an SDS-PAGE gel and run the gel to separate the proteins by size.

• Transfer: Transfer the separated proteins from the gel to a blotting membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (e.g., phospho-STAT3) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for the total protein (e.g., total STAT3) and a loading control to normalize the data.

Visualizing the PTK6 Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and experimental design, the following diagrams have been generated using the DOT language.

Caption: PTK6 signaling pathway and points of intervention.

Caption: Experimental workflow for on-target validation.

Alternative Methods for On-Target Validation

While comparing a small molecule inhibitor to siRNA is a powerful approach, other methods can also be employed to confirm on-target effects.

Method	Description	Advantages	Disadvantages
Rescue Experiments with Drug-Resistant Mutants	A mutation is introduced into the target protein that prevents the inhibitor from binding without affecting the protein's function. Overexpression of this mutant in cells should "rescue" them from the inhibitor's effects if they are on-target.[10]	Provides very strong evidence for on-target activity.	Can be technically challenging and time-consuming to generate and validate the drug-resistant mutant.
Kinome-Wide Profiling	The inhibitor is screened against a large panel of kinases to assess its selectivity.[11]	Provides a broad overview of the inhibitor's selectivity and potential off-targets.	Does not directly confirm that the observed cellular phenotype is due to inhibition of the intended target. Biochemical activity may not always translate to cellular effects.
Use of a Structurally Unrelated Inhibitor	A second inhibitor with a different chemical scaffold that also targets the same protein is used. If both inhibitors produce the same phenotype, it is more likely to be an on-target effect.	Relatively straightforward if a suitable second inhibitor is available.	A suitable structurally unrelated inhibitor with similar potency and selectivity may not be available.
Chemical Proteomics	Techniques like drug-affinity chromatography followed by mass spectrometry can be used to identify the proteins that physically interact with the inhibitor in a cellular context.	Can identify both on-target and off-target interactions directly in a biological system.	Can be technically complex and may not distinguish between functional and non-functional interactions.
CRISPR/Cas9-mediated Gene Knockout	This method provides a permanent and complete knockout of the target gene, offering a comparison to the transient knockdown by siRNA.[12]	Results in a complete loss of the target protein, which can be a more stringent comparison for inhibitor effects.	The permanent genetic modification may lead to compensatory changes in the cells over time.

References

• 1. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Brk/PTK6 cooperates with HER2 and Src in regulating breast cancer cell survival and epithelial-to-mesenchymal transition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SAT-133 Breast Tumor Kinase (Brk/PTK6) Mediates Triple Negative Breast Cancer Cell Migration and Taxol Resistance via SH2 Domain-Dependent Activation of RhoA and AhR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interference of PTK6/GAB1 signaling inhibits cell proliferation, invasion, and migration of cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. Validation of a network-based strategy for the optimization of combinatorial target selection in breast cancer therapy: siRNA knockdown of network targets in MDA-MB-231 cells as an in vitro model for inhibition of tumor development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Breast Tumour Kinase (Brk/PTK6) Contributes to Breast Tumour Xenograft Growth and Modulates Chemotherapeutic Responses In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for (3S,4R)-PF-6683324: A Guide for Laboratory Professionals

For research use only. Not for human use.

This document provides essential safety and logistical information for the proper disposal of the research chemical (3S,4R)-PF-6683324. As a potent pan-Trk and selective Type II PTK6 inhibitor, this compound requires careful handling and disposal to ensure the safety of laboratory personnel and to maintain environmental compliance. In the absence of a specific Safety Data Sheet (SDS), this compound should be treated as a hazardous chemical.

I. Compound Identification and Handling

Before disposal, it is crucial to properly identify the compound and understand its basic characteristics. This information will inform the selection of appropriate personal protective equipment (PPE) and disposal methods.

Identifier	Information
Chemical Name	(3S,4R)-PF-6683324
Molecular Formula	C₂₄H₂₃F₄N₅O₄[1][2]
Molecular Weight	521.46 g/mol [1]
Physical Form	Solid[2]
Known Biological Activity	Potent pan-Trk and selective Type II PTK6 inhibitor[2][3]
Primary Research Areas	Pain and Cancer[1]
Storage	Store as a solid powder at -20°C for up to 12 months or at 4°C for up to 6 months. In solvent, store at -80°C for up to 6 months or at -20°C for up to 6 months.[2]

Personal Protective Equipment (PPE): When handling (3S,4R)-PF-6683324 in its solid form or in solution, the following PPE should be worn:

• Safety goggles or a face shield

• Chemical-resistant gloves (e.g., nitrile)

• A lab coat

• Closed-toe shoes

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

II. Waste Segregation and Collection

Proper segregation of chemical waste is a critical step in ensuring safe and compliant disposal.[4][5][6] Cross-contamination of waste streams can lead to dangerous chemical reactions and complicate the disposal process.

Solid Waste:

• Uncontaminated Material: Any unused, pure (3S,4R)-PF-6683324 should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Contaminated Materials: Items such as weigh boats, contaminated gloves, and paper towels should be placed in a separate, sealed container labeled as "Solid Chemical Waste" with the name of the chemical.

Liquid Waste:

• Solutions: If (3S,4R)-PF-6683324 has been dissolved in a solvent, the resulting solution should be collected in a designated liquid hazardous waste container.

• Segregation by Solvent: Do not mix different solvent waste streams. For example, halogenated and non-halogenated solvent wastes should be kept separate.[4]

• Aqueous Solutions: Aqueous solutions containing this compound should also be collected as hazardous waste and not disposed of down the drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Sharps Waste:

• Needles, syringes, or any other sharp objects contaminated with (3S,4R)-PF-6683324 must be disposed of in a designated, puncture-resistant sharps container labeled for chemically contaminated sharps.

III. Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of (3S,4R)-PF-6683324.

Figure 1. Workflow for the proper disposal of (3S,4R)-PF-6683324.

IV. Emergency Procedures: Chemical Spills

In the event of a chemical spill, prompt and appropriate action is necessary to minimize potential hazards.

Minor Spills (manageable by lab personnel):

• Alert others in the immediate area.

• Ensure you are wearing the appropriate PPE .

• Contain the spill by using absorbent pads or other suitable materials, working from the outside in.[7]

• For solid spills, gently sweep the material into a designated waste container, avoiding the creation of dust.

• Clean the affected area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Report the incident to your laboratory supervisor.

Major Spills (large volume, highly dispersed, or in a public area):

• Evacuate the immediate area.

• Alert others and activate any local emergency alarms.

• If flammable solvents are involved, turn off any nearby ignition sources if it is safe to do so.[8]

• Close the laboratory doors to contain the spill.

• Contact your institution's EHS or emergency response team immediately. Provide them with the name of the chemical and the approximate quantity spilled.

• Attend to any injured personnel and remove them from the exposure area if it is safe to do so.

V. Final Disposal

Under no circumstances should (3S,4R)-PF-6683324 or its containers be disposed of in the regular trash or down the sanitary sewer system.[9][10] The final disposal of this chemical waste must be handled by a licensed hazardous waste disposal company. Contact your institution's Environmental Health and Safety (EHS) or equivalent department to arrange for the pickup and disposal of your properly labeled and contained waste. Always follow your institution's specific procedures for requesting a hazardous waste pickup.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 3. Small molecule inhibitors reveal PTK6 kinase is not an oncogenic driver in breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vumc.org [vumc.org]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 6. blog.creliohealth.com [blog.creliohealth.com]
• 7. ehs.wisc.edu [ehs.wisc.edu]
• 8. Emergency: Chemical Spill | Compliance and Risk Management [kent.edu]
• 9. danielshealth.com [danielshealth.com]
• 10. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]

Safe Handling and Disposal of (3S,4R)-PF-6683324: A Guide for Laboratory Personnel

(3S,4R)-PF-6683324 is a potent tropomyosin-related kinase (Trk) and Type II PTK6/Brk inhibitor with potential applications in pain and cancer research. [1][2] Due to its nature as a potent pharmaceutical compound, stringent safety protocols are imperative to minimize exposure and ensure the safety of laboratory personnel. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for handling this compound.

Risk Assessment and Engineering Controls

Given the potency of new drug entities, high levels of personal protective equipment and containment are often necessary.[3] For potent compounds like (3S,4R)-PF-6683324, a risk assessment should be conducted to determine the appropriate containment strategy. Engineering controls are the primary means of exposure control.

• Primary Containment: Handling of powdered (3S,4R)-PF-6683324 should be performed in a containment system such as a flexible containment glove bag or a fixed containment system (isolator).[3] This is crucial for operations like weighing and dispensing where dust exposure risk is highest.

• Secondary Containment: A dedicated and restricted access laboratory with controlled ventilation should be used. The handling area should be maintained under negative pressure to prevent the escape of airborne particles.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for protecting researchers from exposure to highly potent active pharmaceutical ingredients (HPAPIs).[4] The following table summarizes the recommended PPE for handling (3S,4R)-PF-6683324.

Operation	Eyes/Face	Respiratory	Hand	Body	Footwear
Unpacking/Receiving	Safety glasses with side shields	N95 respirator (if not in a plastic container)[5]	Single pair of nitrile gloves	Lab coat	Closed-toe shoes
Weighing/Dispensing (in containment)	Safety glasses with side shields	Not required if using effective containment[3]	Double pair of nitrile gloves	Disposable coveralls ("bunny suit")[5]	Shoe covers[5]
Compounding/Solution Preparation	Chemical splash goggles[5]	Powered Air-Purifying Respirator (PAPR) may be required depending on the operation and containment level[3][6]	Double pair of nitrile gloves	Disposable, low-linting coveralls (e.g., Tyvek®)[4]	Shoe covers
Waste Disposal	Chemical splash goggles	N95 respirator	Double pair of nitrile gloves	Disposable coveralls	Shoe covers

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling potent compounds is essential to minimize risk.

1. Preparation and Pre-Handling:

• Ensure all necessary PPE is available and in good condition.
• Verify that the primary containment system (e.g., glove bag, isolator) is functioning correctly.
• Prepare all necessary equipment (spatulas, weigh boats, vials, solvents) and place them inside the containment system before introducing the compound.
• Prepare waste disposal bags and containers.

2. Handling the Compound:

• Carefully transfer the container of (3S,4R)-PF-6683324 into the containment system.
• Perform all manipulations, such as weighing and dispensing, within the containment.
• Use tools dedicated to handling potent compounds.
• If preparing a solution, add the solvent to the powdered compound slowly to avoid splashing.

3. Post-Handling and Decontamination:

• Securely seal the primary container of (3S,4R)-PF-6683324.
• Decontaminate all surfaces and equipment within the containment system using an appropriate validated method.
• Carefully remove all items from the containment system, ensuring outer surfaces are decontaminated.

4. Doffing PPE:

• Remove PPE in a designated area, following a strict doffing procedure to avoid self-contamination.
• Shoe covers, outer gloves, and coveralls should be removed first.
• Respiratory and eye protection should be removed last.
• Wash hands thoroughly after removing all PPE.

Disposal Plan

All waste generated from handling (3S,4R)-PF-6683324 is considered hazardous and must be disposed of accordingly.

• Solid Waste: All disposable PPE (gloves, coveralls, shoe covers), weigh boats, and other contaminated materials should be placed in a clearly labeled, sealed hazardous waste bag.

• Sharps: Contaminated needles and syringes should be placed in a designated sharps container for hazardous waste.

• Liquid Waste: Solutions containing (3S,4R)-PF-6683324 should be collected in a sealed, labeled hazardous waste container.

• Final Disposal: All hazardous waste, including used glove bags, must be incinerated.[3]

Emergency Procedures

• Spill: In case of a spill, evacuate the area and prevent others from entering. Trained personnel wearing appropriate PPE should clean the spill using a validated procedure.

• Exposure: In case of skin or eye contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air and seek immediate medical attention.

Caption: Safe handling workflow for (3S,4R)-PF-6683324.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. PF-6683324 | TRK/PTK6 inhibitor | Probechem Biochemicals [probechem.com]
• 3. aiha.org [aiha.org]
• 4. DuPont E-Guide Explains How to Protect Workers From the Risk of Highly Potent Pharmaceutical Ingredients [dupont.co.uk]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]